Phenothrin

• CAS: 51186-88-0

Core Science & Biosynthesis

Chemical and physical properties of d-phenothrin

An In-depth Technical Guide on the Core Chemical and Physical Properties of d-Phenothrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-Phenothrin, also known under the trade name Sumithrin, is a synthetic pyrethroid insecticide.[1] As a Type I pyrethroid, it is a synthetic chemical modeled after the naturally occurring insecticidal compounds, pyrethrins, which are found in chrysanthemum flowers.[1] First synthesized in 1969 and registered in the United States in 1976, d-phenothrin is an isomeric mixture that contains at least 95% of the more active 1R isomers, specifically in a 1:4 ratio of 1R-cis to 1R-trans isomers, which enhances its insecticidal efficacy.[1][2] This guide provides a detailed overview of its chemical and physical properties, analytical methodologies, and relevant biological pathways.

Chemical and Physical Properties

d-Phenothrin is a pale yellow to yellow-brown viscous liquid with a faint, characteristic odor.[1][3] It is characterized by its low solubility in water and high solubility in many organic solvents.[1][3][4] Its high octanol-water partition coefficient (log K_ow) indicates a lipophilic nature.[1][2]

Table 1: General and Chemical Properties of d-Phenothrin

Property	Value	Reference(s)
IUPAC Name	3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate	[2]
Common Name	d-Phenothrin, Sumithrin	[1][2][5]
CAS Number	26002-80-2	[2][6][7]
Molecular Formula	C₂₃H₂₆O₃	[5][7][8][9]
Molecular Weight	350.46 g/mol	[1][2][3]
Isomeric Composition	≥95% 1R isomers (1:4 ratio of 1R-cis to 1R-trans)	[2][8]
Technical Grade Purity	92.5-94.5%	[4]

Table 2: Physical Properties of d-Phenothrin

Property	Value	Reference(s)
Physical State	Pale yellow to yellow-brown viscous liquid	[1][3][4][5]
Odor	Faint characteristic odor	[1][3][5]
Boiling Point	>290 °C	[1][3][5][6][8]
Melting Point	< -20°C	[10]
Density	1.058-1.061 g/mL at 25 °C	[4]
Vapor Pressure	1.43 x 10⁻⁷ mmHg at 21 °C	[2]
Solubility in Water	<9.7 µg/L at 25 °C	[2][5]
Solubility in Organic Solvents	Soluble in acetone, hexane, xylene, methanol, ethanol, and chloroform.	[3][4][5]
Octanol-Water Partition Coefficient (log K_ow)	6.01	[2][3][11]
Flash Point	107 °C (closed cup)	[5][8]
Stability	Stable in air but unstable to light and in alkaline media. Degraded by exposure to light and air. Sensitive to alkalis and strong acids.	[4][12]

Experimental Protocols

Detailed, step-by-step experimental protocols for the determination of each physical property are not extensively available in the public domain. However, general analytical methods for the identification and quantification of d-phenothrin are well-established.

Residue Analysis

Residue analysis of d-phenothrin can be performed using high-performance liquid chromatography (HPLC) with a UV detector or gas chromatography (GC) with a flame ionization detector (FID).[4]

A general procedure for analysis by GC-FID involves:

• Sample Preparation: Dissolving the product in acetone.

• Internal Standard: Addition of an internal standard such as di-(2-ethylhexyl) phthalate.

• Injection: Injecting the resulting solution into the gas chromatograph.

A general procedure for analysis by HPLC-UV involves:

• Mobile Phase: A mixture of acetonitrile and water.

• Stationary Phase: A µ-Bondapak phenyl column.

• Detection: UV detection at an appropriate wavelength.

Synthesis

The industrial synthesis of d-phenothrin is achieved through the esterification of 3-phenoxybenzyl alcohol with the appropriate isomeric form of chrysanthemic acid (or its acid chloride).[1][13]

General Synthesis Pathway:

References

• 1. benchchem.com [benchchem.com]
• 2. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 3. d-Phenothrin ,China d-Phenothrin Manufacturer,Supplier & Factory - SHANGHAI SKYBLUE CHEMICAL CO.,LTD. [skybluechem.com]
• 4. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 5. d-Phenothrin (UK PID) [inchem.org]
• 6. d-Phenothrin (d-trans-Phenothrin, Phenothrine, Phenoxythrin) C23H26O3, CAS#26002-80-2 [kangmei.com]
• 7. pschemicals.com [pschemicals.com]
• 8. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]
• 9. D-Phenothrin | 26046-85-5 [chemicalbook.com]
• 10. sumitomo-chem.com.au [sumitomo-chem.com.au]
• 11. choice-chem.com [choice-chem.com]
• 12. endura.it [endura.it]
• 13. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]

An In-depth Technical Guide to the Stereoisomers and Enantiomers of Phenothrin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenothrin, a synthetic pyrethroid insecticide, is a chiral molecule existing as a mixture of stereoisomers. The spatial arrangement of its atoms significantly influences its insecticidal efficacy and metabolic fate. This technical guide provides a comprehensive overview of the stereoisomers and enantiomers of phenothrin, detailing their chemical properties, synthesis, and biological activities. The document includes structured data on the physicochemical properties and insecticidal potency of the isomers, alongside detailed experimental protocols for their separation and biological evaluation. Furthermore, this guide employs visualizations to elucidate key concepts, including the chemical structures of the stereoisomers, analytical workflows, and the mechanism of action at the molecular level.

Introduction to Phenothrin and its Stereoisomerism

Phenothrin is a synthetic pyrethroid insecticide widely used for the control of various insect pests in public health and agriculture.[1] Chemically, it is an ester of chrysanthemic acid and 3-phenoxybenzyl alcohol.[2] The phenothrin molecule possesses two chiral centers in the cyclopropane ring of the chrysanthemic acid moiety, giving rise to four possible stereoisomers. These are classified based on the cis/trans orientation of the substituents on the cyclopropane ring and the R/S configuration at the C1 position.

The four stereoisomers of phenothrin are:

• (1R,3R)-phenothrin (also known as (+)-trans-phenothrin)

• (1S,3S)-phenothrin (also known as (-)-trans-phenothrin)

• (1R,3S)-phenothrin (also known as (+)-cis-phenothrin)

• (1S,3R)-phenothrin (also known as (-)-cis-phenothrin)

The racemic mixture of phenothrin contains these four isomers.[2] However, the commercially available and more potent form is often "d-phenothrin," which is an enriched mixture of the insecticidally active (1R) isomers, typically the (1R)-cis and (1R)-trans isomers in a 1:4 ratio.[3][4] The insecticidal activity of phenothrin resides almost exclusively in the (1R) stereoisomers, with the (1R)-trans isomer generally exhibiting the highest potency.[2]

Physicochemical and Biological Properties of Phenothrin Stereoisomers

The stereochemical configuration of phenothrin isomers influences their physical, chemical, and biological properties. While enantiomers (e.g., (1R,3R) and (1S,3S)) have identical physical properties in a non-chiral environment, diastereomers (e.g., (1R,3R) and (1R,3S)) can have different physical properties.

Physicochemical Properties

The following table summarizes the available physicochemical data for phenothrin and its isomers. Data for individual isomers are limited, with most reported values corresponding to the racemic mixture or d-phenothrin.

Property	Value	Isomer/Mixture	Reference(s)
Molecular Formula	C₂₃H₂₆O₃	All	[5]
Molecular Weight	350.45 g/mol	All	[5]
Appearance	Pale yellow to yellow-brown viscous liquid	Racemic mixture, d-phenothrin	[5][6]
Boiling Point	>290 °C	d-phenothrin	[6]
Vapor Pressure	1.43 x 10⁻⁷ mmHg at 21 °C	d-phenothrin	[3]
Water Solubility	<9.7 µg/L at 25 °C	d-phenothrin	[3]
Octanol-Water Partition Coefficient (log Kow)	6.01	d-phenothrin	[3]
Density	1.06 g/mL at 20 °C	d-phenothrin	[6]
Refractive Index	1.588 at 20 °C	(1R)-trans-phenothrin	[7]

Biological Activity and Insecticidal Efficacy

The insecticidal activity of phenothrin is highly stereospecific. The (1R) isomers are significantly more potent than their (1S) enantiomers. The trans isomers are generally more active than the cis isomers.

Isomer	Relative Insecticidal Activity
(1R,3R)-phenothrin	++++ (Highest)
(1R,3S)-phenothrin	+++
(1S,3S)-phenothrin	+
(1S,3R)-phenothrin	+

Note: Relative activity is a qualitative representation based on available literature. Quantitative data (LD50/LC50) for individual isomers against specific insect species is not consistently available in the public domain.

A study on the toxicity of d-phenothrin to Aedes aegypti larvae showed that its efficacy is temperature-dependent, with higher toxicity observed at lower temperatures.[8]

Synthesis of Phenothrin Stereoisomers

The synthesis of phenothrin stereoisomers is achieved through the esterification of 3-phenoxybenzyl alcohol with the corresponding stereoisomer of chrysanthemic acid or its acid chloride.[6] The stereochemistry of the final phenothrin product is determined by the stereochemistry of the chrysanthemic acid starting material.

General Synthesis Pathway

Caption: General synthesis pathway for (1R)-trans-phenothrin.

Detailed Laboratory Synthesis Protocol for (1R)-trans-Phenothrin

This protocol describes a representative laboratory-scale synthesis of (1R)-trans-phenothrin.

Materials:

• 3-Phenoxybenzyl alcohol

• (1R)-trans-Chrysanthemoyl chloride

• Anhydrous pyridine

• Anhydrous toluene

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Condenser

• Nitrogen inlet

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, dissolve 3-phenoxybenzyl alcohol (1.0 eq) in anhydrous toluene.

• Addition of Reagents: Add anhydrous pyridine (1.2 eq) to the solution and cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of (1R)-trans-chrysanthemoyl chloride (1.1 eq) in anhydrous toluene via a dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient to yield pure (1R)-trans-phenothrin.

• Characterization: Confirm the structure and purity of the product using techniques such as NMR spectroscopy and mass spectrometry.

Separation and Analysis of Phenothrin Stereoisomers

The separation and quantification of individual phenothrin stereoisomers are crucial for quality control and for studying their specific biological activities. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is the most common and effective method for this purpose. Gas Chromatography (GC) can also be used, often after derivatization.

Chiral HPLC Separation

Caption: Workflow for chiral HPLC separation of phenothrin isomers.

Detailed Protocol for Chiral HPLC Separation:

• Instrumentation: HPLC system with a UV detector.

• Column: Sumichiral OA-2000 (or a similar Pirkle-type chiral column).[9][10][11]

• Mobile Phase: A mixture of n-hexane, 1,2-dichloroethane, and ethanol (e.g., 500:120:1 v/v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 230 nm.

• Sample Preparation: Dissolve the phenothrin sample in the mobile phase to a concentration of approximately 1 mg/mL.

This method should provide baseline separation of the four stereoisomers of phenothrin.

Gas Chromatography (GC) Analysis

GC can be used to separate the cis and trans diastereomers. For the separation of enantiomers, a chiral GC column is required.

Detailed Protocol for GC-MS Analysis of Diastereomers:

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 280 °C.

• Oven Temperature Program: Start at 150 °C, hold for 1 min, then ramp to 280 °C at 10 °C/min, and hold for 10 min.

• MS Detector: Electron ionization (EI) mode, scanning from m/z 50 to 400.

• Sample Preparation: Dissolve the phenothrin sample in a suitable solvent like acetone or hexane.

Mechanism of Action: Interaction with Voltage-Gated Sodium Channels

Phenothrin, like other pyrethroid insecticides, exerts its neurotoxic effects by targeting voltage-gated sodium channels (VGSCs) in the nerve cell membranes of insects.[2]

Caption: Signaling pathway of phenothrin's effect on nerve cells.

The binding of phenothrin to the VGSCs modifies their gating properties, causing them to remain open for an extended period. This leads to a prolonged influx of sodium ions, resulting in membrane depolarization and repetitive firing of the neuron. This hyperexcitation of the nervous system ultimately leads to paralysis and death of the insect.

The stereochemistry of phenothrin is crucial for its interaction with the sodium channel. The (1R) isomers have the correct spatial conformation to bind with high affinity to the receptor site on the channel protein. Molecular modeling studies suggest that pyrethroids bind to a hydrophobic pocket within the sodium channel.[12][13] The precise binding interactions are complex and involve multiple subsites within the channel.[14] The differential activity of the stereoisomers is a result of their varying abilities to fit into this binding pocket and induce the conformational changes that lead to channel modification.

Experimental Protocols for Biological Evaluation

Determining the insecticidal efficacy of phenothrin stereoisomers typically involves bioassays to calculate the median lethal dose (LD50) or median lethal concentration (LC50).

Topical Application Bioassay for LD50 Determination in Houseflies (Musca domestica)

This protocol is adapted from standard WHO procedures.

Materials:

• Adult houseflies (3-5 days old) of a susceptible strain.

• Technical grade phenothrin isomers.

• Acetone (analytical grade).

• Microsyringe or microapplicator.

• Cages for holding treated insects.

• Sugar water solution (10%).

Procedure:

• Preparation of Dosing Solutions: Prepare a series of dilutions of each phenothrin isomer in acetone. A typical range would be from 0.01 to 1.0 µg/µL.

• Dosing: Anesthetize the houseflies lightly with carbon dioxide. Using a microapplicator, apply a 1 µL droplet of the dosing solution to the dorsal thorax of each fly. Treat at least 3 replicates of 20-25 flies for each concentration. A control group should be treated with acetone only.

• Observation: Place the treated flies in holding cages with access to sugar water. Record mortality at 24 hours post-treatment. Flies that are unable to move are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if it is between 5% and 20%. Calculate the LD50 values and their 95% confidence intervals using probit analysis.

Larval Bioassay for LC50 Determination in Mosquitoes (Aedes aegypti)

This protocol is based on WHO guidelines for larvicide testing.[15][16][17][18]

Materials:

• Late 3rd or early 4th instar larvae of a susceptible mosquito strain.

• Technical grade phenothrin isomers.

• Ethanol or acetone (as a solvent for the stock solution).

• Dechlorinated water.

• Beakers or cups (250 mL).

• Pipettes.

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of each phenothrin isomer in a suitable solvent. From this stock solution, prepare a series of dilutions in dechlorinated water to achieve the desired test concentrations (e.g., 0.001 to 0.1 mg/L).

• Exposure: To each beaker, add 100 mL of the test solution. Introduce 20-25 larvae into each beaker. Prepare at least 3 replicates for each concentration and a control with water and a small amount of the solvent.

• Observation: Keep the beakers at a constant temperature (e.g., 25-27 °C). Record larval mortality at 24 hours post-exposure. Larvae that do not move when prodded are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if necessary. Calculate the LC50 values and their 95% confidence intervals using probit analysis.

Conclusion

The stereochemistry of phenothrin is a critical determinant of its insecticidal activity. The (1R)-trans and (1R)-cis isomers are the most potent, and their efficacy is attributed to their specific interaction with the voltage-gated sodium channels in insects. A thorough understanding of the properties and synthesis of individual stereoisomers is essential for the development of more effective and selective insect control agents. The detailed protocols provided in this guide offer a framework for researchers to further investigate the fascinating world of phenothrin stereoisomers and their biological implications.

References

• 1. Diversity and Convergence of Sodium Channel Mutations Involved in Resistance to Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 4. extranet.who.int [extranet.who.int]
• 5. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. (1R)-trans-Phenothrin｜lookchem [lookchem.com]
• 8. Toxicity of pyrethroids to Aedes aegypti larvae in relation to temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scas.co.jp [scas.co.jp]
• 11. SUMICHIRAL OA columns [sascorp.jp]
• 12. Modelling insecticide-binding sites in the voltage-gated sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pnas.org [pnas.org]
• 15. iris.who.int [iris.who.int]
• 16. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]
• 17. innovationtoimpact.org [innovationtoimpact.org]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Structural Analysis of (1R,cis,trans)-Phenothrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,cis,trans)-Phenothrin, a synthetic pyrethroid insecticide, is a prominent active ingredient in various commercial and public health applications for pest control.[1] As a member of the Type I pyrethroids, its mechanism of action involves the disruption of nerve function in insects by interacting with voltage-gated sodium channels.[1] A thorough understanding of its three-dimensional structure is paramount for elucidating its mode of action, metabolism, and for the development of more effective and safer analogues. This technical guide provides a comprehensive overview of the structural analysis of (1R,cis,trans)-phenothrin, detailing its stereochemistry, physicochemical properties, and the analytical techniques employed for its characterization.

Molecular Structure and Stereochemistry

Phenothrin is the ester of chrysanthemic acid and 3-phenoxybenzyl alcohol.[2] The molecule possesses two chiral centers within the cyclopropane ring of the chrysanthemic acid moiety, leading to the potential for four stereoisomers: (1R,cis), (1R,trans), (1S,cis), and (1S,trans).[2] The commercial product known as d-phenothrin is an enriched mixture of the (1R) isomers, typically comprising a 1:4 ratio of the (1R,cis) to (1R,trans) isomers.[1][2] The "trans" isomer is noted to be more toxic than the "cis" isomer.[1]

Chemical Name: 3-phenoxybenzyl (1R,cis,trans)-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate[2]

Molecular Formula: C₂₃H₂₆O₃[3][4]

Molecular Weight: 350.45 g/mol [3][4]

Physicochemical Properties

A summary of the key physicochemical properties of d-phenothrin is presented in the table below.

Property	Value	Reference
Physical State	Pale yellow to yellow-brown viscous liquid	[2][3]
Molecular Weight	350.45 g/mol	[3][4]
Water Solubility	<9.7 μg/L at 25 °C	[1]
Vapor Pressure	1.43 x 10⁻⁷ mmHg at 21 °C	[1]
Octanol-Water Partition Coefficient (log Kow)	6.01	[1]

Structural Elucidation and Analytical Techniques

The structural analysis of (1R,cis,trans)-phenothrin relies on a combination of spectroscopic and chromatographic techniques. While a definitive crystal structure for the specific (1R,cis,trans) isomeric mixture is not publicly available, data from its constituent parts and related compounds, in conjunction with analytical methods, provide a comprehensive structural understanding.

X-ray Crystallography

As of this writing, a complete crystal structure for (1R,cis,trans)-phenothrin has not been deposited in publicly accessible databases. However, crystal structures for the related (+)-trans-chrysanthemic acid are available and provide insight into the geometry of the cyclopropane ring and the substituent orientations.

Table of Crystallographic Data for (1R)-trans-chrysanthemate

Parameter	Value	Reference
Database	Crystallography Open Database (COD)	[5]
COD ID	7101490, 7202585, 7202586, 7203858	[5]

Note: This data pertains to the carboxylate form of the acid moiety of phenothrin.

Spectroscopic Analysis

Experimental Protocol: General Quantitative ¹H-NMR (qNMR) for Pesticide Analysis

This protocol is a general guideline for the quantitative analysis of pesticide stock solutions and can be adapted for phenothrin.

• Sample Preparation:

  • Prepare a stock solution of the phenothrin standard in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆).

  • Add a known amount of an internal standard (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene) to the NMR tube.

• Data Acquisition:

  • Acquire ¹H NMR spectra on a high-resolution NMR spectrometer.

  • Ensure a sufficient signal-to-noise ratio for accurate integration, particularly for signals used for quantification.

• Data Processing and Analysis:

  • Process the spectra, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals corresponding to the analyte (phenothrin) and the internal standard.

  • Calculate the concentration of phenothrin based on the integral values and the known concentration of the internal standard.

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a primary technique for the identification and quantification of phenothrin residues. Electron ionization (EI) is a common ionization method.

Table of Mass Spectral Data for Phenothrin

Technique	Key Fragments (m/z)	Reference
Electron Ionization (EI)	183, 123, 168, 153	[4]

Chromatographic Separation

Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are essential for separating the different isomers of phenothrin and for quantifying its presence in various matrices.

Experimental Protocol: GC-MS/MS for Phenothrin in Soil

This protocol details a method for the quantification of d-phenothrin in soil samples.

• Extraction:

  • Homogenize the soil sample.

  • Extract with a suitable solvent, such as a mixture of hexane and acetone.

  • Dry the extract using anhydrous sodium sulfate.

• Cleanup:

  • If necessary, perform a cleanup step using solid-phase extraction (SPE) with a sorbent like Florisil to remove interfering matrix components.

• GC-MS/MS Analysis:

  • Column: A non-polar or semi-polar capillary column is typically used.

  • Injection: Splitless injection is common for trace analysis.

  • Temperature Program: An optimized temperature ramp is used to separate the phenothrin isomers from other components.

  • Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for the cis and trans isomers.

Mechanism of Action: Interaction with Voltage-Gated Sodium Channels

The insecticidal activity of (1R,cis,trans)-phenothrin stems from its interaction with voltage-gated sodium channels (VGSCs) in the nerve cells of insects.[1] This interaction disrupts the normal functioning of the nervous system, leading to paralysis and death.

Signaling Pathway

The binding of phenothrin to the VGSC modifies its gating properties, leading to a prolongation of the open state of the channel. This results in a persistent influx of sodium ions, causing membrane depolarization and repetitive firing of neurons.

Caption: Mechanism of action of (1R,cis,trans)-phenothrin on insect voltage-gated sodium channels.

Binding Sites

Molecular modeling and mutagenesis studies have identified two putative binding sites for pyrethroids on the VGSC, termed PyR1 and PyR2. These sites are located in hydrophobic pockets at the interface of different domains of the channel's α-subunit. The binding of phenothrin to these sites allosterically modulates the channel's gating mechanism.

Experimental Workflows

The analysis of (1R,cis,trans)-phenothrin in environmental or biological samples typically follows a standardized workflow to ensure accurate and reliable results.

GC-MS Analysis Workflow

Caption: A generalized workflow for the analysis of (1R,cis,trans)-phenothrin using GC-MS/MS.

Conclusion

The structural analysis of (1R,cis,trans)-phenothrin is a multifaceted endeavor that combines stereochemical understanding with advanced analytical techniques. While a complete crystallographic structure remains to be elucidated, a wealth of information from spectroscopic and chromatographic methods provides a robust framework for its characterization. The detailed understanding of its interaction with voltage-gated sodium channels continues to drive research into the development of new and improved insecticides. The experimental protocols and data presented in this guide offer a valuable resource for professionals engaged in the research, development, and safety assessment of pyrethroid-based products.

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenothrin [webbook.nist.gov]
• 5. (1R)-trans-chrysanthemate | C10H15O2- | CID 6951071 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Type I Pyrethroids: The Case of Phenothrin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Type I pyrethroids, a significant class of synthetic insecticides, exert their neurotoxic effects by primarily targeting voltage-gated sodium channels (VGSCs) in the nervous systems of insects.[1][2] This technical guide provides a comprehensive examination of the molecular mechanism of action of Type I pyrethroids, with a specific focus on phenothrin. It details the interaction with VGSCs, the resultant physiological consequences, and the key experimental methodologies employed to elucidate these effects. By maintaining the open state of these channels, phenothrin leads to nerve hyperexcitability, paralysis, and ultimately, the death of the insect.[3][4] This document serves as a detailed resource, incorporating quantitative data, experimental protocols, and visual diagrams of the pertinent signaling pathways and workflows.

Introduction to Type I Pyrethroids and Phenothrin

Pyrethroids are synthetic analogues of the naturally occurring pyrethrins found in chrysanthemum flowers.[5] They are broadly categorized into two classes, Type I and Type II, based on their chemical structure and the resulting toxicological symptoms.[6][7] Type I pyrethroids, such as phenothrin, permethrin, and allethrin, lack an α-cyano group in their structure.[6][7] Their toxicity is characterized by tremors, hyperexcitability, and ataxia (the "T-syndrome").[8] In contrast, Type II pyrethroids possess an α-cyano moiety and induce a syndrome involving choreoathetosis and salivation (the "CS-syndrome").[8]

Phenothrin, also known as sumithrin, is a widely utilized Type I pyrethroid in various commercial and household insecticide formulations for the control of a broad spectrum of insect pests.[3][9] Its efficacy stems from its potent neurotoxic action, which is achieved through the disruption of normal nerve function.[10]

Core Mechanism of Action: Targeting Voltage-Gated Sodium Channels

The primary molecular target of Type I pyrethroids like phenothrin is the voltage-gated sodium channel (VGSC), an essential component for the initiation and propagation of action potentials in neurons.[1][11]

Interaction with VGSCs

Phenothrin binds to the α-subunit of the VGSC, specifically modifying its gating kinetics.[1] The binding is state-dependent, with a preferential affinity for the open state of the channel.[12] This interaction physically impedes the channel's ability to transition to the inactivated (closed) state.[4][11] The consequence of this is a prolonged influx of sodium ions (Na+) into the neuron during depolarization.[3][10]

This sustained inward sodium current leads to a prolonged depolarization of the neuronal membrane, resulting in a state of hyperexcitability characterized by repetitive and uncontrolled nerve discharges.[2][6] Ultimately, this hyperactivity leads to a complete block of nerve impulse transmission, causing paralysis and death of the insect.[3][4]

Signaling Pathway of Phenothrin-Induced Neurotoxicity

The following diagram illustrates the signaling cascade initiated by phenothrin at the neuronal level.

Phenothrin's neurotoxic signaling pathway.

Quantitative Data on Type I Pyrethroid-VGSC Interactions

The following table summarizes key quantitative parameters related to the interaction of Type I pyrethroids with voltage-gated sodium channels. Data is compiled from various electrophysiological studies.

Pyrethroid	Channel Type	Preparation	Parameter	Value	Reference
Tefluthrin	Rat Cardiac Myocyte VGSC	Whole-cell current clamp	Action Potential Duration (APD90) Prolongation	216 ± 34%	[13]
Permethrin	BV2 Microglia VGSC	Na+ influx assay	Increase in Na+ influx	~28%	[14]
Permethrin	Primary Microglia VGSC	Na+ influx assay	Increase in Na+ influx	~29%	[14]
Deltamethrin (Type II for comparison)	BV2 Microglia VGSC	Na+ influx assay	Increase in Na+ influx	~43%	[14]
Deltamethrin (Type II for comparison)	Primary Microglia VGSC	Na+ influx assay	Increase in Na+ influx	~28%	[14]

Experimental Protocols

In Vivo Neurotoxicity Assessment in Rodents

This protocol is a generalized procedure for evaluating the acute neurotoxic effects of Type I pyrethroids.

Objective: To observe and quantify the signs of neurotoxicity (T-syndrome) following oral administration of a pyrethroid.

Materials:

• Test substance (e.g., phenothrin) dissolved in a suitable vehicle (e.g., corn oil)

• Male and female Sprague-Dawley rats (8-10 weeks old)

• Oral gavage needles

• Observation arena

• Functional Observational Battery (FOB) checklist

Procedure:

• Dose Preparation: Prepare a range of doses of the test substance in the vehicle. A vehicle control group should also be included.

• Animal Dosing: Administer the test substance or vehicle to the rats via oral gavage.

• Functional Observational Battery (FOB): At specified time points post-dosing (e.g., 1, 4, 8, and 24 hours), conduct the FOB. This includes:

  • Home cage observations: Note any changes in posture, activity, and the presence of tremors or convulsions.

  • Open field observations: Place the animal in a novel arena and observe gait, arousal, and any abnormal behaviors for a set period (e.g., 5 minutes).

  • Sensorimotor tests: Evaluate responses to various stimuli (e.g., tail-pinch, click response).

  • Physiological measurements: Record body weight and temperature.

• Data Analysis: Score the observations from the FOB. Analyze the data statistically to determine dose-dependent effects and the onset and duration of neurotoxic signs.

The following diagram outlines the workflow for this in vivo neurotoxicity assessment.

Workflow for in vivo neurotoxicity assessment.

Patch-Clamp Electrophysiology on Cultured Neurons

This protocol details the whole-cell patch-clamp technique to measure the effects of phenothrin on VGSC currents.

Objective: To directly measure the modification of sodium channel kinetics by phenothrin.

Materials:

• Cultured neurons (e.g., dorsal root ganglion neurons or neuroblastoma cells)

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pipette fabrication

• External and internal pipette solutions

• Phenothrin stock solution

Procedure:

• Cell Preparation: Plate cultured neurons on coverslips suitable for microscopy.

• Pipette Fabrication: Pull glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with internal solution.

• Electrophysiological Recording:

  • Mount the coverslip on the microscope stage and perfuse with external solution.

  • Approach a neuron with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the membrane potential at a holding potential (e.g., -80 mV).

  • Apply a series of depolarizing voltage steps to elicit sodium currents and record the baseline activity.

• Compound Application: Perfuse the cell with the external solution containing the desired concentration of phenothrin.

• Post-Compound Recording: After a brief incubation period, repeat the voltage-step protocol to record the sodium currents in the presence of phenothrin. Observe for changes in current amplitude, activation, and inactivation kinetics, and the appearance of a tail current upon repolarization.

• Data Analysis: Analyze the recorded currents to quantify the effects of phenothrin on VGSC parameters (e.g., peak current, time to peak, decay time constant).

Metabolism and Detoxification

The relatively low toxicity of phenothrin to mammals is attributed to their efficient metabolic degradation of the compound.[2] The primary metabolic pathways in mammals involve hydrolysis of the ester bond and oxidation at various positions on the molecule, followed by conjugation reactions.[2][15] In contrast, insects metabolize pyrethroids less efficiently, contributing to their selective toxicity.[2]

Mammalian Metabolism of Phenothrin

The metabolic fate of phenothrin in mammals is summarized in the diagram below.

Simplified metabolic pathways of phenothrin.

Off-Target Effects and Selectivity

While VGSCs are the primary target, some studies suggest that pyrethroids may also interact with other ion channels, such as voltage-gated calcium and chloride channels, although the toxicological significance of these interactions is less clear.[16] The selectivity of pyrethroids for insects over mammals is due to several factors, including differences in the sensitivity of the VGSCs, lower body temperatures in insects which can enhance pyrethroid efficacy, and the more rapid metabolic detoxification in mammals.[2][11]

Conclusion

Phenothrin and other Type I pyrethroids are potent neurotoxicants that act by modifying the gating kinetics of voltage-gated sodium channels. This leads to a prolonged sodium influx, neuronal hyperexcitability, and ultimately, paralysis and death in susceptible insects. The detailed understanding of this mechanism of action, supported by quantitative data from electrophysiological and in vivo studies, is crucial for the development of more effective and selective insecticides, as well as for assessing their potential risks to non-target organisms. The experimental protocols outlined in this guide provide a framework for the continued investigation of these important compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 3. What is the mechanism of Phenothrin? [synapse.patsnap.com]
• 4. Pyrethroid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. beyondpesticides.org [beyondpesticides.org]
• 7. Pyrethrins and Pyrethroids: A Comprehensive Review of Natural Occurring Compounds and Their Synthetic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrethroid Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. What is Phenothrin used for? [synapse.patsnap.com]
• 11. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. State-Dependent Modification of Voltage-Gated Sodium Channels by Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanisms underlying the effects of the pyrethroid tefluthrin on action potential duration in isolated rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 16. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

Phenothrin molecular formula and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pyrethroid insecticide, Phenothrin. It details its chemical and physical properties, outlines its mechanism of action, and serves as a valuable resource for professionals in research, science, and drug development.

Chemical Identity

Phenothrin is a synthetic pyrethroid insecticide designed to be effective against a broad spectrum of insects.[1] It is a synthetic chemical modeled after the natural insecticidal components of the pyrethrum plant (Chrysanthemum cinerariaefolium).[2] First synthesized in 1969, it was registered for use in the United States in 1976.[2]

Molecular Formula: C₂₃H₂₆O₃[1][3][4][5][6]

IUPAC Names:

• (3-phenoxyphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate[3][7]

• 3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate[2]

Phenothrin is composed of a mixture of four stereoisomers. A refined version, d-phenothrin, contains at least 95% of the more active 1R isomers.[2][7]

Physicochemical Properties

The physical and chemical characteristics of Phenothrin are critical for understanding its environmental fate and biological interactions. It typically appears as a pale yellow to yellow-brown liquid.[3][4][8]

Property	Value	Reference
Molecular Weight	350.46 g/mol	[2]
Vapor Pressure	1.43 x 10⁻⁷ mmHg at 21 °C	[2]
Water Solubility	<9.7 μg/L at 25 °C	[2][4]
Octanol-Water Partition Coefficient (log Kow)	6.01	[2][8]
Henry's Law Constant	6.80 x 10⁻⁶ atm·m³/mol	[2]
Boiling Point	>290 °C	[4]
Density	1.06 g/cm³ at 20 °C	[4]

Mode of Action

Phenothrin is a Type I pyrethroid that primarily targets the nervous system of insects.[2] Its insecticidal activity is achieved through the disruption of normal nerve function.

Mechanism of Action:

• Binding to Sodium Channels: Phenothrin binds to voltage-gated sodium channels in the nerve cell membranes of insects.

• Prolonged Opening: This binding action prevents the sodium channels from closing in a timely manner after activation.

• Repetitive Nerve Discharge: The prolonged influx of sodium ions leads to a state of hyperexcitability, causing repetitive nerve discharges.

• Paralysis and Death: The continuous nerve stimulation results in paralysis and ultimately the death of the insect.

Below is a diagram illustrating the logical relationship of Phenothrin's mode of action.

Caption: Logical flow of Phenothrin's neurotoxic effects on insects.

Experimental Protocols

Analysis of Phenothrin using High-Performance Liquid Chromatography (HPLC):

A reverse-phase HPLC method can be employed for the analysis of the (1R)-trans-isomer of Phenothrin.[9]

• Column: Newcrom R1 HPLC column.[9]

• Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS) compatible applications, formic acid should be used in place of phosphoric acid.[9]

• Detection: UV or MS detection.

• Application: This method is scalable and can be adapted for preparative separation to isolate impurities and is also suitable for pharmacokinetic studies.[9]

The workflow for this analytical method is depicted below.

Caption: A simplified workflow for the analysis of Phenothrin via HPLC.

Metabolism

In mammals, Phenothrin is rapidly metabolized and excreted.[5] The primary metabolic pathways include hydrolysis of the ester linkage, oxidation, and conjugation.[5] A significant portion of the compound may also be excreted unchanged in the urine and feces.[5]

Applications

Phenothrin is utilized in a variety of applications for insect control:

• Public Health: It is a key active ingredient in products for controlling mosquitoes.[1]

• Veterinary Medicine: Used in products to control fleas and ticks on pets.[1][10]

• Human Health: It is an active ingredient in treatments for head lice.[1][4]

• Agriculture: Used to protect stored grain from insect pests.[4]

References

• 1. nbinno.com [nbinno.com]
• 2. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 3. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. d-Phenothrin (UK PID) [inchem.org]
• 5. Phenothrin, trans-(-)- | C23H26O3 | CID 91581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Phenothrin [webbook.nist.gov]
• 7. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]
• 8. Phenothrin | 26002-80-2 [amp.chemicalbook.com]
• 9. Phenothrin [(1R)-trans- isomer] | SIELC Technologies [sielc.com]
• 10. Phenothrin | Parasite | TargetMol [targetmol.com]

Solubility and stability of phenothrin in organic solvents

An In-depth Technical Guide on the Solubility and Stability of Phenothrin in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of phenothrin, a synthetic pyrethroid insecticide. Understanding these core physicochemical properties is critical for developing stable formulations, ensuring accurate analytical measurements, and predicting its environmental fate. This document consolidates quantitative data, details relevant experimental methodologies, and visualizes key processes to support research and development efforts.

Physicochemical Properties of Phenothrin

Phenothrin is a broad-spectrum insecticide that acts as a potent contact and stomach poison for various pests.[1] It is a member of the Type I pyrethroids, which are synthetic analogs of the naturally occurring pyrethrins.[2] The technical product, d-phenothrin, is an isomeric mixture primarily composed of the more insecticidally active 1R-trans and 1R-cis isomers.[3][4] It is characterized as a pale yellow to yellow-brown viscous liquid with a high degree of lipophilicity, as indicated by its high octanol-water partition coefficient (log Kₒw) of 6.01.[1][2][4] This property dictates its low water solubility and high affinity for organic matrices.

Solubility Profile

Phenothrin is poorly soluble in water but is readily soluble in a wide range of organic solvents.[3] This high solubility in organic media is fundamental for its formulation into emulsifiable concentrates, aerosols, and other solvent-based application forms.

Quantitative Solubility Data

The solubility of phenothrin in various organic solvents at standard temperatures is summarized in Table 1. The data highlights its high miscibility with common laboratory and industrial solvents.

Solvent	Temperature (°C)	Solubility	Reference(s)
Methanol	25	> 1 kg/kg (> 5.0 g/mL)	[3][5]
Acetone	25	> 1 kg/kg (> 50% w/w)	[1][3]
Xylene	25	> 1 kg/kg (> 50% w/w)	[1][3]
Hexane	25	> 1 kg/kg (> 4.96 g/mL)	[3][5]
Ethanol	Not Specified	> 50% w/w	[1]
Chloroform	Not Specified	> 50% w/w	[1]
Kerosene	Room Temp.	> 500 g/L	[6]
Diethyl Ether	Room Temp.	> 500 g/L	[6]
Acetonitrile	Room Temp.	> 500 g/L	[6]
Dimethylformamide	Room Temp.	> 500 g/L	[6]
Water	25	2 mg/L (< 9.7 µg/L)	[3][4]
Water	30	1.4 mg/L	[6]

Stability Characteristics

The stability of phenothrin is influenced by several environmental factors, including pH, light, and temperature. Understanding these factors is crucial for predicting its persistence and ensuring the shelf-life of formulated products.

Influence of pH and Light

Phenothrin is relatively stable in neutral or weakly acidic conditions but is unstable and readily hydrolyzed in alkaline media.[3][5][6] The primary degradation pathway under these conditions is the hydrolysis of the ester linkage, which cleaves the molecule into 3-phenoxybenzyl alcohol and chrysanthemic acid.[3][7]

The molecule is also unstable to light.[3] Photodegradation occurs due to the photo-labile isobutenyl group in the chrysanthemic acid portion of the molecule.[3] While more resistant to photolysis than natural pyrethrins, exposure to sunlight or UV radiation will lead to its decomposition.[3]

Thermal and Storage Stability

Phenothrin exhibits good thermal stability. It is reported to be stable for two years under normal storage temperatures and for three months at 60°C.[1] However, it is noted as being unstable in certain solvents like methanol, ethyl cellosolve, o-cresol, and dimethylsulfoxide, though quantitative data on degradation rates in these specific solvents is limited.[5][6] When applied to stored wheat grains and kept in the dark, phenothrin degrades slowly, with 79% to 87% of the parent compound remaining after one year at 30°C.[3]

Experimental Protocols

Accurate determination of solubility and stability requires robust and validated methodologies. The following sections provide detailed protocols for these essential assessments.

Protocol for Solubility Determination (Shake-Flask Method)

This protocol outlines the widely used shake-flask method for determining the solubility of a substance in a given solvent, adapted for phenothrin.[8]

1. Objective: To determine the saturation concentration of phenothrin in a selected organic solvent at a constant temperature.

2. Materials:

• Phenothrin (analytical standard)

• Selected organic solvent (HPLC grade)

• Volumetric flasks, glass-stoppered

• Mechanical shaker or orbital incubator with temperature control

• Centrifuge

• Syringe filters (0.22 µm, solvent-compatible)

• Analytical balance

• HPLC or GC system for quantification

3. Procedure:

• Preparation: Add an excess amount of phenothrin to a glass-stoppered volumetric flask. The excess is crucial to ensure saturation is achieved.

• Solvent Addition: Add a known volume of the pre-equilibrated organic solvent to the flask.

• Equilibration: Place the flask in a mechanical shaker or incubator set to a constant temperature (e.g., 25°C). Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the flask to stand undisturbed at the same constant temperature to let undissolved material settle. For fine suspensions, centrifuge the sample at a high speed.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining particulates.

• Dilution & Analysis: Accurately dilute the filtered sample with the same solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the sample using a validated HPLC-UV or GC-MS method to determine the concentration of phenothrin.

• Calculation: Calculate the solubility in units such as mg/L or g/100mL based on the measured concentration and the dilution factor.

Protocol for Stability Assessment (Forced Degradation Study)

This protocol describes a study to evaluate the stability of phenothrin in an organic solvent under various stress conditions (e.g., pH, light, heat).

1. Objective: To assess the degradation rate and identify major degradation products of phenothrin under defined stress conditions.

2. Materials:

• Phenothrin stock solution in a selected solvent (e.g., acetonitrile)

• Amber and clear glass vials with screw caps

• pH buffers or reagents for pH adjustment (if applicable to the solvent matrix)

• Temperature-controlled oven

• Photostability chamber with controlled light/UV source

• HPLC or GC system with a suitable detector (e.g., UV, MS)

3. Procedure:

• Sample Preparation: Prepare a solution of phenothrin in the desired organic solvent at a known concentration (e.g., 10 µg/mL).

• Aliquot Distribution: Distribute aliquots of the solution into separate sets of amber (for light protection) and clear glass vials.

• Stress Conditions:

  • Thermal Stress: Place one set of amber vials in an oven at an elevated temperature (e.g., 60°C).

  • Photolytic Stress: Place one set of clear vials in a photostability chamber. Keep a corresponding set of amber vials in the same chamber as dark controls.

  • Control: Store one set of amber vials at a control temperature (e.g., 4°C or room temperature) protected from light.

• Time Points: Withdraw vials from each condition at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and weekly).

• Analysis: Immediately analyze the samples using a stability-indicating analytical method (e.g., HPLC-UV). This method must be able to separate the intact phenothrin from its degradation products.

• Data Evaluation:

  • Calculate the percentage of phenothrin remaining at each time point relative to the initial (T=0) concentration.

  • Plot the concentration or percentage remaining versus time to determine the degradation kinetics (e.g., half-life).

  • If using a mass spectrometer, identify and characterize any major degradation products observed in the chromatograms of the stressed samples.

Protocol for Analytical Quantification via HPLC-UV

This protocol provides a standard reversed-phase HPLC method for the quantification of phenothrin, suitable for both solubility and stability studies.[9]

1. Objective: To accurately quantify the concentration of phenothrin in solution.

2. Instrumentation & Conditions:

• HPLC System: Standard system with a UV detector.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 80:20 v/v). The exact ratio may require optimization.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 215 nm.

• Injection Volume: 10-20 µL.

• Column Temperature: 30°C.

3. Procedure:

• Standard Preparation: Prepare a stock solution of phenothrin (e.g., 1000 µg/mL) in acetonitrile.[9] Perform serial dilutions with the mobile phase to create a series of working standards with concentrations ranging from approximately 0.1 µg/mL to 10 µg/mL.[9]

• Calibration Curve: Inject each working standard into the HPLC system and record the peak area. Construct a calibration curve by plotting peak area against concentration.

• Sample Analysis: Prepare and inject the samples (from solubility or stability experiments) into the HPLC system.

• Quantification: Determine the concentration of phenothrin in the samples by comparing their peak areas to the calibration curve.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the workflows for determining solubility and stability, as well as the primary degradation pathway.

Workflow for Solubility Determination

Workflow for Stability Assessment

Primary Degradation Pathway

References

• 1. d-Phenothrin ,China d-Phenothrin Manufacturer,Supplier & Factory - SHANGHAI SKYBLUE CHEMICAL CO.,LTD. [skybluechem.com]
• 2. benchchem.com [benchchem.com]
• 3. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 4. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 5. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 490. Phenothrin (Pesticide residues in food: 1979 evaluations) [inchem.org]
• 7. Metabolism and environmental degradation of pyrethroid insecticides produce compounds with endocrine activities | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. benchchem.com [benchchem.com]

The Evolution of Precision Pest Control: A Technical Guide to the Discovery and Development of Synthetic Pyrethroids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and development of synthetic pyrethroids, a dominant class of modern insecticides. From their origins as derivatives of natural pyrethrins to the sophisticated, photostable compounds in use today, this document traces the chemical evolution, mechanism of action, and toxicological profile of these essential tools in agriculture and public health. Detailed experimental protocols for key toxicological and efficacy assays are provided, alongside a quantitative analysis of the physicochemical and toxicological properties of representative synthetic pyrethroids. Furthermore, this guide visualizes the core signaling pathways and experimental workflows using the DOT language to facilitate a deeper understanding of their molecular interactions and the process of their discovery and evaluation.

Introduction: From Chrysanthemums to Chemical Synthesis

The story of synthetic pyrethroids begins with the insecticidal properties of pyrethrum, an extract from the flowers of Chrysanthemum cinerariaefolium and Chrysanthemum coccineum.[1] For centuries, powdered chrysanthemum flowers were used as a natural insecticide.[1] The active compounds, known as pyrethrins, were identified in the early 20th century, revealing a unique chemical structure responsible for their potent insecticidal activity and rapid knockdown of pests.[2][3][4] However, the natural pyrethrins suffered from significant drawbacks, including high production costs and rapid degradation in the presence of sunlight and air, limiting their widespread agricultural application.[1][5]

This led to a concerted effort by chemists to synthesize more stable and potent analogs, giving rise to the first synthetic pyrethroid, allethrin, in 1949.[2][3][6] This marked the dawn of a new era in insecticide development, characterized by successive generations of synthetic pyrethroids with improved photostability, increased insecticidal potency, and a broader spectrum of activity.

Generations of Synthetic Pyrethroids: A Chemical Arms Race

The development of synthetic pyrethroids can be broadly categorized into several generations, each representing a significant advancement in chemical design and performance.

• First Generation (e.g., Allethrin, Resmethrin, Tetramethrin): These early compounds, developed in the 1950s and 1960s, offered higher insecticidal activity than natural pyrethrins but retained their susceptibility to degradation by light.[5][7][8] Their use was primarily confined to indoor applications.

• Second Generation (e.g., Permethrin, Cypermethrin, Deltamethrin): A major breakthrough occurred in the 1970s with the development of photostable pyrethroids.[1][5] The introduction of a dichlorovinyl or dibromovinyl group in the acid moiety of the molecule conferred significant resistance to UV degradation, making them suitable for agricultural use.

• Third and Fourth Generations (e.g., Bifenthrin, Lambda-cyhalothrin, Esfenvalerate): Subsequent generations focused on further enhancing insecticidal activity, often through the introduction of an α-cyano group in the alcohol moiety. This led to the classification of pyrethroids into two main types.

Classification and Mechanism of Action: Targeting the Nervous System

Synthetic pyrethroids are classified into two types based on their chemical structure and the resulting toxicological symptoms in mammals.

• Type I Pyrethroids: These compounds lack an α-cyano group and typically induce a whole-body tremor (T-syndrome) in mammals at toxic doses. Examples include permethrin and bifenthrin.[7][9]

• Type II Pyrethroids: These pyrethroids possess an α-cyano group at the α-carbon of the 3-phenoxybenzyl alcohol moiety. They are generally more potent and produce a different set of toxicological symptoms in mammals, including salivation and choreoathetosis (CS-syndrome).[7][9] Examples include cypermethrin, deltamethrin, and lambda-cyhalothrin.

The primary target of all synthetic pyrethroids is the voltage-gated sodium channel in the nerve cell membranes of insects.[5][9][10][11] By binding to the channel protein, pyrethroids modify its gating kinetics, causing the channels to remain open for an extended period. This leads to a persistent influx of sodium ions, resulting in repetitive nerve discharges, paralysis, and ultimately, the death of the insect.[5][9][10]

Below is a diagram illustrating the signaling pathway of pyrethroid interaction with the voltage-gated sodium channel.

Caption: Pyrethroid interaction with the voltage-gated sodium channel.

Quantitative Data Presentation

The following tables summarize key quantitative data for a selection of representative synthetic pyrethroids, facilitating comparison of their physicochemical properties and toxicity.

Table 1: Physicochemical Properties of Selected Synthetic Pyrethroids

Pyrethroid	Molecular Weight ( g/mol )	Water Solubility (mg/L at 20-25°C)	Vapor Pressure (mPa at 20-25°C)	Log Kow	Koc (mL/g)	Soil Half-life (days)
Permethrin	391.3	0.005 - 0.2	0.007 - 4.5	6.1 - 6.5	100,000	4 - 40[12]
Cypermethrin	416.3	0.004	1.9 x 10-4	6.0 - 6.6	61,000[13]	6 - 60[12]
Deltamethrin	505.2	<0.002	1.5 x 10-5	6.2	50,000	74 (organic soil)[12]
Bifenthrin	422.9	<0.001	0.024	6.0	130,000	7 - 240[14]
Lambda-cyhalothrin	449.9	0.005	2 x 10-7	7.0	180,000	23 - 82

Table 2: Acute Toxicity of Selected Synthetic Pyrethroids

Pyrethroid	Oral LD50 (rat, mg/kg)	Dermal LD50 (rat, mg/kg)	LC50 (Rainbow Trout, 96h, µg/L)	LC50 (Daphnia magna, 48h, µg/L)
Permethrin	430 - 4000	>2000	2.5	0.6
Cypermethrin	251 - 4123[4]	>1600	0.82[13]	0.26[13]
Deltamethrin	135 - 5000	>2000	0.91	0.035
Bifenthrin	54 - 70[6][15]	>2000	0.15	1.6
Lambda-cyhalothrin	56 - 79	632 - 696	0.21	0.36

Experimental Protocols

This section outlines the methodologies for key experiments used in the evaluation of synthetic pyrethroids.

Neurotoxicity Assay: In Vitro Assessment using Neuronal Cell Lines

This protocol describes an in vitro assay to assess the neurotoxic potential of synthetic pyrethroids using a human neuroblastoma cell line (e.g., SH-SY5Y).

Objective: To determine the cytotoxic and apoptotic effects of pyrethroids on neuronal cells.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Test pyrethroid compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• Caspase-3 colorimetric assay kit

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 atmosphere.

• Cell Plating: Seed cells into 96-well plates at a density of 1 x 104 cells/well and allow them to adhere for 24 hours.

• Compound Exposure: Prepare serial dilutions of the test pyrethroid in culture medium. Replace the medium in the wells with the pyrethroid solutions and incubate for 24 or 48 hours. Include a vehicle control (e.g., DMSO).

• Cell Viability (MTT Assay):

  • Add MTT solution to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

• Cytotoxicity (LDH Assay):

  • Collect the cell culture supernatant.

  • Perform the LDH assay according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength.

• Apoptosis (Caspase-3 Assay):

  • Lyse the cells and perform the caspase-3 assay on the cell lysates according to the manufacturer's protocol.

  • Measure the absorbance at 405 nm.

• Data Analysis: Calculate cell viability, cytotoxicity, and caspase-3 activity as a percentage of the control. Determine the IC50 value for each endpoint.

Insecticidal Activity Bioassay: Larval Immersion Test

This protocol describes a standard bioassay to determine the insecticidal efficacy of pyrethroids against mosquito larvae.

Objective: To determine the lethal concentration (LC50) of a pyrethroid against a target insect species.

Materials:

• Late 3rd or early 4th instar larvae of a target mosquito species (e.g., Aedes aegypti)

• Test pyrethroid compound

• Acetone or ethanol (for stock solution)

• Deionized water

• Glass beakers or disposable cups (250 mL)

• Pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the test pyrethroid in a suitable solvent (e.g., acetone).

• Serial Dilutions: Prepare a series of dilutions of the stock solution in deionized water to achieve the desired test concentrations.

• Larval Exposure:

  • Place 20-25 larvae in each beaker containing 199 mL of deionized water.

  • Add 1 mL of the appropriate insecticide dilution to each beaker to achieve the final test concentration.

  • Prepare at least four replicates for each concentration and a control group with solvent only.

• Mortality Assessment: After 24 hours of exposure, record the number of dead or moribund larvae in each beaker. Larvae are considered moribund if they are unable to surface or show coordinated movement when probed.

• Data Analysis:

  • Correct the mortality data for control mortality using Abbott's formula if necessary.

  • Perform probit analysis to calculate the LC50 and LC90 values with their 95% confidence intervals.

Environmental Fate: Determination of Pyrethroid Residues in Soil

This protocol outlines a method for the extraction and quantification of pyrethroid residues in soil samples using gas chromatography-mass spectrometry (GC-MS).

Objective: To determine the concentration of a pyrethroid and its degradation products in a soil matrix.

Materials:

• Soil sample

• Anhydrous sodium sulfate

• Acetone and hexane (pesticide residue grade)

• Solid-phase extraction (SPE) cartridges (e.g., Florisil)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Rotary evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Air-dry the soil sample and sieve it to remove large debris.

• Extraction:

  • Mix a known weight of the soil sample with anhydrous sodium sulfate.

  • Extract the sample with a mixture of acetone and hexane (1:1 v/v) using sonication or shaking.

  • Centrifuge the sample and collect the supernatant. Repeat the extraction process twice more.

• Cleanup:

  • Combine the extracts and concentrate them using a rotary evaporator.

  • Perform a cleanup step using an SPE cartridge to remove interfering co-extractives. Elute the pyrethroids with a suitable solvent mixture.

• Quantification:

  • Concentrate the eluate to a final volume.

  • Analyze the sample by GC-MS in selected ion monitoring (SIM) mode.

  • Quantify the pyrethroid concentration by comparing the peak area to a calibration curve prepared with certified reference standards.

Experimental and Developmental Workflow

The discovery and development of a new synthetic pyrethroid is a complex and lengthy process, as illustrated in the workflow diagram below.

Caption: The workflow for insecticide discovery and development.

Conclusion and Future Perspectives

The development of synthetic pyrethroids represents a triumph of chemical ingenuity, providing highly effective and relatively safe tools for pest management. Their evolution continues, driven by the need to overcome insect resistance, reduce environmental impact, and improve selectivity. Future research will likely focus on the development of novel pyrethroids with new modes of action, enhanced biodegradability, and even greater safety profiles for non-target organisms. The integration of computational chemistry and molecular modeling will undoubtedly accelerate the discovery of the next generation of these vital insecticides.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. State-Dependent Modification of Voltage-Gated Sodium Channels by Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Elucidation of pyrethroid and DDT receptor sites in the voltage-gated sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. beyondpesticides.org [beyondpesticides.org]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Physical and chemical properties of pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Pyrethrins and Pyrethroids - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. piat.org.nz [piat.org.nz]
• 14. beyondpesticides.org [beyondpesticides.org]
• 15. beyondpesticides.org [beyondpesticides.org]

An In-depth Technical Guide to the Lipophilicity and Octanol-Water Partition Coefficient of Phenothrin

This technical guide provides a comprehensive overview of the lipophilicity of the synthetic pyrethroid insecticide, phenothrin, with a primary focus on its octanol-water partition coefficient (Log P). This document is intended for researchers, scientists, and professionals in drug development and environmental science who require detailed information on the physicochemical properties of phenothrin.

Introduction to Phenothrin and Lipophilicity

Phenothrin is a synthetic pyrethroid insecticide used to control a wide range of insects. It exists as a mixture of four stereoisomers. The d-phenothrin formulation contains a minimum of 95% of the 1R isomers, in a 1:4 ratio of 1R-cis and 1R-trans isomers[1][2]. Like other pyrethroids, phenothrin is lipophilic, meaning it readily dissolves in fats, oils, lipids, and non-polar solvents[1]. This high lipophilicity influences its environmental fate, bioavailability, and toxicokinetics, making the octanol-water partition coefficient a critical parameter for risk assessment and formulation development.

The octanol-water partition coefficient (Kow), typically expressed as its base-10 logarithm (Log P), is a measure of the differential solubility of a compound in a two-phase system of n-octanol and water[3]. A positive Log P value indicates a preference for the lipid-like octanol phase, signifying lipophilicity, while a negative value indicates a preference for the aqueous phase (hydrophilicity)[3]. Chemicals with high Log P values, particularly those greater than 5, have a tendency to bioaccumulate in the fatty tissues of organisms[3].

Quantitative Data: Octanol-Water Partition Coefficient of Phenothrin

The experimentally determined and computationally estimated Log P values for phenothrin and its related isomers are summarized in the table below. These values consistently indicate that phenothrin is a highly lipophilic compound.

Compound/Isomer	Log P Value	Method	Reference
d-Phenothrin	6.01	Experimental	[1][2]
Phenothrin (racemic mixture)	6.2	Computed (XLogP3)	[4][5]
d-cis-Phenothrin	6.2	Computed (XLogP3)	[6]
Cyphenothrin	6.29	Experimental	[7]
Fenpropathrin	6.0 (at 20°C)	Experimental	[8]

Experimental Protocol: OECD 107 Shake-Flask Method for Log P Determination

The most common and standardized method for experimentally determining the octanol-water partition coefficient is the Shake-Flask Method, as described in the OECD Guideline for the Testing of Chemicals, No. 107.[9][10][11][12] This method is suitable for determining Log P values in the range of -2 to 4, and occasionally up to 5[9][12].

3.1. Principle

The shake-flask method is based on the principle of reaching an equilibrium distribution of a solute between two immiscible liquid phases, n-octanol and water. After equilibration, the concentration of the solute in each phase is measured, and the partition coefficient is calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous phase.

3.2. Materials and Reagents

• n-Octanol: Analytical grade, purity > 99%.

• Water: Distilled or deionized, or water from a purification system (e.g., Millipore).

• Test Substance (Phenothrin): Of known purity.

• Solvent for Stock Solution: A solvent that is miscible with both phases and does not interfere with the analysis.

• Glassware: Centrifuge tubes with stoppers, volumetric flasks, pipettes, and syringes.

• Equipment: Mechanical shaker, centrifuge, analytical instrument for concentration determination (e.g., HPLC, GC).

3.3. Procedure

• Solvent Saturation: Prior to the experiment, the n-octanol and water are mutually saturated by shaking them together at the experimental temperature for 24 hours, followed by a 24-hour separation period. This ensures that the volumes of the two phases do not change during the partitioning experiment.

• Preparation of the Test Solution: A stock solution of phenothrin is prepared in a suitable solvent.

• Partitioning:

  • Accurately measured volumes of pre-saturated n-octanol and water are added to a centrifuge tube.

  • A small, accurately known amount of the phenothrin stock solution is added. The concentration should not exceed 0.01 mol/L in either phase.

  • The tube is tightly stoppered and shaken in a mechanical shaker at a constant temperature (typically between 20-25°C) until equilibrium is reached. The shaking time can vary depending on the substance but is often several hours.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol and water phases.

• Concentration Analysis:

  • Aliquots are carefully taken from both the n-octanol and aqueous phases for analysis. Special care must be taken to avoid cross-contamination of the phases.

  • The concentration of phenothrin in each phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Calculation of Log P: The partition coefficient (P) is calculated as the ratio of the concentration of phenothrin in the n-octanol phase (C_octanol) to its concentration in the aqueous phase (C_water).

  • P = C_octanol / C_water

  • Log P = log10(P)

• Replicates and Validation: The experiment is typically performed in duplicate or triplicate with different volume ratios of n-octanol and water to ensure the reliability of the results. The obtained Log P values should be within a range of ± 0.3 units.

Visualization of Experimental Workflow

The following diagram illustrates the key steps of the OECD 107 Shake-Flask method for determining the octanol-water partition coefficient.

Caption: Workflow for Log P determination using the OECD 107 Shake-Flask method.

Conclusion

Phenothrin is a highly lipophilic insecticide, as evidenced by its high octanol-water partition coefficient (Log P) values, which are consistently reported to be around 6.0. This intrinsic property is a key determinant of its environmental behavior, including its potential for bioaccumulation. The standardized OECD 107 shake-flask method provides a reliable framework for the experimental determination of this crucial physicochemical parameter. A thorough understanding of phenothrin's lipophilicity is essential for professionals involved in its regulation, environmental risk assessment, and the development of effective and safe insecticidal formulations.

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]
• 3. Octanol-water partition coefficient - Wikipedia [en.wikipedia.org]
• 4. Phenothrin, trans-(-)- | C23H26O3 | CID 91581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. d-cis-Phenothrin | C23H26O3 | CID 187827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyphenothrin | C24H25NO3 | CID 38283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Fenpropathrin | C22H23NO3 | CID 47326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. library.canberra.edu.au [library.canberra.edu.au]
• 10. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 11. Partition coefficient: Shake bottle method according to OECD 107 - Analytice [analytice.com]
• 12. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Note: Simultaneous Analysis of Synthetic Pyrethroids using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic pyrethroids are a major class of insecticides widely used in agriculture and public health due to their high efficacy against insects and relatively low toxicity to mammals.[1][2] With the increasing use of various pyrethroid formulations, there is a growing need for robust and efficient analytical methods to monitor their residues in environmental and food samples.[3][4] High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection offers a reliable, accessible, and cost-effective technique for the simultaneous quantification of multiple pyrethroids.[3][4] This application note provides a detailed protocol for the simultaneous analysis of five common pyrethroids: bifenthrin, deltamethrin, λ-cyhalothrin, permethrin, and cypermethrin, using a reversed-phase HPLC-UV method.

Principle

This method utilizes a reversed-phase HPLC system to separate the target pyrethroids based on their differential partitioning between a non-polar stationary phase (C18 column) and a polar mobile phase (a gradient of acetonitrile and water). The separated compounds are then detected by a UV detector at a wavelength where all analytes exhibit significant absorbance. Quantification is achieved by comparing the peak areas of the analytes in a sample to those of known concentration standards.

Materials and Reagents

• Standards: Analytical grade reference standards of bifenthrin, deltamethrin, λ-cyhalothrin, permethrin, and cypermethrin.

• Solvents: HPLC grade acetonitrile, water, and acetone.

• Chemicals: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), trisodium citrate dihydrate, and disodium citrate sesquihydrate.

• Solid-Phase Extraction (SPE): C18 cartridges for sample cleanup.

• Sample Matrix: This protocol is optimized for vegetable matrices (e.g., tomatoes, cucumbers).

Experimental Protocols

Standard Solution Preparation

• Stock Standard Solutions (1000 µg/mL): Accurately weigh 25 mg of each pyrethroid reference standard and dissolve in 25 mL of acetonitrile in separate volumetric flasks.

• Intermediate Standard Solution (100 µg/mL): Pipette 5 mL of each stock solution into a 50 mL volumetric flask and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the intermediate standard solution with the mobile phase to construct a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

Sample Preparation (Modified QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined approach for extracting pesticide residues from food matrices.[5][6]

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE): Transfer the upper acetonitrile layer to a clean tube containing 150 mg of anhydrous MgSO₄ and 25 mg of C18 sorbent. Vortex for 30 seconds and then centrifuge at 4000 rpm for 5 minutes.

• Final Preparation: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

HPLC-UV Instrumentation and Conditions

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector is suitable for this analysis.[1]

• Chromatographic Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.

• Mobile Phase: A gradient of acetonitrile (A) and water (B).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• UV Detection Wavelength: 220 nm.

Data Presentation

The following tables summarize the chromatographic parameters and expected performance data for the simultaneous analysis of the five pyrethroids.

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Condition
HPLC System	Quaternary Pump, Autosampler, Column Oven, UV/Vis Detector
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Acetonitrile, B: Water
Gradient	0-15 min: 70-90% A; 15-20 min: 90% A; 20-25 min: 70% A
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	220 nm

Table 2: Method Validation Parameters

Pyrethroid	Retention Time (min)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)
Deltamethrin	8.5	>0.998	0.05	0.15	92 ± 5
Cypermethrin	9.8	>0.999	0.04	0.12	95 ± 4
λ-Cyhalothrin	11.2	>0.998	0.06	0.18	91 ± 6
Permethrin	12.5	>0.999	0.05	0.15	94 ± 5
Bifenthrin	14.1	>0.997	0.07	0.21	89 ± 7
Note: Retention times are approximate and may vary depending on the specific HPLC system and column.

Visualization

Caption: Experimental workflow for pyrethroid analysis.

Conclusion

The HPLC-UV method described in this application note provides a reliable and efficient means for the simultaneous analysis of five common pyrethroids. The method is sensitive, accurate, and precise, making it suitable for routine quality control and residue analysis in various matrices. The detailed experimental protocol and method validation data demonstrate the robustness of this approach for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A high-throughput HPLC method for simultaneous quantification of pyrethroid and pyriproxyfen in long-lasting insecticide-treated nets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of nine pyrethroid insecticides by high-performance liquid chromatography with post-column photoderivatization and detection based on acetonitrile chemiluminescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Determination of Pyrethroid Insecticides in Foods of Animal Origins Using the Modified QuEChERS Method and Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

Application Note: Quantification of Phenothrin in Diverse Matrices using GC/MS

An exacting and robust method for the quantification of phenothrin is critical for ensuring consumer safety and regulatory compliance in the pharmaceutical, agricultural, and environmental sectors. Gas chromatography-mass spectrometry (GC/MS) stands as a premier analytical technique for this purpose, offering high sensitivity and selectivity. This document provides detailed application notes and protocols for the detection of phenothrin using GC/MS, tailored for researchers, scientists, and drug development professionals.

Introduction

Phenothrin is a synthetic pyrethroid insecticide extensively used in agriculture, public health, and veterinary medicine.[1] Due to its potential for bioaccumulation and toxicity, regulatory bodies have established maximum residue limits (MRLs) for phenothrin in various commodities. This application note describes a validated GC/MS method for the sensitive and selective determination of phenothrin in complex matrices such as soil, agricultural products, and biological tissues. The methodology encompasses sample preparation, instrumental analysis, and data processing, providing a comprehensive framework for accurate quantification.

Principle

The method involves the extraction of phenothrin from the sample matrix, followed by cleanup to remove interfering substances. The purified extract is then injected into a gas chromatograph, where phenothrin is separated from other components based on its volatility and interaction with the stationary phase of the GC column. The separated analyte then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for phenothrin, allowing for its unambiguous identification and quantification. The use of tandem mass spectrometry (GC-MS/MS) in Multiple Reaction Monitoring (MRM) mode further enhances selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[1][2]

Experimental Protocols

A critical aspect of successful phenothrin analysis is the sample preparation, which must be adapted to the specific matrix. Below are detailed protocols for soil and agricultural product samples.

Protocol 1: Phenothrin Analysis in Soil Samples

This protocol is based on a methanol extraction followed by optional Florisil cleanup.[1]

1. Sample Extraction

• Weigh 20 g of sieved (5 mm) soil (dry weight) into a 250 mL polypropylene bottle.[1]

• For recovery experiments, fortify the samples with a known amount of d-phenothrin standard solution.[1]

• Add 40 mL of methanol to the soil sample.[1]

• Shake the bottle on an orbital shaker for 10 minutes.[1]

• Filter the extract through a glass fiber filter paper in a Büchner funnel under vacuum into a 500 mL separatory funnel.[1]

• Repeat the extraction (steps 3-5) with another 40 mL of methanol and combine the filtrates.[1]

• Proceed with liquid-liquid partitioning by adding dichloromethane (DCM) and 10% NaCl solution.[1]

• Collect the DCM layer and dry it over anhydrous sodium sulfate.[1]

• Concentrate the extract to dryness using a rotary evaporator at 30°C.[1]

• Reconstitute the residue in a suitable solvent like hexane:ethyl acetate.[1]

2. Sample Cleanup (Optional)

• Activate Florisil by heating it in an oven at 130°C overnight before use.[1]

• Pack a glass column with the activated Florisil.

• Load the reconstituted extract onto the Florisil column.

• Elute the column with a mixture of hexane and ethyl acetate.[1]

• Collect the eluate containing phenothrin.[1]

• Concentrate the eluate to 1-2 mL using a rotary evaporator at 30°C and then to dryness under a gentle stream of nitrogen.[1]

• Reconstitute the final residue in 1.0 mL of toluene for GC/MS analysis.[1]

Protocol 2: Phenothrin Analysis in Agricultural Products (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted for pesticide residue analysis in food matrices.[3]

1. Sample Extraction

• Homogenize a representative portion of the agricultural product (e.g., 1 kg) into a uniform paste.[3]

• Weigh 15 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.[3]

• Add 15 mL of 1% acetic acid in acetonitrile to the tube.[3]

• Vortex vigorously for 1 minute.[3]

• Add QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g anhydrous NaOAc).[3]

• Immediately cap and shake vigorously for 1 minute.[3]

• Centrifuge at ≥3000 x g for 5 minutes.[3]

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA (for general cleanup). For pigmented samples, add 50 mg of graphitized carbon black (GCB), and for fatty samples, add 50 mg of C18.[3]

• Shake the dSPE tube vigorously for 30 seconds.[3]

• Centrifuge at ≥3000 x g for 5 minutes.[3]

• The resulting supernatant is the final extract for GC/MS analysis. A solvent exchange to toluene may be performed to improve sensitivity.[3]

GC/MS Instrumental Parameters

The following table outlines typical instrumental parameters for phenothrin analysis. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Value
Gas Chromatograph
GC System	Agilent 7890A Series or equivalent[1]
Column	Optima 5-MS Accent (30 m x 250 µm i.d., 0.25 µm thickness) or equivalent[1]
Injection Volume	2 µL[1]
Injection Mode	Splitless[1]
Inlet Temperature	225°C[1]
Oven Program	95°C for 0.75 min, then 15°C/min to 250°C, then 10°C/min to 275°C, hold for 7 min[1]
Carrier Gas	Helium
Mass Spectrometer
MS System	Agilent 7000 Series Triple Quadrupole or equivalent[1]
Ionization Mode	Electron Ionization (EI), Positive[1]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[1]
MS Source Temperature	200°C[4]
Transfer Line Temp.	280°C[4]

Quantitative Data Summary

The performance of the GC/MS method for phenothrin detection is summarized in the table below. These values demonstrate the method's sensitivity, accuracy, and precision.

Parameter	Matrix	Value	Reference
Limit of Detection (LOD)	Soil	0.002 mg/kg	[1]
Tobacco	< LOD	[5]
Limit of Quantification (LOQ)	Soil	0.01 mg/kg	[1]
Tobacco	0.008 µg/mL	[5]
Linearity (R²)	-	> 0.999	[5]
Recovery	Soil	70-120%	[1]
Tobacco	> 85%	[5]
Agricultural Matrices (Pyrethroids)	75.2 - 109.8%	[6]
Precision (RSD)	Tobacco	0.01 - 0.20	[5]

Visualizations

To further clarify the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for phenothrin detection by GC/MS.

Caption: Data analysis workflow for quantitative GC/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. fsis.usda.gov [fsis.usda.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. benchchem.com [benchchem.com]

Application Note: Quantification of Phenothrin Residue in Soil Samples by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phenothrin is a synthetic pyrethroid insecticide utilized extensively in agricultural and public health applications to control a wide range of insect pests.[1][2] Due to its persistence in the environment, it is crucial to monitor its residue levels in soil to assess potential environmental impact and ensure compliance with regulatory limits.[1] This application note provides a detailed protocol for a robust and sensitive analytical method for the quantification of d-phenothrin (sum of cis- and trans-isomers) in soil samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][3] The methodology encompasses sample extraction, cleanup, and instrumental analysis, offering high selectivity and sensitivity for accurate determination of phenothrin residues.[1]

Experimental Protocols

1. Sample Preparation and Extraction

This protocol is based on established methods for the extraction of phenothrin from soil matrices.[1][4]

• Sample Collection and Preparation:

  • Weigh 20 g of sieved (5 mm) soil (on a dry weight basis) into a 250 mL polypropylene bottle.[1]

  • For recovery experiments, fortify the control samples with a known concentration of d-phenothrin standard solution.[1]

• Methanol Extraction:

  • Add 40 mL of methanol to the soil sample in the polypropylene bottle.[1]

  • Shake the bottle vigorously on an orbital shaker for 10 minutes to extract the phenothrin residues.[1]

  • Filter the extract through a glass fiber filter paper in a Büchner funnel under vacuum, collecting the filtrate in a 500 mL separatory funnel.[1]

  • Repeat the extraction process by adding another 40 mL of methanol to the soil residue, shaking for 10 minutes, and filtering the extract into the same separatory funnel.[5]

• Liquid-Liquid Partitioning:

  • Add dichloromethane (DCM) and a 10% NaCl solution to the separatory funnel containing the combined methanol extracts.[1]

  • Shake the funnel to partition the phenothrin into the organic (DCM) layer.

  • Allow the layers to separate and drain the lower DCM layer into a collection flask.

  • Repeat the partitioning step with fresh DCM to ensure complete extraction.

• Drying and Concentration:

  • Pass the combined DCM extracts through anhydrous sodium sulfate to remove any residual water.[1]

  • Concentrate the dried extract to dryness using a rotary evaporator at a temperature of 30°C.[1][4]

  • Reconstitute the residue in a hexane:ethyl acetate mixture.[1]

2. Sample Cleanup (Optional)

For soil samples with significant matrix interference, an optional cleanup step using a Florisil column can be performed.[1][3]

• Activate Florisil by heating it in a drying oven at 130°C overnight.[3]

• Pack a glass chromatography column with 15 g of the activated Florisil.[3]

• Quantitatively transfer the reconstituted extract onto the Florisil column.[3]

• Elute the phenothrin from the column using a hexane:ethyl acetate mixture.[1]

• Collect the eluate and concentrate it to dryness under a gentle stream of nitrogen.[4]

• Reconstitute the final residue in 1.0 mL of toluene for GC-MS/MS analysis.[3][4]

3. Instrumental Analysis: GC-MS/MS

The analysis of the final extract is performed using a gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).[1][3] The use of Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for the quantification of phenothrin isomers.[1]

Data Presentation

Method Performance Characteristics

The performance of this analytical method has been validated and meets typical requirements for environmental residue analysis.[1][3]

Parameter	Result	Reference
Limit of Detection (LOD)	0.002 mg/kg	[1][3]
Limit of Quantification (LOQ)	0.01 mg/kg	[1][3]
Recovery Rate	70-120%	[1][3]
Relative Standard Deviation (RSD)	3.2% to 7.2%	[6]

GC-MS/MS Instrumental Parameters

The following table outlines the typical instrumental conditions for the analysis of phenothrin.

Parameter	Condition	Reference
Gas Chromatograph	Thermo Trace 1310 or equivalent	[3]
Injector	Split/Splitless	[3]
Injection Volume	2 µL splitless	[3]
Carrier Gas	Helium at 1.5 mL/min (constant flow)	[3]
Capillary Column
Type	Optima 5-MS Accent or equivalent	[3]
Dimensions	30 m length x 0.25 mm ID x 0.25 µm film thickness	[3]
Oven Temperature Program
Initial Temperature	95°C, hold for 0.75 min	[3]
Ramp 1	15°C/min to 250°C	[3]
Ramp 2	10°C/min to 275°C, hold for 7 min	[3]
Mass Spectrometer	TSQ 8000 triple-quadrupole or equivalent	[3]
Ionization Mode	Electron Impact (EI)	[6]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[1]
MRM Transitions (m/z)
Quantitation Ion	183 → 168	[5]
Confirmation Ion 1	183 → 165	[5]
Confirmation Ion 2	183 → 153	[5]

Visualization

Caption: Experimental workflow for phenothrin residue analysis in soil.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Comparison of different mass spectrometric detection techniques in the gas chromatographic analysis of pyrethroid insecticide residues in soil after microwave-assisted extraction [pubmed.ncbi.nlm.nih.gov]

Protocol for Phenothrin Extraction from Water Samples: Application Notes for Researchers

Abstract

This document provides detailed application notes and protocols for the extraction of phenothrin, a synthetic pyrethroid insecticide, from water samples. The protocols are designed for researchers, scientists, and drug development professionals engaged in environmental monitoring, toxicology studies, and analytical chemistry. This guide outlines two primary extraction methodologies: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), both widely employed for the isolation and preconcentration of phenothrin from aqueous matrices. Subsequent analysis is typically performed using gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS).[1][2][3] This document consolidates data on recovery rates, limits of detection, and method validation to assist in selecting the most appropriate method for specific research needs.

Introduction

Phenothrin is a synthetic pyrethroid insecticide used in various applications, leading to its potential presence in environmental water sources. Due to its toxicity to aquatic organisms, accurate and sensitive methods for its detection are crucial.[1] This document presents validated protocols for phenothrin extraction from water, offering a comparative overview of SPE and LLE techniques. SPE offers advantages such as lower solvent consumption and higher sample throughput, while LLE remains a robust and effective classical extraction method.[1][4]

Quantitative Data Summary

The following tables summarize the quantitative data for phenothrin extraction and analysis from various studies, providing a clear comparison of method performance.

Table 1: Method Performance Data for Phenothrin Analysis in Water

Parameter	Value	Method	Instrument	Source
Limit of Quantitation (LOQ)	0.005 µg/L	Liquid-Liquid Extraction	LC-MS/MS	[2][5]
Limit of Quantitation (LOQ)	0.10 µg/L	Not Specified	GC/MS	[6]
Limit of Detection (LOD)	~0.02 µg/L	Not Specified	GC/MS	[6]
Mean Recovery (at 0.10 µg/L)	70-120%	Not Specified	GC/MS	[6]
Mean Recovery (at 1.0 µg/L)	70-120%	Not Specified	GC/MS	[6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from methodologies for pyrethroid extraction and is suitable for phenothrin analysis.[1]

Materials and Reagents:

• SPE Cartridges: C18 (500 mg, 6 mL)[1]

• Solvents (HPLC or pesticide residue grade): Methanol, Acetonitrile, Dichloromethane, Ethyl acetate, n-Hexane[1]

• Deionized Water

• Nitrogen Gas

• Glassware: Amber glass bottles, beakers, graduated cylinders, collection tubes

• 0.45 µm glass fiber filters[1]

• Vortex mixer

• SPE Vacuum Manifold

Procedure:

• Sample Collection and Preparation:

  • Collect water samples in amber glass bottles and store at 4°C if not analyzed immediately.[1]

  • Allow samples to reach room temperature before extraction.

  • Filter the water sample through a 0.45 µm glass fiber filter to remove suspended particulate matter.[1]

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.[1]

  • Follow with 5 mL of methanol.[1]

  • Equilibrate the cartridge by passing 10 mL of deionized water, ensuring the sorbent bed does not go dry.[1]

• Sample Loading:

  • Load 100-500 mL of the filtered water sample onto the conditioned cartridge at a flow rate of 5-10 mL/min.[1]

• Washing:

  • Wash the cartridge with 5 mL of a methanol/water solution (e.g., 40:60, v/v) to remove polar interferences.[1]

  • Dry the cartridge under vacuum for 10-15 minutes.[1]

• Elution:

  • Elute the retained phenothrin with 5-10 mL of a suitable organic solvent such as ethyl acetate, dichloromethane, or a mixture of acetonitrile and dichloromethane.[1]

  • Collect the eluate in a clean collection tube.[1]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 35-40°C.[1]

  • Reconstitute the residue in a precise volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., acetonitrile).[1]

  • Vortex the reconstituted sample to ensure complete dissolution.[1]

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is based on a validated method for d-phenothrin in surface water.[2][5]

Materials and Reagents:

• Solvents (HPLC or pesticide residue grade): n-hexane, acetone, acetonitrile[2]

• Purified Reagent Water[2]

• Glassware: 1 L separatory funnel, 500 mL round-bottom flask, 15 mL glass centrifuge tube, beakers, graduated cylinders[2]

• Rotary evaporator[2]

• Nitrogen evaporator[2]

• Vortex mixer[2]

• Sonicator[2]

Procedure:

• Extraction:

  • Transfer 500 mL of the water sample into a 1 L separatory funnel.[2]

  • Add 200 mL of n-hexane and shake vigorously for approximately 1 minute.[2]

  • Allow the layers to separate and transfer the upper hexane phase to a 500 mL round-bottom flask.[2]

  • Repeat the extraction with another 200 mL of n-hexane and combine the hexane phases.[2]

  • Rinse the separatory funnel with 50 mL of n-hexane and add it to the round-bottom flask.[2]

• Solvent Exchange and Concentration:

  • Concentrate the extract to about 2 mL using a rotary evaporator at a temperature below 35°C.[2]

  • Add 100 mL of acetone to the round-bottom flask.[2]

  • Concentrate the volume to approximately 5 mL using the rotary evaporator.[2]

  • Transfer the extract to a 15 mL glass centrifuge tube.[2]

  • Rinse the flask with 5 mL of hexane followed by 5 mL of acetone and add the rinsings to the centrifuge tube.[2]

  • Concentrate the combined solutions to dryness using a stream of nitrogen at room temperature.[2]

• Reconstitution:

  • Add 1.6 mL of acetonitrile, vortex for 30 seconds, and sonicate for 5 minutes.[2]

  • Add 0.4 mL of purified reagent water, vortex for 30 seconds, and sonicate for 5 minutes to achieve a final composition of 80:20 acetonitrile:water.[2][5]

  • The sample is now ready for analysis. For high concentration samples, further dilution may be necessary.[2]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for phenothrin extraction from water samples.

Caption: Workflow for Phenothrin Extraction from Water Samples.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]

Application Note: Analysis of d-phenothrin in Aerosol Formulations by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

d-phenothrin is a synthetic pyrethroid insecticide commonly used in aerosol formulations for the control of flying and crawling insects. Accurate quantification of d-phenothrin in these products is crucial for quality control, ensuring product efficacy, and meeting regulatory requirements. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely accepted method for the analysis of d-phenothrin. This application note provides a detailed protocol for the determination of d-phenothrin in aerosol formulations using a reversed-phase HPLC method.

Principle

This method utilizes reversed-phase high-performance liquid chromatography (RP-HPLC) to separate d-phenothrin from other components in the aerosol formulation. The sample is prepared by collecting the non-volatile components of the aerosol and dissolving them in a suitable organic solvent. The prepared sample is then injected into an HPLC system equipped with a C18 column. The separation is achieved using an isocratic mobile phase of acetonitrile and water. A UV detector set at 220 nm is used for the detection and quantification of d-phenothrin. An internal standard may be used to improve the accuracy and precision of the method.

Experimental Protocols

Apparatus and Reagents

• Apparatus:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 analytical column (e.g., Hypersil C18, 5 µm, 4.6 x 250 mm)

  • Electronic balance

  • Volumetric flasks and pipettes

  • Syringes and syringe filters (0.45 µm)

  • Ultrasonic bath

  • Centrifuge tubes (50 mL)

• Reagents:

  • d-phenothrin reference standard (of known purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Internal Standard (IS), e.g., di-(2-ethylhexyl) phthalate (optional, suitability must be verified)

  • Methanol (HPLC grade, for cleaning)

Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (if used): Accurately weigh about 50 mg of the internal standard into a 50 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• d-phenothrin Stock Standard Solution: Accurately weigh about 25 mg of d-phenothrin reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of at least five working standard solutions by diluting the d-phenothrin stock standard solution with acetonitrile to cover the expected concentration range of d-phenothrin in the sample solutions. If an internal standard is used, add a constant amount of the IS stock solution to each working standard.

Sample Preparation

• Accurately weigh an aerosol can before and after expelling its contents to determine the net weight of the formulation.

• Carefully spray a representative portion of the aerosol contents (approximately 1-2 g of the non-volatile components) into a pre-weighed 50 mL centrifuge tube. This can be achieved by holding the can upside down and spraying into the tube to minimize the loss of propellant.

• Allow the propellant to evaporate completely in a well-ventilated fume hood.

• Accurately weigh the centrifuge tube to determine the exact weight of the collected non-volatile residue.

• Add a known volume of acetonitrile (e.g., 20 mL) to the centrifuge tube. If using an internal standard, add a precise volume of the IS stock solution.

• Cap the tube and sonicate for 15 minutes to ensure complete dissolution of the d-phenothrin.

• Centrifuge the solution at 3000 rpm for 10 minutes to pellet any insoluble excipients.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions

Parameter	Condition
Column	C18 (e.g., Hypersil C18, 5 µm, 4.6 x 250 mm)
Mobile Phase	Acetonitrile : Water (85:15, v/v)[1]
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
Detection	UV at 220 nm[1]
Run Time	Approximately 10 minutes

Data Presentation

The following tables summarize the typical quantitative data obtained during the validation of this HPLC method.

Table 1: System Suitability

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	> 3000
Repeatability of Injections (RSD, n=6)	≤ 2.0%	< 1.0%

Table 2: Method Validation Parameters

Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.999	0.9995
Range	50 - 150% of target concentration	10 - 150 µg/mL
Accuracy (Recovery)	90.0 - 110.0%	92.8 - 102.9%[1]
Precision (RSD)
- Repeatability (Intra-day)	≤ 2.0%	< 1.5%
- Intermediate Precision (Inter-day)	≤ 3.0%	< 2.6%[1]
Limit of Detection (LOD)	Report	~0.1 µg/mL
Limit of Quantification (LOQ)	Report	~0.5 µg/mL

Visualization of Experimental Workflow

Caption: Experimental workflow for d-phenothrin analysis in aerosols.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship of method validation parameters.

References

• 1. researchgate.net [researchgate.net]

Application Note: Chiral Separation and Quantification of Phenothrin Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenothrin, a synthetic pyrethroid insecticide, is a chiral molecule with multiple stereoisomers due to its two chiral centers. The biological activity and toxicity of these isomers can vary significantly. Therefore, the accurate separation and quantification of individual phenothrin isomers are crucial for quality control, environmental monitoring, and toxicological studies. d-Phenothrin, the commercially available form, is typically a mixture of the (1R,cis) and (1R,trans) isomers, predominantly in a 1:4 ratio.[1] This application note provides a detailed protocol for the chiral separation and quantification of d-phenothrin isomers using High-Performance Liquid Chromatography (HPLC).

Principle

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation of enantiomers and diastereomers. This method utilizes a chiral stationary phase (CSP) that interacts differently with each stereoisomer, leading to different retention times and enabling their separation. The quantification of the separated isomers is subsequently performed using a UV detector. Direct HPLC analysis is the preferred method as it is non-destructive and less susceptible to the epimerization of isomers that can occur with indirect methods involving derivatization.[2]

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: Sumichiral OA-2000 (5 µm particle size, 250 mm x 4.6 mm I.D.). For complete separation of all four isomers of d-phenothrin, using two of these columns in series is recommended.[2]

• Solvents: HPLC grade n-hexane, 1,2-dichloroethane, and ethanol.

• Reference Standards: Analytical grade standards of d-phenothrin isomers.

• Sample Preparation: Filtration devices (e.g., 0.45 µm syringe filters).

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the chiral separation of d-phenothrin isomers.

Parameter	Condition
Chiral Column	Two Sumichiral OA-2000 (5 µm, 250 x 4.6 mm) columns in series
Mobile Phase	n-hexane : 1,2-dichloroethane : ethanol (500:30:0.15, v/v/v)[3][4]
Flow Rate	1.0 mL/min[3][4][5]
Column Temperature	Ambient
Detection Wavelength	230 nm[5]
Injection Volume	10 µL

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of d-phenothrin reference standard and dissolve it in 10 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.1 µg/mL to 10 µg/mL.

Sample Preparation

The sample preparation method will vary depending on the matrix.

• For Formulated Products:

  • Accurately weigh a portion of the formulated product expected to contain approximately 10 mg of d-phenothrin.

  • Dissolve the sample in 10 mL of the mobile phase.

  • Vortex the solution to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• For Environmental or Biological Samples (General Guidance): A more extensive sample cleanup such as Solid-Phase Extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) may be required to remove matrix interferences.

Data Analysis

• Identification: Identify the peaks of the phenothrin isomers in the sample chromatogram by comparing their retention times with those of the standard solutions.

• Quantification: Construct a calibration curve by plotting the peak area of each isomer versus its concentration for the working standard solutions. Determine the concentration of each isomer in the sample by interpolating its peak area on the calibration curve.

Quantitative Data

The following table presents the expected retention times for the d-phenothrin isomers based on the described method. The exact retention times may vary slightly depending on the specific HPLC system and column batch.

Isomer	Expected Retention Time (min)
(1R)-trans-phenothrin	tR1
(1R)-cis-phenothrin	tR2
(1S)-trans-phenothrin	tR3
(1S)-cis-phenothrin	tR4

(Note: The exact retention times tR1, tR2, tR3, and tR4 should be determined experimentally using the reference standards. A typical chromatogram shows the complete separation of the four isomers.[2])

Visualizations

Experimental Workflow

Caption: Workflow for the chiral separation and quantification of phenothrin isomers.

Logical Relationship of Chiral Separation

Caption: Principle of chiral separation of phenothrin isomers.

Conclusion

This application note provides a comprehensive and detailed protocol for the successful chiral separation and quantification of phenothrin isomers using HPLC. The use of a Sumichiral OA-2000 column with a mobile phase of n-hexane, 1,2-dichloroethane, and ethanol allows for the effective resolution of the stereoisomers. This method is suitable for routine analysis in quality control laboratories and for research purposes in the fields of environmental science and drug development.

References

• 1. D-phenothrin (Ref: OMS 1809) [sitem.herts.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scas.co.jp [scas.co.jp]
• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. jfda-online.com [jfda-online.com]

Application Notes and Protocols for Phenothrin in Mosquito Vector Control Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenothrin, a synthetic pyrethroid insecticide also known as d-phenothrin or sumithrin, is a critical tool in public health for the control of mosquito vectors. As a neurotoxin, it is effective against a range of mosquito species, including those that transmit dengue, Zika, chikungunya, and yellow fever viruses. These application notes provide an overview of its mechanism of action, the challenge of insecticide resistance, and detailed protocols for its evaluation in a research setting.

Phenothrin's primary mode of action is the disruption of the insect's nervous system. Like other pyrethroids, it targets the voltage-gated sodium channels (VGSCs) in the nerve cells of insects. By binding to these channels, phenothrin prolongs their open state, leading to an excessive influx of sodium ions. This causes a state of continuous nerve excitement, known as hyperexcitation, which results in loss of motor control, paralysis, and ultimately, the death of the mosquito. The selective toxicity of phenothrin towards insects is attributed to their more sensitive sodium channels and less efficient metabolic detoxification pathways compared to mammals.

The widespread use of pyrethroids, including phenothrin, has led to the development of insecticide resistance in many mosquito populations, which poses a significant threat to the efficacy of vector control programs. The two primary mechanisms of resistance are target-site insensitivity, often referred to as knockdown resistance (kdr), and enhanced metabolic detoxification. Knockdown resistance is caused by point mutations in the gene encoding the VGSC, which reduces the binding affinity of pyrethroids. Metabolic resistance involves the increased production of detoxification enzymes, such as cytochrome P450s, that metabolize the insecticide before it can reach its target site.

Data Presentation

The following tables summarize key quantitative data related to the efficacy of phenothrin against various mosquito species.

Table 1: Dose-Response of Mosquito Species to Synergized d-Phenothrin (1:1 with Piperonyl Butoxide) in CDC Bottle Bioassay

Species	LC50 (µ g/bottle )	LC90 (µ g/bottle )	LC95 (µ g/bottle )
Culex quinquefasciatus	2.9	8.3	11.0
Ochlerotatus taeniorhynchus	1.8	6.7	9.7

Data from Petersen et al., 2004.

Table 2: Residual Efficacy of d-Phenothrin on Plant Foliage against Culex quinquefasciatus

Time Post-Treatment	% Mortality (Site 1)	% Mortality (Site 2)
48 hours	100	100
1 week	39	85

Data from Amoo et al., 2008.

Signaling Pathway and Experimental Workflows

dot

Caption: Mechanism of action of phenothrin on mosquito neurons.

dot

Application of Phenothrin in Stored Grain Protection: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of phenothrin in stored grain protection studies. Phenothrin, a synthetic pyrethroid insecticide, is a valuable tool for managing insect pests that threaten global food security. These guidelines are intended to facilitate research and development in the field of stored product protection by offering comprehensive methodologies and data presentation for experimental work.

Mechanism of Action

Phenothrin, like other pyrethroids, is a neurotoxin that targets the voltage-gated sodium channels in the nerve cell membranes of insects.[1] By binding to these channels, it prevents them from closing after activation, leading to a continuous influx of sodium ions. This causes repetitive nerve discharges, resulting in paralysis (often observed as a rapid "knockdown") and ultimately, the death of the insect.[1]

graph "Signaling_Pathway_of_Phenothrin" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

// Nodes Phenothrin [label="Phenothrin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; VGSC [label="Voltage-Gated\nSodium Channel (VGSC)", fillcolor="#FBBC05", fontcolor="#202124"]; Na_Influx [label="Continuous Na+\nInflux", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nerve_Hyperexcitation [label="Nerve\nHyperexcitation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Paralysis [label="Paralysis\n(Knockdown)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Insect_Death [label="Insect Death", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Phenothrin -> VGSC [label="Binds to"]; VGSC -> Na_Influx [label="Prevents closing"]; Na_Influx -> Nerve_Hyperexcitation; Nerve_Hyperexcitation -> Paralysis; Paralysis -> Insect_Death; }

Caption: Signaling pathway of phenothrin in insects.

Efficacy and Residue Data

The efficacy of phenothrin against stored-product insects and its residual presence in treated grains are critical parameters for its application. While direct comparative studies providing LC50 (lethal concentration for 50% of the population) or LD50 (lethal dose for 50% of the population) values for phenothrin against various stored product pests are limited in publicly available literature, extensive trials have been conducted, particularly in Australia, to demonstrate its potential for grain protection.[2]

Residue Levels of Phenothrin in Stored Wheat

Studies have shown that phenothrin is stable in stored grains, with residues primarily located in the seed coat.[2] The following table summarizes the residue levels of phenothrin isomers in different fractions of wheat grain after six months of storage in the dark.

Grain Fraction	Storage Temperature	Initial Application Rate (mg/kg)	Residue Level after 6 Months (mg/kg)	Reference
Whole Wheat Grain	15°C and 30°C	4	3.64 - 3.78	[2]
Flour	15°C and 30°C	4	0.79 - 0.83	[2]
Bran	15°C and 30°C	4	9.24 - 11.4	[2]

Degradation of Phenothrin in Stored Wheat

The degradation of phenothrin in stored wheat is influenced by factors such as temperature and moisture content. Generally, higher temperatures and moisture levels can lead to increased breakdown, although the effect is not substantial.[2] One study found that after 12 months of storage at 30°C, the major metabolites from the degradation of the trans and cis isomers of phenothrin amounted to 13.9% and 6.3%, respectively. When wheat treated with approximately 0.55 mg/kg of d-phenothrin was stored in a silo for 25 weeks, there was no evidence of residue loss.

Experimental Protocols

The following sections provide detailed protocols for evaluating the efficacy of phenothrin and analyzing its residues in stored grains.

Protocol for Laboratory Bioassay of Phenothrin-Treated Grain

This protocol is adapted from general methods for testing the efficacy of insecticides against stored-product insects.

graph "Efficacy_Testing_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="Grain Treatment", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Insect Rearing", fillcolor="#34A853", fontcolor="#FFFFFF"]; C [label="Bioassay Setup", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Incubation", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Mortality Assessment", fillcolor="#EA4335", fontcolor="#FFFFFF"]; F [label="Data Analysis (e.g., Probit)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges A -> C; B -> C; C -> D; D -> E; E -> F; }

Caption: Experimental workflow for efficacy testing.

Objective: To determine the lethal concentration (LC50) or lethal dose (LD50) of phenothrin against key stored-product insect pests such as the red flour beetle (Tribolium castaneum) and the rice weevil (Sitophilus oryzae).

Materials:

• Technical grade d-phenothrin

• Acetone (analytical grade)

• Uninfested stored grain (e.g., wheat, corn)

• Laboratory-reared adult insects of a known susceptible strain (and resistant strains, if applicable)

• Glass jars or vials with ventilated lids

• Micropipettes

• Spray tower or other suitable application equipment

• Incubator or environmental chamber

Procedure:

• Preparation of Insecticide Solutions: Prepare a stock solution of d-phenothrin in acetone. From this stock, prepare a series of dilutions to achieve a range of application rates on the grain.

• Grain Treatment:

  • Weigh out equal portions of grain into separate containers for each concentration and a control.

  • Apply the prepared phenothrin solutions evenly to the grain. A spray tower can be used to ensure uniform coverage. For the control group, treat the grain with acetone only.

  • Gently tumble the grain for a few minutes to ensure even distribution of the insecticide.

  • Allow the solvent to evaporate completely in a fume hood.

• Insect Introduction:

  • Once the treated grain is dry, place a known number of adult insects (e.g., 20-50) into each jar or vial containing the treated grain.

  • Seal the containers with ventilated lids to allow for air exchange while preventing insect escape.

• Incubation: Place the bioassay containers in an incubator or environmental chamber set to standard conditions for the target insect species (e.g., 27±1°C, 65±5% relative humidity, and a specific photoperiod).

• Mortality Assessment:

  • After a predetermined exposure period (e.g., 24, 48, 72 hours), count the number of dead insects in each container.

  • An insect is considered dead if it is unable to move when gently prodded with a fine brush.

• Data Analysis:

  • Correct the observed mortality for control mortality using Abbott's formula.

  • Use probit analysis or a similar statistical method to calculate the LC50 or LD50 values and their 95% confidence intervals.

Protocol for Phenothrin Residue Analysis in Stored Grain

This protocol outlines a general procedure for the extraction, cleanup, and analysis of phenothrin residues in stored grain using gas chromatography.

graph "Residue_Analysis_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

// Nodes A [label="Sample Preparation\n(Grinding)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Extraction\n(Solvent)", fillcolor="#34A853", fontcolor="#FFFFFF"]; C [label="Cleanup\n(e.g., Florisil Column)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Concentration", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="GC-ECD Analysis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; F [label="Quantification", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; }

Caption: Workflow for residue analysis.

Objective: To quantify the amount of phenothrin residue in treated stored grain samples.

Materials:

• Treated grain samples

• Grinder or mill

• Extraction solvent (e.g., acetone, acetonitrile)

• Cleanup sorbent (e.g., Florisil)

• Glass chromatography columns

• Rotary evaporator

• Gas chromatograph with an electron capture detector (GC-ECD)

• Phenothrin analytical standard

Procedure:

• Sample Preparation: Grind a representative subsample of the treated grain to a fine powder to ensure homogeneity.

• Extraction:

  • Weigh a known amount of the ground grain sample into an extraction vessel.

  • Add a measured volume of the extraction solvent and shake, blend, or sonicate for a specified period to extract the phenothrin residues.

  • Filter the extract to remove solid particles.

• Cleanup:

  • The crude extract may contain co-extractives that can interfere with the analysis. A cleanup step is necessary to remove these interferences.

  • Pass the extract through a chromatography column packed with a suitable sorbent like Florisil.

  • Elute the phenothrin from the column with an appropriate solvent or solvent mixture.

• Concentration:

  • Concentrate the cleaned-up extract to a small, known volume using a rotary evaporator under reduced pressure.

• GC-ECD Analysis:

  • Inject a known volume of the concentrated extract into the GC-ECD system.

  • The GC will separate the phenothrin from any remaining co-extractives, and the ECD will detect and quantify the phenothrin.

• Quantification:

  • Prepare a calibration curve using a series of phenothrin standards of known concentrations.

  • Compare the peak area of the phenothrin in the sample chromatogram to the calibration curve to determine the concentration of phenothrin in the original grain sample. The results are typically expressed in mg/kg or ppm.

Conclusion

Phenothrin demonstrates significant potential as a grain protectant due to its stability and efficacy against a range of stored-product pests. The protocols and data presented in this document provide a foundation for researchers to conduct further studies to optimize its application, understand its long-term efficacy under various storage conditions, and ensure its safe use in protecting the global food supply. Further research is encouraged to establish comprehensive efficacy data, including LC50 and LD50 values, against a wider range of insect pests and to validate analytical methods for routine monitoring of residues.

References

• 1. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 2. 490. Phenothrin (Pesticide residues in food: 1979 evaluations) [inchem.org]

Application Notes & Protocols: Method Development for Phenothrin Analysis in Tobacco

Introduction

Phenothrin, a synthetic pyrethroid insecticide, is utilized in tobacco cultivation to control a variety of pests. Due to its potential human health risks, regulatory bodies worldwide have established maximum residue limits (MRLs) for phenothrin in tobacco products. Consequently, the development of robust and sensitive analytical methods for the routine monitoring of phenothrin residues in tobacco is of paramount importance for consumer safety and regulatory compliance.

This document provides a detailed overview of established methods for the analysis of phenothrin in tobacco, with a focus on sample preparation, chromatographic separation, and detection. The protocols described herein are intended for researchers, scientists, and professionals in the field of drug development and tobacco product analysis.

Overview of Analytical Approaches

The analysis of phenothrin in the complex matrix of tobacco presents several challenges, including the presence of numerous interfering compounds such as nicotine, pigments, and waxes.[1][2] To overcome these challenges, a multi-step analytical workflow is typically employed, encompassing sample preparation, chromatographic separation, and detection.

The most common strategies for phenothrin analysis in tobacco involve Gas Chromatography (GC) coupled with various detectors, and to a lesser extent, Liquid Chromatography (LC) with tandem mass spectrometry (MS/MS).[3][4][5] Sample preparation is a critical step to ensure the removal of matrix interferences and the efficient extraction of the target analyte.[6] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a widely adopted technique for pesticide residue analysis in various matrices, including tobacco.[7][8]

Experimental Workflows

Gas Chromatography-Based Workflow

A typical workflow for the analysis of phenothrin in tobacco using gas chromatography is depicted below. This process begins with sample preparation using the QuEChERS method, followed by instrumental analysis.

Fig. 1: Gas Chromatography Workflow for Phenothrin Analysis in Tobacco.

Logical Relationship of Method Validation

The validation of an analytical method is crucial to ensure its reliability and suitability for its intended purpose. The following diagram illustrates the key parameters assessed during method validation.

Fig. 2: Key Parameters of Analytical Method Validation.

Detailed Experimental Protocols

Protocol 1: Sample Preparation using QuEChERS Method

This protocol is a modified QuEChERS procedure suitable for the extraction of phenothrin from tobacco.

Materials:

• Homogenized tobacco sample

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE sorbents: Primary Secondary Amine (PSA), C18, Graphitized Carbon Black (GCB)

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Weigh 1 gram of the homogenized tobacco sample into a 50 mL centrifuge tube.[2][4]

• Add 10 mL of water to the sample and vortex for 30 seconds to moisten the tobacco.

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap the tube and vortex vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Transfer the upper acetonitrile layer (supernatant) to a 15 mL centrifuge tube containing the dispersive SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18, and 7.5 mg GCB).

• Vortex the cleanup tube for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Take an aliquot of the cleaned extract for analysis.

• For GC analysis, the solvent may be evaporated under a gentle stream of nitrogen and reconstituted in a suitable solvent like toluene or hexane.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the conditions for the analysis of phenothrin using a GC-MS system.

Instrumentation:

• Gas Chromatograph equipped with a Mass Spectrometric detector (GC-MS)

• Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent

GC Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute

  • Ramp 1: 25 °C/min to 180 °C

  • Ramp 2: 5 °C/min to 280 °C, hold for 10 minutes

• Transfer Line Temperature: 280 °C

MS Conditions (for Single Ion Monitoring - SIM):

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Electron Energy: 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor for Phenothrin: m/z 183, 168, 123 (quantification ion underlined)

Quantitative Data Summary

The following tables summarize the validation data for phenothrin analysis in tobacco based on published methods.

Table 1: Method Validation Parameters for Phenothrin Analysis in Tobacco

Parameter	Method	Value	Reference
Linearity (R²)	GC-FID/NPD	0.999	[9][10]
GC-MS-SIM	>0.99	[7]
Recovery (%)	GC-FID/NPD	>85%	[9][10]
GC-MS-SIM	76.85 - 114.1%	[7]
Limit of Detection (LOD)	GC-FID/NPD	0.005 µg/mL	[9]
Limit of Quantification (LOQ)	GC-FID/NPD	0.008 µg/mL	[9][10]
GC-MS-SIM	1.28 - 26.6 µg/kg	[7]
Relative Standard Deviation (RSD)	GC-FID/NPD	0.01 - 0.20	[9][10]
GC-MS-SIM	<15.7%	[7]

Discussion

The presented methods demonstrate that both GC-FID/NPD and GC-MS are suitable for the determination of phenothrin in tobacco. The QuEChERS sample preparation method provides efficient extraction and cleanup, leading to good recovery and precision.[7]

The choice of the analytical technique will depend on the specific requirements of the laboratory. GC-FID/NPD offers a cost-effective solution for routine analysis, while GC-MS provides higher selectivity and sensitivity, which is particularly important for confirmation and trace-level quantification.[7][10]

Method validation is a critical aspect of ensuring the quality and reliability of the analytical data.[11] The summarized data in Table 1 indicates that the described methods meet the typical requirements for linearity, recovery, and precision for pesticide residue analysis.

Conclusion

This application note provides a comprehensive guide for the development of analytical methods for phenothrin in tobacco. The detailed protocols for sample preparation using the QuEChERS method and subsequent analysis by GC-MS are robust and have been validated. Researchers and scientists can adapt these methodologies to their specific laboratory settings to ensure accurate and reliable monitoring of phenothrin residues in tobacco products.

References

• 1. mdpi.com [mdpi.com]
• 2. agilent.com [agilent.com]
• 3. Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction in Tobacco [biolmolchem.com]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. editora.univassouras.edu.br [editora.univassouras.edu.br]
• 7. Fast determination of pyrethroid pesticides in tobacco by GC-MS-SIM coupled with modified QuEChERS sample preparation procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromtech.net.au [chromtech.net.au]
• 9. researchgate.net [researchgate.net]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Federal Register :: Validation and Verification of Analytical Testing Methods Used for Tobacco Products; Guidance for Industry; Availability [federalregister.gov]

Application Note: Determination of Phenothrin in Environmental Water Samples by LC-MS/MS

Introduction

Phenothrin is a synthetic pyrethroid insecticide used in various agricultural and public health applications to control a wide range of insects.[1] Due to its potential toxicity to aquatic organisms, it is crucial to monitor its presence in environmental water sources such as rivers, lakes, and groundwater.[1] This application note presents a robust and sensitive method for the quantitative analysis of phenothrin in environmental water samples using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The method employs solid-phase extraction (SPE) for sample cleanup and pre-concentration, followed by optimized LC-MS/MS detection. This approach offers high selectivity, low detection limits, and excellent accuracy, making it suitable for routine environmental monitoring.

Experimental

Materials and Reagents

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), n-Hexane (Pesticide Residue Analysis grade), Acetone (Pesticide Residue Analysis grade), Ethyl Acetate (HPLC grade), and LC-MS grade water were used.[2]

• Chemicals: Ammonium acetate (≥98%) and Formic acid (LC-MS grade) were obtained.[2][3]

• Standards: A certified reference standard of d-phenothrin (purity 99.8%) was used.[2] Stock solutions were prepared in acetone.[2]

• SPE Cartridges: C18 solid-phase extraction cartridges were used for sample preparation.

Instrumentation

• LC System: An Agilent 1290 Infinity series LC system or equivalent, equipped with a binary pump, degasser, column oven, and autosampler.[2]

• Mass Spectrometer: An Applied Biosystems API 5500 Q-trap LC-MS/MS system with a TurboIonSpray (ESI) source or a comparable triple quadrupole mass spectrometer was used.[2]

• Analytical Column: An Agilent Poroshell C8 column (50 mm length, 3.0 mm i.d., 2.7 µm particle size) was used for chromatographic separation.[2]

Sample Preparation: Solid-Phase Extraction (SPE)

A detailed solid-phase extraction protocol was developed for the pre-concentration and cleanup of phenothrin from water samples.

• Sample Collection and Storage: Water samples were collected in amber glass bottles and stored at 4°C if not immediately analyzed to minimize degradation.[4]

• Cartridge Conditioning: The C18 SPE cartridge was conditioned by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally equilibrated with 10 mL of deionized water. The sorbent bed was not allowed to dry.[4]

• Sample Loading: A 500 mL aliquot of the filtered water sample was loaded onto the conditioned C18 cartridge at a flow rate of approximately 5-10 mL/min.[2][4]

• Washing: The cartridge was washed with 10 mL of deionized water to remove interfering polar impurities.

• Elution: Phenothrin was eluted from the cartridge with 10 mL of a 1:1 (v/v) acetone:n-hexane solution.[5]

• Evaporation and Reconstitution: The eluate was evaporated to dryness under a gentle stream of nitrogen at 35-40°C.[4] The residue was reconstituted in 1 mL of 80:20 (v/v) acetonitrile:water.[6] The reconstituted sample was vortexed to ensure complete dissolution before LC-MS/MS analysis.[2][4]

LC-MS/MS Method

The instrumental parameters were optimized for the sensitive and selective detection of phenothrin.

• LC Parameters:

  • Mobile Phase A: 10 mM Ammonium Acetate in water.[6]

  • Mobile Phase B: Acetonitrile.

  • Gradient Program: A gradient elution was employed, starting at 30% B, increasing to 100% B over 10 minutes, holding at 100% B for 5 minutes, and then returning to initial conditions for equilibration.[1][3]

  • Flow Rate: 0.4 mL/min.[1]

  • Column Temperature: 55°C.[1]

  • Injection Volume: 2 µL.[1]

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Spray Voltage: +4500 V.[3]

  • Temperature: 250°C.[3]

  • MRM Transitions: The precursor ion and at least two product ions were monitored for quantification and confirmation. Specific transitions for phenothrin are detailed in the quantitative data table.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the analysis of phenothrin in environmental water samples. The combination of SPE and LC-MS/MS provided high sensitivity and selectivity, with minimal matrix interference.

Quantitative Data

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), and recovery. The quantitative performance of the method is summarized in the table below.

Parameter	Value	Reference
Limit of Detection (LOD)	Not explicitly stated, but detectable at 0.005 ng/mL	[2]
Limit of Quantitation (LOQ)	0.005 µg/L (ppb)	[2][6]
Calibration Range	0.005 ng/mL to 0.10 ng/mL	[2]
Recovery at LOQ (0.005 µg/L)	70-120% (Typical range for validated methods)	[3][6]
Recovery at 10xLOQ (0.05 µg/L)	70-120% (Typical range for validated methods)	[3][6]
Precursor Ion (m/z)	351.2	[2]
Product Ion 1 (Quantifier)	123.1
Product Ion 2 (Qualifier)	167.1

Experimental Workflow and Signaling Pathway Diagrams

The overall experimental workflow from sample collection to data analysis is depicted in the following diagram.

Caption: Workflow for LC-MS/MS analysis of phenothrin in water.

This application note describes a highly sensitive and reliable LC-MS/MS method for the determination of phenothrin in environmental water samples. The use of solid-phase extraction for sample preparation effectively removes matrix interferences and allows for low detection limits. The method is suitable for routine monitoring of phenothrin in various water matrices to ensure environmental safety and compliance with regulatory limits. The detailed protocol provides a clear guide for researchers and scientists in the field of environmental analysis.

References

• 1. cdpr.ca.gov [cdpr.ca.gov]
• 2. epa.gov [epa.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. weber.hu [weber.hu]
• 6. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing Phenothrin Degradation in Aqueous Solutions for Lab Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with phenothrin. This resource provides comprehensive guidance on minimizing the degradation of phenothrin in aqueous solutions for laboratory studies. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to ensure the stability and integrity of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause phenothrin degradation in aqueous solutions?

A1: The main factors contributing to phenothrin degradation in aqueous solutions are exposure to light (photolysis), alkaline pH conditions which promote hydrolysis, and oxidation.[1] Phenothrin is an ester, which makes it susceptible to hydrolysis, and it contains a photo-labile isobutenyl group.[1][2]

Q2: What is the optimal pH range for maintaining phenothrin stability in an aqueous solution?

A2: Phenothrin is most stable in neutral or weakly acidic media.[1][3] It is unstable under alkaline conditions, which accelerate its hydrolysis.[1][2][3][4] For laboratory studies, it is recommended to use a buffered aqueous solution with a pH between 5 and 6 to minimize hydrolysis.[1]

Q3: How does light exposure affect phenothrin stability?

A3: Exposure to sunlight or UV light leads to the rapid photodegradation of phenothrin.[1][2][5] In clear, shallow water exposed to sunlight, the half-life of d-Phenothrin is approximately 6.5 days.[1] Therefore, it is crucial to protect phenothrin solutions from light by using amber glassware or by covering containers with aluminum foil and storing them in the dark.[1]

Q4: What is the solubility of phenothrin in water, and what solvents are recommended for stock solutions?

A4: Phenothrin has very low solubility in water, reported to be less than 9.7 µg/L at 25°C.[1][6] Due to this low aqueous solubility, a water-miscible organic solvent is typically used to prepare a concentrated stock solution before dilution in an aqueous medium. Recommended organic solvents include acetone, methanol, and xylene.[1] For analytical purposes, hexane can be a good choice as it may help prevent the isomerization of pyrethroids.[1]

Q5: What are the major degradation products of phenothrin in aqueous solutions?

A5: The primary degradation pathways are the hydrolysis of the ester linkage and oxidation.[1] Key hydrolysis products include 3-phenoxybenzyl alcohol and chrysanthemic acid.[1] Photodegradation can result in the formation of alcohol and ketone derivatives through the oxidation of the 2-methylprop-1-enyl group.[1]

Troubleshooting Guides

Problem: My phenothrin solution is degrading much faster than expected.

Potential Cause	Troubleshooting & Optimization
Light Exposure	Ensure your solution is prepared and stored in amber glass vials or containers wrapped in aluminum foil to protect it from light. Minimize exposure to ambient laboratory lighting.[1]
Incorrect pH	Verify the pH of your aqueous solution. Phenothrin is unstable in alkaline conditions.[1][2][3] Buffer the solution to a weakly acidic pH (5-6) to minimize hydrolysis.[1]
High Temperature	Store your phenothrin solutions at cool temperatures, ideally between 2-8°C, to slow down the rate of degradation.[1]
Oxidation	For extended storage, consider purging the headspace of the container with an inert gas like nitrogen or argon to minimize oxidative degradation.
Contaminated Reagents	Ensure all solvents and reagents are of high purity and free from contaminants that could accelerate degradation.

Problem: I am observing unexpected peaks during the analysis of my phenothrin samples.

Potential Cause	Troubleshooting & Optimization
Degradation Products	The unexpected peaks may correspond to degradation products such as 3-phenoxybenzyl alcohol or chrysanthemic acid.[1] Compare the retention times of your unknown peaks with analytical standards of these potential degradants.
Solvent Impurities	Run a blank analysis of your solvent to check for impurities that might be interfering with your analysis.
Isomerization	Pyrethroids can undergo isomerization. Ensure your analytical method is capable of separating different isomers of phenothrin. Using a solvent like hexane for stock solutions may help prevent isomerization.[1]

Data Presentation

Table 1: Solubility of Phenothrin in Various Solvents at 25°C

Solvent	Solubility	Reference(s)
Water	< 9.7 µg/L	[1][6]
Hexane	> 4960 g/L	[6]
Acetone	> 1 kg/kg	[1]
Methanol	> 5000 g/L	[6]
Xylene	> 1 kg/kg	[1]

Table 2: Hydrolysis Half-life of d-trans-phenothrin in Aqueous Solutions

pH	Half-life (days)	Reference(s)
5	301	[3]
7	495 - 578	[3]
9	91 - 120	[3]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Working Solution of Phenothrin

• Prepare Stock Solution: Accurately weigh the desired amount of phenothrin standard. Dissolve it in a minimal amount of a suitable organic solvent (e.g., acetone or methanol) to create a concentrated stock solution (e.g., 1000 µg/mL).[7]

• Select Aqueous Medium: Use a buffered aqueous solution, preferably weakly acidic (e.g., pH 5-6), to minimize hydrolysis.[1]

• Prepare Working Solution: In a volumetric flask protected from light (e.g., an amber flask), add the desired volume of the aqueous medium. While gently vortexing, slowly add the required volume of the phenothrin stock solution to the aqueous medium to achieve the final desired concentration.[1]

• Storage: Store the final aqueous solution in a tightly sealed, light-protected container at 2-8°C.[1] For extended storage, consider purging the headspace with an inert gas.[1]

Protocol 2: Conducting a Short-Term Stability Study

• Prepare Solution: Prepare a fresh aqueous solution of phenothrin following Protocol 1.

• Initial Analysis (T=0): Immediately after preparation, take an aliquot of the solution and analyze it using a validated analytical method (e.g., HPLC-UV or GC-MS) to determine the initial concentration of phenothrin.[1]

• Incubation: Store the remaining solution under the desired experimental conditions (e.g., specific temperature, lighting).[1]

• Time-Point Analysis: At predetermined time points (e.g., 2, 4, 8, 24, 48 hours), withdraw aliquots of the solution and analyze them for phenothrin concentration.[1]

• Data Analysis: Plot the concentration of phenothrin versus time to determine the degradation rate.[1]

Protocol 3: Analytical Method for Phenothrin using HPLC-UV

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Reversed-phase C18 column.

• Mobile Phase: A suitable mixture of acetonitrile and water.

• Detection Wavelength: Determined by the UV absorbance maximum of phenothrin.

• Sample Preparation:

  • Extraction: Extract the aqueous sample with a suitable organic solvent like acetonitrile or a mixture of hexane and acetone.[7]

  • Clean-up: Pass the extract through a C18 or silica Solid Phase Extraction (SPE) cartridge to remove interfering co-extractives.[7]

  • Reconstitution: Evaporate the cleaned extract to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase.[7]

  • Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the HPLC system.[7]

• Quantification: Prepare a series of working standard solutions by serially diluting a stock solution to create a calibration curve (e.g., 0.1 µg/mL to 10 µg/mL).[7]

Visualizations

Major degradation pathways of phenothrin.

Workflow for phenothrin stability studies.

Troubleshooting phenothrin degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nj.gov [nj.gov]
• 5. d-Phenothrin Fact Sheet [npic.orst.edu]
• 6. d-Phenothrin (UK PID) [inchem.org]
• 7. benchchem.com [benchchem.com]

Overcoming phenothrin instability to light and alkaline media

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols to manage and overcome the inherent instability of phenothrin, particularly its susceptibility to degradation by light and alkaline media.

Frequently Asked Questions (FAQs)

Q1: Why is my phenothrin solution degrading so quickly?

A1: Phenothrin, a pyrethroid ester, is susceptible to two primary degradation pathways in a laboratory setting: photodegradation and alkaline hydrolysis.[1]

• Photodegradation (Photolysis): Exposure to ultraviolet (UV) light from sunlight or even ambient lab lighting can cause rapid breakdown.[1][2] The molecule's isobutenyl group is particularly photo-labile.[2] In aqueous solutions exposed to sunlight, d-Phenothrin's half-life can be as short as 6.5 days, while its atmospheric half-life can be mere hours.[1]

• Alkaline Hydrolysis: As an ester, phenothrin is rapidly hydrolyzed (cleaved) in alkaline conditions (pH > 7).[3][4] The rate of this degradation increases as the pH and temperature rise. It is significantly more stable in neutral or weakly acidic environments.[1][3]

Q2: What are the primary degradation products I should look for in my analysis?

A2: The degradation products depend on the pathway. Identifying these can confirm the cause of instability.

• From Alkaline Hydrolysis: The main products are from the cleavage of the ester bond, yielding 3-phenoxybenzyl alcohol and chrysanthemic acid .[1]

• From Photodegradation: This pathway is more complex. It involves the ozonolysis of the isobutenyl side chain, leading to corresponding aldehydes and carboxylic acids.[3] Chrysanthemic acid is also a major photoproduct.[3]

Q3: What is the optimal pH range for maintaining phenothrin stability in an aqueous solution?

A3: To minimize degradation via hydrolysis, phenothrin solutions should be maintained in a neutral or weakly acidic medium .[3] The ideal pH range is between 5.5 and 6.5 .[1] If your experimental conditions require a higher pH, be aware that significant degradation can occur, and the solution should be used as quickly as possible after preparation.[4]

Q4: How should I properly store my phenothrin stock and working solutions?

A4: Proper storage is critical to ensure the integrity of your solutions.

• Protect from Light: Always use amber glassware or wrap containers (e.g., volumetric flasks, vials) in aluminum foil to prevent photodegradation.[1] Store solutions in a dark place, such as a cabinet or refrigerator.[1]

• Control Temperature: Store stock and working solutions at 2-8°C to slow the rate of any potential degradation.[1]

• Solvent Choice: Due to its very low water solubility (<9.7 µg/L), a stock solution should first be prepared in a suitable organic solvent like acetone, methanol, or xylene.[1]

• Inert Atmosphere: For long-term storage, consider purging the headspace of the container with an inert gas (e.g., nitrogen or argon) to displace oxygen, which can be involved in photodegradation.[1][3]

Q5: What advanced formulation strategies can enhance phenothrin stability for long-term or environmental applications?

A5: For applications requiring enhanced stability and controlled release, microencapsulation and nanoencapsulation are effective strategies. These techniques involve enclosing phenothrin within a protective polymeric shell.

• Microencapsulation: This process creates micro-sized capsules (1-100 µm) that shield the active ingredient from UV light and hydrolysis.[5][6] Polyurea is a common wall material used for this purpose.[5]

• Nanoencapsulation: Reducing the capsule size to the nanometer scale can further improve stability, solubility, and persistence.[7][8][9] Formulations using materials like polylactic acid (PLA) have been shown to significantly enhance protection against UV degradation compared to unencapsulated permethrin, a related pyrethroid.[7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Rapid and unexpected loss of phenothrin concentration in prepared solutions.	1. Alkaline Hydrolysis: The pH of the aqueous medium is > 7.0.	Action: Measure the pH of your water or buffer. Adjust to a weakly acidic pH (5.5-6.5) using a suitable buffering agent before adding phenothrin stock.[4][10]
2. Photodegradation: Solution was exposed to ambient laboratory light or sunlight.	Action: Prepare and store the solution in amber glass vials or containers completely wrapped in aluminum foil. Minimize light exposure at all times.[1]
3. High Temperature: Solution stored at room temperature for an extended period.	Action: Store working solutions at 2-8°C when not in immediate use.[1]
Unexpected peaks appear during HPLC or GC analysis of samples.	1. Degradation Products: The unknown peaks may correspond to phenothrin degradants.	Action: Compare the retention times of the unknown peaks with analytical standards of potential degradation products like 3-phenoxybenzyl alcohol and chrysanthemic acid.[1]
2. Solvent Impurities: Impurities in the solvents or reagents may be interfering with the analysis.	Action: Run a blank analysis of your solvents. Use high-purity, HPLC/GC-grade solvents and reagents.

Data Presentation

Table 1: Half-life of Phenothrin Under Various Conditions

Condition	Matrix	Half-life	Reference
Photolysis	Aqueous Solution (Sunlight)	~6.5 days	[1]
Photolysis	Air (Atmospheric)	38.4 minutes to 1.2 hours	[1]
Degradation	Plant Surfaces (Greenhouse)	< 1 day	[2]
Degradation	Upland Soil	1-2 days	[1][2]
Degradation	Flooded Soil	2 weeks to 2 months	[1][2]

Table 2: Stability & Solubility of Phenothrin

Property	Value/Condition	Reference
Chemical Stability	Stable in neutral or weakly acidic media; unstable to light and in alkaline media.	[2][3]
Water Solubility (25°C)	< 9.7 µg/L (practically insoluble)	[1]
Organic Solvent Solubility	Soluble in hexane, acetone, methanol, and xylene (>1 kg/kg ).	[1][2]

Visualized Workflows and Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 3. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PI-156/PI193: Water pH and the Effectiveness of Pesticides [edis.ifas.ufl.edu]
• 5. US20150237861A1 - Insecticidal formulations of microcapsules - Google Patents [patents.google.com]
• 6. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 7. Nanoencapsulation of Permethrin in Polylactic Acid to Enhance Insecticide Persistence for Scolytinae Pest Control | Scientific.Net [scientific.net]
• 8. Development and biological evaluation of nanoencapsulated-based pyrethroids with synergists for resistance management of two soybean pests: insights for new insecticide formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. umass.edu [umass.edu]

Improving phenothrin extraction efficiency from complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with phenothrin extraction from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when extracting phenothrin from complex matrices?

A1: The primary challenges in phenothrin analysis stem from its low concentration levels and the presence of interfering compounds within complex samples like soil, blood, and food.[1] Phenothrin is nonpolar and has very low water solubility, causing it to adsorb onto container walls and particulates, which can lead to recovery issues.[2] Furthermore, co-extracted matrix components can cause signal suppression or enhancement in the final analysis, leading to inaccurate quantification.[1]

Q2: Which extraction method is best for my sample type?

A2: The optimal extraction method depends on the matrix.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is highly effective and widely used for agricultural products like fruits and vegetables due to its simplicity and high throughput.[3]

• Solid-Phase Extraction (SPE) is a robust technique for cleaning up extracts from biological fluids like blood and plasma, as well as environmental water samples.[4][5][6]

• Microwave-Assisted Extraction (MAE) followed by cleanup steps is suitable for solid matrices like soil and sediment.[6]

• Liquid-Liquid Extraction (LLE) is a classical method that can be effective but is often more time-consuming and uses larger volumes of hazardous solvents compared to modern techniques like SPE.[4][7]

Q3: How do I mitigate matrix effects in my GC-MS analysis?

A3: Matrix effects, which can suppress or enhance the analytical signal, are a common issue.[1] Key mitigation strategies include:

• Improving Sample Cleanup: Employing effective cleanup steps like dispersive SPE (dSPE) in the QuEChERS method or using selective SPE cartridges helps remove interfering compounds.[3][7] For fatty matrices, sorbents like C18 are used, while graphitized carbon black (GCB) can be used for pigmented samples.[3][8]

• Using Matrix-Matched Standards: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure can compensate for matrix effects.

• Instrument Maintenance: Regular cleaning of the GC inlet liner and ion source is crucial, as non-volatile matrix components can accumulate and affect signal response.[1]

• Analyte Protectants: The addition of an "analyte protectant" like peanut oil to the sample extract can help minimize the impact of active sites in the GC inlet, improving peak shape and response.[2]

Troubleshooting Guides

Solid-Phase Extraction (SPE) Troubleshooting

Q: My phenothrin recovery is low and inconsistent. What should I check first?

A: Low and erratic recovery in SPE is a common problem. A systematic approach is needed to identify the cause.[9] First, verify that your analytical instrument (e.g., GC-MS) is functioning correctly by injecting a known standard.[9] Then, assess each step of the SPE protocol to determine where the analyte is being lost.[9]

Workflow for Troubleshooting SPE Recovery

Caption: A decision tree for troubleshooting low SPE recovery.

Q: My sample won't flow through the SPE cartridge. Why is this happening?

A: Flow issues can be caused by several factors:[10]

• High Sample Viscosity: Viscous samples like honey or un-diluted blood plasma can clog the cartridge frit. Dilute the sample with a suitable solvent before loading.[10]

• Particulates: Particulate matter in the sample can block the flow path. Centrifuge or filter your sample prior to loading.[10]

• Precipitation: Sample components may precipitate on the cartridge if the sample solvent is incompatible with the sorbent or conditioning solvents. Ensure all solvents are miscible.[10]

• Improper Conditioning: If the sorbent is not properly wetted during the conditioning step, it can impair flow.[11]

QuEChERS Troubleshooting

Q: I'm getting low phenothrin recovery with the QuEChERS method in a low-moisture matrix (e.g., dried herbs, soil). How can I improve this?

A: The original QuEChERS method was designed for samples with high water content (>75%).[12] For dry matrices, insufficient hydration can lead to poor extraction efficiency as the solvent cannot effectively penetrate the sample.

• Solution: Add a specific amount of water to the sample before adding the extraction solvent (acetonitrile).[8][12] This hydration step is key to achieving a good recovery for dry samples.[12] For a 5g soil sample, for instance, hydrating with 10 mL of water has been shown to improve recoveries.[12]

Q: My final extract is highly colored, and I'm seeing significant matrix effects. What can I change in the dSPE cleanup step?

A: The choice of dSPE sorbent is critical for removing specific matrix interferences.[3]

• For Pigmented Samples (e.g., spinach, peppers): Add Graphitized Carbon Black (GCB) to the dSPE tube. GCB is effective at removing pigments like chlorophyll.[3] Be cautious, as GCB can sometimes retain planar pesticides.

• For Fatty Samples (e.g., nuts, oily seeds): Add C18 sorbent to the dSPE mixture. C18 helps in removing lipids and other nonpolar interferences.[3][8]

• General Purpose: A common mixture includes anhydrous magnesium sulfate (to remove residual water) and Primary Secondary Amine (PSA) to remove sugars, organic acids, and fatty acids.[3][8]

Quantitative Data Summary

The following tables summarize typical performance data for phenothrin extraction from various matrices.

Table 1: Method Performance for Phenothrin in Soil

Parameter	Value	Analysis Method	Reference
Mean Recovery (at LOQ)	70-120%	GC/MS & GC/MS/MS	[13]
Relative Standard Deviation (RSD)	≤20%	GC/MS & GC/MS/MS	[13]
Limit of Quantification (LOQ)	0.01 mg/kg	GC/MS & GC/MS/MS	[13][14]
Limit of Detection (LOD)	0.002 mg/kg	GC/MS & GC/MS/MS	[13][14]

Table 2: Method Performance for Phenothrin in Agricultural Products (QuEChERS)

Parameter	Typical Value	Analysis Method	Reference
Recovery	70-120%	GC/MS, LC-MS/MS	[3]
Relative Standard Deviation (RSD)	< 20%	GC/MS, LC-MS/MS	[3]
Limit of Quantification (LOQ)	0.005 - 0.01 mg/kg	GC/MS, LC-MS/MS	[3]

Table 3: Method Performance for Pyrethroids in Whole Blood (SPE) (Data for Permethrin, a structurally similar pyrethroid)

Parameter	Value (cis/trans)	Analysis Method	Reference
SPE Recovery Efficiency	97.7% / 99.7%	GC/MS	[5]
Limit of Quantification (LOQ)	0.67 / 0.64 ng/mL	GC/MS	[5]
Limit of Detection (LOD)	0.21 / 0.20 ng/mL	GC/MS	[5]

Experimental Protocols

Protocol 1: QuEChERS Extraction for Agricultural Products

This protocol is based on the AOAC Official Method 2007.01 and is suitable for fruits and vegetables.[3]

1. Sample Homogenization:

• Chop the sample into small pieces.

• Weigh a representative portion and homogenize using a high-speed blender to a uniform paste.[3] For dry commodities, add a calculated amount of water before blending.[3]

2. Extraction:

• Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.[3]

• Add 15 mL of acetonitrile containing 1% acetic acid.[3]

• Cap the tube and shake vigorously for 1 minute.[3]

• Add QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g anhydrous NaOAc).[3]

• Immediately cap and shake vigorously for 1 minute to prevent salt agglomeration.[3]

• Centrifuge at ≥3000 x g for 5 minutes.[3]

3. Dispersive SPE (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg anhydrous MgSO₄ and 50 mg PSA.[3]

• Add other sorbents like C18 (for fatty matrices) or GCB (for pigmented matrices) if necessary.[3]

• Vortex for 30 seconds.[3]

• Centrifuge at ≥3000 x g for 5 minutes.[3]

4. Final Extract Preparation:

• The resulting supernatant is the final extract. It can be injected directly into a GC-MS/MS or LC-MS/MS system.[3]

• For GC analysis, a solvent exchange to toluene may be performed to improve compatibility and sensitivity.[3]

QuEChERS Workflow Diagram

Caption: Workflow for Phenothrin residue analysis using QuEChERS.

Protocol 2: SPE for Pyrethroids in Human Blood

This protocol is adapted from a method developed for permethrins, which are structurally similar to phenothrin, and uses Oasis HLB cartridges.[5]

1. Sample Pre-treatment:

• Dilute whole blood sample with pure water.[5]

2. SPE Cartridge Conditioning:

• Condition an Oasis HLB cartridge according to the manufacturer's instructions, typically involving washing with a strong organic solvent (e.g., methanol) followed by equilibration with water.[11]

3. Sample Loading:

• Load the diluted blood sample onto the preconditioned SPE cartridge at a slow, controlled flow rate.[5][11]

4. Washing:

• Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove hydrophilic interferences.[5] A methanol wash can also be used to minimize residual water before elution with a non-polar solvent.[5]

5. Elution:

• Elute the retained phenothrin from the cartridge using an appropriate organic solvent. Toluene has been shown to be effective for eluting pyrethroids from this type of sorbent.[5]

6. Concentration and Reconstitution:

• Concentrate the eluate under a gentle stream of nitrogen.[5]

• Reconstitute the residue in a suitable volume of a solvent compatible with GC/MS analysis (e.g., toluene).[5]

References

• 1. benchchem.com [benchchem.com]
• 2. eag.com [eag.com]
• 3. benchchem.com [benchchem.com]
• 4. phmethods.net [phmethods.net]
• 5. chromsoc.jp [chromsoc.jp]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. mdpi.com [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 12. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. epa.gov [epa.gov]
• 14. epa.gov [epa.gov]

Technical Support Center: Optimization of GC/MS Parameters for Phenothrin Isomer Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of phenothrin isomers by Gas Chromatography/Mass Spectrometry (GC/MS).

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in separating phenothrin isomers by GC/MS?

A1: The primary challenges in separating phenothrin isomers (cis- and trans-) stem from their similar chemical structures and physicochemical properties. This can lead to co-elution or poor resolution. Additionally, like many pyrethroids, phenothrin can be susceptible to thermal degradation in the GC inlet, leading to poor peak shape and inaccurate quantification.

Q2: Which GC column is recommended for the separation of phenothrin isomers?

A2: Several capillary columns have been shown to effectively separate phenothrin isomers. Columns with a 5% phenyl-methylpolysiloxane stationary phase, such as a DB-5ms or HP-5, are commonly used and have demonstrated the ability to completely separate the cis- and trans-isomers.[1] For example, a fused silica HP-5 column (25m x 0.32mm x 1.0µm film) has been successfully used for this purpose.[1] An Optima 5-MS Accent column (30 m x 250 µm i.d., 0.25 µm thickness) is another suitable option.[2]

Q3: What are the typical retention times for cis- and trans-d-phenothrin?

A3: Retention times will vary depending on the specific GC column, oven temperature program, and carrier gas flow rate. However, under optimized conditions, the isomers can be baseline separated. For an example of expected retention times, please refer to the data in Table 2.

Q4: Can the mass spectrometer distinguish between phenothrin isomers?

A4: The electron ionization (EI) mass spectra of cis- and trans-phenothrin are very similar, as they are stereoisomers and produce the same fragment ions.[3][4][5] Therefore, chromatographic separation is essential for their individual quantification. The mass spectrometer is used for confirmation of the analyte and for sensitive detection, especially when operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.[2]

Troubleshooting Guides

Problem 1: Poor Resolution or Co-elution of Phenothrin Isomers

Symptoms:

• A single, broad peak instead of two distinct peaks for the isomers.

• Peaks that are not baseline-separated, making accurate integration difficult.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Inappropriate GC Column	Ensure you are using a column with a suitable stationary phase. A 5% phenyl-methylpolysiloxane phase (e.g., HP-5, DB-5ms) is recommended for good selectivity between the isomers.[1]
Suboptimal Oven Temperature Program	The temperature ramp rate is critical for separating closely eluting compounds. A slow ramp rate (e.g., 10-15°C/min) through the elution temperature range of the isomers can significantly improve resolution.[2] You may need to experiment with different ramp rates to find the optimum for your specific column and instrument.
Carrier Gas Flow Rate Too High	An excessively high carrier gas flow rate can reduce column efficiency and lead to peak broadening and poor resolution. Ensure your flow rate is set to the optimal linear velocity for your carrier gas (typically around 1.0-1.5 mL/min for Helium).[2]
Column Overloading	Injecting too concentrated a sample can lead to broad, asymmetric peaks and poor resolution. Try diluting your sample and re-injecting.

Problem 2: Tailing or Fronting Peaks for Phenothrin Isomers

Symptoms:

• Asymmetrical peaks where the tail or front of the peak is drawn out.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Active Sites in the Inlet or Column	Phenothrin can interact with active sites (e.g., silanol groups) in the GC system, leading to peak tailing. Use a deactivated inlet liner and a high-quality, inert GC column. If tailing persists, you may need to condition the column or trim the first few centimeters from the inlet end.
Injector Temperature Too Low or Too High	An injector temperature that is too low can cause slow vaporization and peak tailing. Conversely, a temperature that is too high can cause thermal degradation, which may also affect peak shape. A starting point for the injector temperature is 225°C.[2]
Column Contamination	Contamination from previous injections can lead to poor peak shape. Bake out the column at a high temperature (within the column's limits) to remove contaminants.

Problem 3: Low Sensitivity or No Peaks Detected

Symptoms:

• Signal-to-noise ratio is poor, or no peaks are observed for the phenothrin isomers.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Thermal Degradation in the Injector	Pyrethroids can degrade at high injector temperatures. While the temperature needs to be high enough for efficient vaporization, excessively high temperatures should be avoided. An injector temperature of 225°C is a good starting point.[2]
Improper MS Detector Settings	Ensure the MS is tuned and calibrated correctly. For increased sensitivity, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode. Key ions for phenothrin include m/z 183, 168, 165, and 153.[2]
Sample Preparation Issues	Inefficient extraction or cleanup can result in low concentrations of the analyte in the final extract. Review your sample preparation protocol to ensure high recovery rates.
Leaks in the GC System	Leaks in the carrier gas flow path can lead to a significant loss of sensitivity. Perform a leak check of the system.

Experimental Protocols

Sample Preparation (General Overview for Soil Samples)

A common method for extracting phenothrin from soil involves solvent extraction followed by cleanup.

• Extraction: A known weight of the soil sample (e.g., 20 g) is extracted with a suitable solvent like methanol or a mixture of hexane and acetone.[2] This is often done using a shaker or sonicator.

• Cleanup: The extract is then cleaned up to remove matrix interferences. This can be achieved using solid-phase extraction (SPE) with cartridges such as Florisil.

• Concentration and Reconstitution: The cleaned extract is concentrated, often using a rotary evaporator or a stream of nitrogen, and then reconstituted in a small volume of a solvent suitable for GC injection, such as toluene.[2]

GC/MS Instrumental Parameters

The following table provides examples of GC/MS parameters that have been successfully used for the separation and analysis of d-phenothrin isomers.

Table 1: Example GC/MS Parameters for Phenothrin Isomer Analysis

Parameter	Method 1 (Based on EPA 50600160)[2]
GC System	Thermo Trace 1310 GC or equivalent
Column	Optima 5-MS Accent (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Injection Volume	2 µL
Injection Mode	Splitless
Inlet Temperature	225°C
Oven Program	95°C for 0.75 min, then 15°C/min to 250°C, then 10°C/min to 275°C, hold for 7 min
Carrier Gas	Helium at 1.5 mL/min (constant flow)
Mass Spectrometer	TSQ 8000 triple-quadrupole or equivalent
Ionization Mode	Electron Ionization (EI), Positive
Acquisition Mode	SIM or MS/MS (MRM)
MS Source Temperature	275°C
Transfer Line Temp.	Not Specified

Quantitative Data

The following table presents example retention times for cis- and trans-d-phenothrin based on a validated method.

Table 2: Example Retention Times for d-Phenothrin Isomers

Isomer	Retention Time (minutes)
cis-d-phenothrin	~13.58
trans-d-phenothrin	~13.67

Note: These retention times are from a specific study and will vary with different instruments and conditions.

Visualizations

Caption: A typical experimental workflow for the analysis of phenothrin isomers.

Caption: A decision tree for troubleshooting poor resolution of phenothrin isomers.

References

• 1. [Analysis of the stereoisomers of 14 pyrethroids by capillary gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Phenothrin, trans-(-)- | C23H26O3 | CID 91581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Phenothrin [webbook.nist.gov]

Technical Support Center: Addressing Matrix Effects in LC-MS/MS Analysis of Phenothrin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the LC-MS/MS analysis of phenothrin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of phenothrin?

A1: In the context of mass spectrometry, the "matrix" encompasses all components within a sample excluding the analyte of interest, which in this case is phenothrin.[1] These co-extracted substances can interfere with the ionization of phenothrin in the mass spectrometer's ion source, a phenomenon known as the matrix effect.[1] This interference can either suppress the ion signal, leading to lower sensitivity, or enhance it, both of which result in inaccurate quantification of phenothrin.[1] Complex sample types such as food, environmental, and biological samples are particularly prone to matrix effects.[1]

Q2: How can I determine if my phenothrin analysis is being affected by matrix effects?

A2: A widely used method to evaluate matrix effects is the post-extraction spike.[1] This involves comparing the signal response of a phenothrin standard prepared in a pure solvent with the response of a blank sample extract that has been spiked with the same concentration of phenothrin after extraction. A significant discrepancy between these two signals is indicative of matrix effects.[1] A matrix effect percentage greater than 100% suggests ion enhancement, while a value below 100% points to ion suppression.[1]

Q3: What are the common sources of matrix effects in the analysis of phenothrin?

A3: The sources of matrix effects are highly dependent on the sample type.

• In food matrices such as fruits and vegetables, pigments like chlorophyll and carotenoids, sugars, organic acids, and fatty acids are common interfering compounds.[2]

• For fatty matrices like milk and oils, lipids and triglycerides are the primary sources of interference.[3]

• In environmental samples like soil and sediment, humic acids, fulvic acids, and other complex organic matter can cause significant matrix effects.

• In biological samples such as plasma or tissue, phospholipids, salts, and proteins are major contributors to matrix effects.

Q4: What are the primary strategies to address matrix effects in phenothrin analysis?

A4: There are three main approaches to manage matrix effects:

• Sample Preparation: Implementing a thorough cleanup protocol to remove interfering matrix components before analysis.

• Chromatographic Separation: Optimizing the LC method to separate phenothrin from co-eluting matrix components.

• Calibration Strategy: Employing a calibration method that compensates for the matrix effects.

These strategies can be used individually or in combination for the most effective results.

Q5: Is a stable isotope-labeled internal standard (SIL-IS) available for phenothrin?

A5: Yes, a deuterated internal standard for phenothrin, Phenothrin-d5, is commercially available and can be used to effectively compensate for matrix effects.[1]

Troubleshooting Guide

This guide provides a step-by-step approach to troubleshoot and mitigate matrix effects in your phenothrin analysis.

Problem: Poor accuracy and reproducibility in phenothrin quantification.

Step 1: Evaluate the Matrix Effect

The initial step is to confirm and quantify the extent of the matrix effect.

• Method: Post-Extraction Spike Analysis[1]

• Procedure:

  • Prepare a phenothrin standard solution in a pure solvent (e.g., acetonitrile).

  • Prepare a blank sample extract using your established sample preparation method.

  • Spike the blank extract with the phenothrin standard to the same final concentration as the solvent standard.

  • Analyze both the solvent standard and the spiked extract via LC-MS/MS.

  • Calculate the matrix effect (ME) using the formula: ME (%) = (Peak Area in Spiked Extract / Peak Area in Solvent Standard) x 100[1]

• Interpretation of Results:

  • ME ≈ 100%: Minimal matrix effect.

  • ME < 100%: Ion suppression.[1]

  • ME > 100%: Ion enhancement.[1]

Step 2: Mitigation Strategies

Based on the evaluation, select an appropriate strategy to minimize or compensate for the matrix effects.

Option A: Minimize Matrix Effects through Sample Preparation

If significant matrix effects are observed, enhancing the sample cleanup is a critical step.[1]

• Strategy 1: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) The QuEChERS method is a widely adopted and effective sample preparation technique for pesticide residue analysis in food and agricultural matrices.[4] It involves an extraction with acetonitrile followed by a dispersive solid-phase extraction (d-SPE) cleanup step.[4] The choice of d-SPE sorbent is crucial for effective removal of specific matrix components.

  • Primary Secondary Amine (PSA): Removes organic acids, sugars, and some fatty acids.[1]

  • Graphitized Carbon Black (GCB): Effective for removing pigments like chlorophyll and carotenoids, as well as sterols.[4]

  • C18 (Octadecyl): Targets nonpolar interferences such as lipids.[4]

• Strategy 2: Solid-Phase Extraction (SPE) SPE provides a more targeted cleanup by using a packed cartridge with a specific sorbent to retain either the analyte or the interferences.

• Strategy 3: Sample Dilution A simple approach is to dilute the final extract. This reduces the concentration of matrix components, but also of the analyte, so it is only feasible if the instrument has sufficient sensitivity.

Option B: Compensate for Matrix Effects using Calibration Strategies

When sample cleanup is not sufficient to eliminate matrix effects, specific calibration strategies can be employed.

• Strategy 1: Matrix-Matched Calibration This is a common approach where calibration standards are prepared in a blank matrix extract that is known to be free of the analyte.[4] This ensures that both the standards and the samples experience similar matrix effects, leading to more accurate quantification.[4]

• Strategy 2: Use of a Stable Isotope-Labeled Internal Standard (SIL-IS) This is considered the most effective method for correcting matrix effects.[1] A stable isotope-labeled version of phenothrin, such as Phenothrin-d5, is added to the sample at the beginning of the sample preparation process.[1] Because the SIL-IS has nearly identical chemical and physical properties to the unlabeled phenothrin, it will be affected by the matrix in the same manner.[1] By calculating the ratio of the analyte signal to the internal standard signal, matrix effects can be effectively compensated.[4]

Data Presentation

Table 1: Effect of d-SPE Sorbent on Matrix Effect of Pyrethroids in Different Matrices

Matrix	d-SPE Sorbent	Matrix Effect (%) - Representative Pyrethroid	Reference
Spinach	PSA	-25% to -50% (Ion Suppression)	General knowledge from sources
PSA + GCB	-10% to +10% (Reduced Matrix Effect)	General knowledge from sources
Citrus	PSA	-15% to -30% (Ion Suppression)	General knowledge from sources
PSA + C18	-5% to +5% (Reduced Matrix Effect)	General knowledge from sources
Milk	C18	-40% to -60% (Significant Ion Suppression)	[3]
Z-Sep (Zirconia-based)	-5% to +15% (Effective Lipid Removal)	General knowledge from sources
Soil	PSA + C18	-20% to -40% (Ion Suppression)	General knowledge from sources

Note: The data presented are representative values for pyrethroids and may vary for phenothrin depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Phenothrin in Spinach

This protocol is a general guideline based on the QuEChERS methodology and may require optimization for specific needs.[1]

• Sample Homogenization:

  • Homogenize a representative sample of spinach.

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[1]

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube. If using an internal standard like Phenothrin-d5, add it at this stage.[1]

  • Shake vigorously for 1 minute.[1]

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).[1]

  • Shake vigorously for another minute.[1]

  • Centrifuge at >1500 rcf for 5 minutes.[1]

• Dispersive SPE Cleanup (d-SPE):

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube.[1]

  • For spinach, a d-SPE tube containing a sorbent mixture of PSA and GCB is recommended to remove organic acids, sugars, and pigments.[4]

  • Vortex for 30 seconds.[1]

  • Centrifuge at >1500 rcf for 5 minutes.[1]

• Final Extract:

  • The resulting supernatant is the final extract, which can be directly analyzed by LC-MS/MS.[1]

Protocol 2: LC-MS/MS Parameters for Phenothrin Analysis

The following are typical starting parameters for the LC-MS/MS analysis of phenothrin. Optimization will be necessary for your specific instrument and application.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 5 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Methanol with 5 mM ammonium formate and 0.1% formic acid.

  • Gradient: Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over a run time of 10-15 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Phenothrin: Precursor Ion (m/z) 351.2 -> Product Ions (m/z) 183.1 (Quantifier), 165.1 (Qualifier)

    • Phenothrin-d5: Precursor Ion (m/z) 356.2 -> Product Ion (m/z) 188.1

  • Collision Energy: Optimize for your specific instrument, typically in the range of 10-30 eV.[5]

  • Ion Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

Visualizations

Caption: Logical workflow for addressing matrix effects in phenothrin analysis.

Caption: QuEChERS sample preparation workflow for phenothrin analysis.

References

• 1. labshake.com [labshake.com]
• 2. Identification and characterization of matrix components in spinach during QuEChERS sample preparation for pesticide residue analysis by LC–ESI–MS/MS, GC–MS and UPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. epa.gov [epa.gov]

Phenothrin stability issues in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Phenothrin in long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Phenothrin during long-term storage?

A1: The stability of Phenothrin is primarily influenced by three main factors:

• Light: Phenothrin is susceptible to photodegradation when exposed to UV light.[1][2] It is recommended to store Phenothrin in amber glassware or containers covered with aluminum foil to protect it from light.

• pH: Phenothrin is most stable in neutral or weakly acidic conditions.[2] It is unstable in alkaline media, which promotes the hydrolysis of its ester linkage.[2]

• Temperature: Higher temperatures can accelerate the degradation of Phenothrin. For long-term storage, refrigeration is often recommended.

Q2: What are the main degradation pathways of Phenothrin?

A2: The primary degradation pathways of Phenothrin are hydrolysis of the ester linkage and oxidation.[3] Photolysis, or degradation due to light, is also a significant pathway, especially in the presence of UV radiation.[1]

Q3: What is the expected shelf-life of Phenothrin under optimal storage conditions?

A3: When protected from light and stored at room temperature, d-Phenothrin has been observed to have no breakdown after one year.[2] For formulated products, the shelf-life will depend on the specific formulation and storage conditions. Accelerated stability studies are often used to predict long-term stability.[4][5]

Q4: How can I prepare a stable aqueous working solution of Phenothrin for my experiments?

A4: Due to its low water solubility, it is best to first dissolve Phenothrin in a small amount of an organic solvent such as acetone or methanol to create a stock solution.[6] This stock solution can then be diluted in a buffered, weakly acidic aqueous medium to achieve the desired final concentration.[3] To minimize degradation, use amber glassware and store the solution at 2-8°C.[3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or lower-than-expected Phenothrin concentration in prepared solutions.	1. Degradation during preparation or storage: Exposure to light, alkaline pH, or high temperatures. 2. Inaccurate initial weighing or dilution. 3. Adsorption to container surfaces.	1. Prepare solutions under subdued light and use amber glassware. Ensure the pH of aqueous solutions is neutral or slightly acidic. Store stock solutions and working solutions at 2-8°C. 2. Verify the calibration of balances and pipettes. Review all calculations for serial dilutions. 3. Use silanized glassware to minimize adsorption.
Unexpected peaks in chromatogram during HPLC analysis.	1. Presence of degradation products. 2. Contaminated solvents or reagents. 3. Sample matrix interference.	1. Compare the chromatogram with a freshly prepared standard to identify potential degradation peaks. Review storage conditions of the sample. 2. Run a blank analysis with only the mobile phase and solvent to check for contamination. Use HPLC-grade solvents. 3. If analyzing samples from a complex matrix, employ a sample clean-up step such as solid-phase extraction (SPE).[6]
Poor peak shape or resolution in HPLC analysis.	1. Inappropriate mobile phase composition. 2. Column degradation or contamination. 3. Injection of a solvent incompatible with the mobile phase.	1. Optimize the mobile phase composition, particularly the ratio of organic solvent to water. 2. Flush the column with a strong solvent. If the problem persists, replace the column. 3. Ensure the sample is dissolved in the mobile phase or a miscible solvent.
Rapid degradation of Phenothrin in an aqueous experimental system.	1. pH of the medium is alkaline. 2. Exposure to UV light from laboratory light sources. 3. Presence of oxidizing agents in the medium.	1. Buffer the aqueous medium to a neutral or slightly acidic pH.[7] 2. Use UV-filtered lighting or cover the experimental setup with amber film or foil. 3. De-gas the medium or add an antioxidant if compatible with the experimental design.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the stability and properties of Phenothrin.

Table 1: Half-life of Phenothrin Under Various Conditions

Condition	Matrix	Half-life
Photolysis	Air (Atmospheric)	38.4 minutes to 1.2 hours
Photolysis	Aqueous Solution (Sunlight)	6.5 days
Hydrolysis	Anaerobic Aquatic	173 days
Degradation	Upland Soil	1-2 days
Degradation	Flooded Soil	2 weeks to 2 months

Table 2: Solubility of Phenothrin

Solvent	Solubility (at 25°C)
Water	< 9.7 µg/L
Hexane	> 1 kg/kg
Acetone	> 1 kg/kg
Methanol	> 1 kg/kg
Xylene	> 1 kg/kg

Experimental Protocols

Protocol 1: HPLC-UV Method for Analysis of Phenothrin

This protocol details a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of Phenothrin.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phenothrin reference standard.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters (0.45 µm).

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water mixture (e.g., 80:20 v/v).[8]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.[8]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

3. Preparation of Solutions:

• Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of Phenothrin reference standard and dissolve it in 25 mL of acetonitrile in a volumetric flask.[6]

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock solution with the mobile phase.[6]

4. Sample Preparation:

• Accurately weigh or pipette the sample containing Phenothrin.

• Dissolve/dilute the sample in the mobile phase to an expected concentration within the range of the working standards.

• Filter the sample through a 0.45 µm syringe filter before injection.[6]

5. Analysis:

• Inject the working standard solutions to generate a calibration curve.

• Inject the prepared samples.

• Quantify the amount of Phenothrin in the samples by comparing the peak area with the calibration curve.

Protocol 2: Accelerated Stability Study of Phenothrin

This protocol outlines a general procedure for conducting an accelerated stability study to predict the long-term stability of a Phenothrin formulation.

1. Materials and Equipment:

• Phenothrin formulation to be tested.

• Stability chambers capable of maintaining controlled temperature and humidity (e.g., 40°C ± 2°C / 75% RH ± 5%).[9]

• Appropriate containers for the formulation that mimic the final packaging.

• Validated stability-indicating analytical method (e.g., HPLC-UV as per Protocol 1).

2. Study Design:

• Storage Condition: 40°C ± 2°C and 75% RH ± 5% RH (for accelerated study).[9]

• Time Points: 0, 1, 3, and 6 months.[10]

• Tests: At each time point, the samples should be tested for Phenothrin content (assay) and the presence of degradation products. Physical properties of the formulation (e.g., appearance, pH) should also be monitored.

3. Procedure:

• Place a sufficient number of samples of the Phenothrin formulation in the stability chamber.

• At each designated time point, remove samples from the chamber.

• Allow the samples to equilibrate to room temperature.

• Perform the analytical tests as specified in the study design.

4. Data Analysis:

• Plot the concentration of Phenothrin against time.

• Determine the degradation rate.

• The data can be used to estimate the shelf-life of the product under normal storage conditions.

Visualizations

Phenothrin Degradation Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Standard operating procedure for determining the ability of PBO to restore susceptibility of adult mosquitoes to pyrethroid insecticides in WHO tube tests [who.int]
• 4. epa.gov [epa.gov]
• 5. accelerated stability testing: Topics by Science.gov [science.gov]
• 6. benchchem.com [benchchem.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. SOP for Stability Studies of Finished Goods | Pharmaguideline [pharmaguideline.com]
• 10. www3.paho.org [www3.paho.org]

Enhancing the solubility of phenothrin for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of phenothrin for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is phenothrin and why is its solubility a challenge for in vitro assays?

Phenothrin (also known as sumithrin) is a synthetic pyrethroid insecticide.[1][2] It is a lipophilic (fat-soluble) and hydrophobic compound, meaning it has very low solubility in water.[3][4] This inherent property makes it difficult to dissolve directly in aqueous cell culture media and buffers, which are the standard environments for most in vitro assays. This can lead to issues with precipitation, inaccurate dosing, and unreliable experimental results.

Q2: What is the primary mechanism of action of phenothrin?

Phenothrin's primary mode of action is the disruption of the nervous system in insects.[1][2][5] It targets and binds to voltage-gated sodium channels on nerve cell membranes, forcing them to remain open for a prolonged period.[1][5][6] This leads to a continuous influx of sodium ions, causing a state of hyperexcitation, repetitive nerve discharges, paralysis, and ultimately, the death of the insect.[1][5][6]

Q3: What is the recommended solvent for preparing a phenothrin stock solution?

Due to its poor water solubility, an organic solvent is necessary to prepare a concentrated stock solution. Dimethyl sulfoxide (DMSO) is a widely used and recommended solvent for this purpose.[7][8] Phenothrin is highly soluble in DMSO.[7] Other organic solvents like acetone, methanol, and hexane can also dissolve phenothrin.[3][9]

Q4: What is the maximum concentration of DMSO that is safe for cells in culture?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to prevent solvent-induced cytotoxicity. A general guideline is to maintain the final DMSO concentration at or below 0.5% (v/v), with an ideal target of 0.1% or less for most cell lines.[10][11] It is critical to include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO but without phenothrin, to account for any potential effects of the solvent itself.[11]

Q5: My phenothrin precipitates out of solution when I add it to my cell culture medium. What is happening and how can I prevent this?

This common issue is often referred to as "solvent shock."[10] It occurs when a compound dissolved in a high concentration of an organic solvent (like DMSO) is rapidly diluted into an aqueous solution (like cell culture media) where its solubility is much lower. The abrupt change in solvent polarity causes the compound to crash out of solution.

To prevent this, you should:

• Use a serial dilution method: Instead of adding the concentrated stock directly to your final volume of media, perform one or more intermediate dilution steps in pre-warmed media.

• Add the stock solution dropwise while vortexing or swirling the media: This gradual introduction and constant agitation help to disperse the compound more effectively and prevent localized high concentrations that lead to precipitation.[10]

• Ensure the final concentration of phenothrin does not exceed its solubility limit in the final medium.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter when working with phenothrin in in vitro assays.

Problem	Potential Cause(s)	Recommended Solution(s)
Phenothrin powder will not dissolve in the chosen solvent.	1. Inappropriate solvent selection.2. Insufficient solvent volume.3. Compound has degraded.	1. Ensure you are using a recommended organic solvent like high-purity, anhydrous DMSO.[7][8]2. Consult solubility data to ensure you are not exceeding the solubility limit. Gentle warming (to 37°C) and sonication can aid dissolution.[7][10]3. Use a fresh, properly stored stock of phenothrin.[12]
Precipitation occurs immediately upon adding DMSO stock to aqueous media.	1. "Solvent shock" due to rapid dilution.2. Final concentration of phenothrin exceeds its aqueous solubility limit.	1. Prepare the working solution by adding the stock solution to pre-warmed (37°C) media drop-by-drop while gently vortexing or swirling.[10]2. Lower the final desired concentration of phenothrin in your experiment.
Precipitation occurs over time in the incubator.	1. Instability of the compound at 37°C.2. Interaction with media components (e.g., salts, proteins in serum).[10]3. Evaporation of media, leading to increased compound concentration.[13]	1. Prepare fresh phenothrin-containing media immediately before each experiment.[10]2. Consider reducing the serum concentration if your experimental design allows.[10]3. Ensure proper incubator humidity and seal culture plates/flasks to prevent evaporation.[13]
High variability between experimental replicates.	1. Inconsistent solution preparation.2. Uneven distribution of the compound in the assay wells.3. Inconsistent cell conditions (age, density).	1. Double-check all calculations and ensure your pipettes are calibrated.[12]2. Mix the final working solution thoroughly before and during plating.3. Use cells of a consistent passage number, age, and seeding density for all experiments.[12]
No or low biological effect observed.	1. Incorrectly prepared or degraded phenothrin solution.2. Compound has precipitated and is not bioavailable to the cells.3. The chosen concentration is too low.	1. Use a fresh stock of phenothrin and verify all dilution calculations.[12]2. Visually inspect the media in the wells for any signs of precipitation. If present, optimize the solubilization protocol.3. Perform a dose-response experiment to determine the optimal working concentration range.

Data Presentation

Table 1: Solubility of Phenothrin in Various Solvents

Solvent	Solubility	Molar Concentration (Approx.)	Source(s)
Water	< 9.7 µg/L at 25°C	~0.028 µM	[3][4]
DMSO	60 mg/mL	171.21 mM	[7]
Methanol	> 5000 g/L	> 14.2 M	[4]
Hexane	> 4960 g/L	> 14.1 M	[4]
Acetone	Soluble	Not specified	[3]
Xylene	Soluble	Not specified	[3][9]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Phenothrin Stock Solution in DMSO

Objective: To prepare a 100 mM stock solution of phenothrin in DMSO.

Materials:

• d-Phenothrin (MW: 350.45 g/mol )

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculation: Determine the mass of phenothrin needed. For 1 mL of a 100 mM solution:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass = 0.1 mol/L x 0.001 L x 350.45 g/mol = 0.035045 g = 35.05 mg

• Weighing: Accurately weigh 35.05 mg of d-phenothrin powder and place it into a sterile microcentrifuge tube or vial.

• Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the phenothrin powder.

• Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the phenothrin is completely dissolved. Visually inspect the solution to ensure no solid particles remain.[8]

• Assisted Dissolution (if necessary): If the compound does not dissolve completely, gently warm the solution in a 37°C water bath and sonicate for 5-10 minutes.[10]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C in the dark.[10] A properly stored stock solution in DMSO should be stable for at least one year at -80°C.[7]

Protocol 2: Preparation of a Final Working Solution in Cell Culture Medium

Objective: To prepare a final working solution of 10 µM phenothrin in cell culture medium with a final DMSO concentration of 0.1%.

Materials:

• 10 mM phenothrin stock solution in DMSO (from Protocol 1)

• Complete cell culture medium, pre-warmed to 37°C

• Sterile conical tubes

Procedure:

• Intermediate Dilution:

  • Thaw an aliquot of the 10 mM phenothrin stock solution at room temperature.

  • In a sterile conical tube, add 990 µL of pre-warmed cell culture medium.

  • Add 10 µL of the 10 mM stock solution to the medium. This creates a 1:100 dilution, resulting in a 100 µM intermediate solution with 1% DMSO. Mix gently but thoroughly by inverting the tube.

• Final Dilution:

  • In a separate sterile conical tube, add 9 mL of pre-warmed cell culture medium.

  • Add 1 mL of the 100 µM intermediate solution to the 9 mL of medium. This creates a 1:10 dilution.

  • Mix thoroughly by inverting the tube. This yields the final 10 µM working solution of phenothrin. The final DMSO concentration will be 0.1%.

• Application: Use the freshly prepared working solution immediately for your experiments to minimize the risk of precipitation or degradation.[10]

Visualizations

Phenothrin's Mechanism of Action

Caption: Mechanism of phenothrin neurotoxicity via voltage-gated sodium channels.

Experimental Workflow for Phenothrin Solution Preparation

Caption: Recommended workflow for preparing phenothrin stock and working solutions.

Troubleshooting Logic for Phenothrin Precipitation

Caption: Decision tree for troubleshooting phenothrin precipitation in media.

References

• 1. What is the mechanism of Phenothrin? [synapse.patsnap.com]
• 2. What is Phenothrin used for? [synapse.patsnap.com]
• 3. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. d-Phenothrin (UK PID) [inchem.org]
• 5. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 6. benchchem.com [benchchem.com]
• 7. D-Phenothrin | Parasite | TargetMol [targetmol.com]
• 8. benchchem.com [benchchem.com]
• 9. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Preventing hydrolysis of phenothrin during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of phenothrin during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of phenothrin degradation during sample preparation?

A1: The primary causes of phenothrin degradation are exposure to alkaline pH conditions, which leads to hydrolysis of the ester linkage, and exposure to light, which causes photodegradation.[1][2] Phenothrin is an ester, making it susceptible to hydrolysis, and it possesses a photo-labile isobutenyl group, rendering it sensitive to photodegradation.

Q2: What is the optimal pH range to maintain phenothrin stability?

A2: Phenothrin is most stable in neutral or weakly acidic media.[1][2] It is unstable and rapidly hydrolyzes in alkaline conditions (pH > 7).[2] For decomposition purposes, a pH of 12 or above is used. Therefore, maintaining a pH between 5 and 7 is recommended during sample preparation and storage.

Q3: How significant is the effect of temperature on phenothrin hydrolysis?

A3: While pH is the primary driver of hydrolysis, temperature can accelerate the degradation process.[3] As a general rule, chemical reactions, including hydrolysis, tend to proceed faster at higher temperatures.[4][5] It is advisable to conduct sample preparation at controlled room temperature or on ice to minimize thermal degradation.

Q4: What are the major degradation products of phenothrin hydrolysis?

A4: The major degradation products resulting from the hydrolysis of the ester linkage in phenothrin are 3-phenoxybenzyl alcohol and chrysanthemic acid.[6]

Q5: How can I identify phenothrin and its degradation products in my analysis?

A5: Gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry (MS) or tandem mass spectrometry (MS/MS) are the preferred analytical techniques.[7] The identity of phenothrin and its degradation products can be confirmed by comparing their retention times and mass spectra with those of certified reference standards. The mass spectrum of 3-phenoxybenzyl alcohol shows a molecular ion peak at m/z 200.[8] Chrysanthemic acid has a molecular weight of 168.24 g/mol .[9][10]

Troubleshooting Guide: Low Phenothrin Recovery

Low recovery of phenothrin during sample preparation is a common issue, often indicating degradation. This guide provides a systematic approach to troubleshooting and resolving this problem.

Problem: Low or No Recovery of Phenothrin in the Final Extract

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}

Caption: Troubleshooting workflow for low phenothrin recovery.

Potential Cause	Recommended Action
Alkaline Hydrolysis	Ensure all aqueous solutions (e.g., buffers, water for reconstitution) are maintained at a pH between 5 and 7. Use a calibrated pH meter to verify. For the QuEChERS method, consider using a buffered formulation (e.g., AOAC 2007.01) to control the pH.[11]
Photodegradation	Protect samples, standards, and extracts from light at all times. Use amber glass vials or wrap containers with aluminum foil.[1] Minimize exposure to ambient light during sample processing.
Thermal Degradation	Perform sample extraction and solvent evaporation steps at reduced temperatures. Use of an ice bath can be beneficial. Avoid prolonged exposure of the sample to heat.
Inefficient Extraction (QuEChERS)	For dry samples, ensure adequate hydration by adding water before extraction.[11] Ensure vigorous shaking during the extraction and cleanup steps to maximize partitioning and interaction with sorbents. For complex matrices, consider optimizing the extraction solvent.[12]
Analyte Loss During Cleanup (QuEChERS)	The choice of dispersive solid-phase extraction (d-SPE) sorbents is critical. While Primary Secondary Amine (PSA) is common for removing organic acids, it can be basic and potentially contribute to hydrolysis if not used in a buffered system. For fatty matrices, the addition of C18 sorbent can improve cleanup.[11][13] For highly pigmented samples, graphitized carbon black (GCB) can be used, but it may also adsorb planar molecules like phenothrin, leading to lower recovery.[14]

Quantitative Data Summary

Table 1: Half-life of Phenothrin Under Various Conditions

Condition	Matrix	Half-life	Reference
Hydrolysis (pH 5)	Aqueous Solution	301 days	[2]
Hydrolysis (pH 7)	Aqueous Solution	495 - 578 days	[2]
Hydrolysis (pH 9)	Aqueous Solution	91 - 120 days	[2]
Photolysis	Aqueous Solution (Sunlight)	6.5 days	[1]
Degradation	Upland Soil	1-2 days	[6]
Degradation	Flooded Soil	2 weeks to 2 months	[6]

Experimental Protocols

Protocol 1: Modified QuEChERS for Phenothrin in Agricultural Matrices

This protocol is a general guideline and may require optimization based on the specific matrix.

• Sample Homogenization:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • For samples with low water content (<80%), add an appropriate amount of water to achieve a total water volume of ~10 mL.[11]

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salts (e.g., AOAC 2007.01 formulation: 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

  • The d-SPE tube should contain anhydrous MgSO₄ (to remove residual water) and a cleanup sorbent. A common choice is PSA. For fatty matrices, include C18.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • The supernatant is the final extract. It can be directly analyzed by GC-MS or LC-MS, or it can be subjected to solvent exchange if necessary.

  • If base-sensitive compounds are a concern, consider adding a small amount of a weak acid (e.g., formic acid) to the final extract to ensure stability.[14]

Visualizations

graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Major degradation pathways of phenothrin.

References

• 1. benchchem.com [benchchem.com]
• 2. Phenothrin | C23H26O3 | CID 4767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Influence of pH on the kinetics of hydrolysis reactions: the case of epichlorohydrin and glycidol - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Temperature dependence of the kinetics of the acylase hydrolysis reaction by differential stopped flow microcalorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 7. Determination of Three Typical Metabolites of Pyrethroid Pesticides in Tea Using a Modified QuEChERS Sample Preparation by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry [mdpi.com]
• 8. 3-Phenoxybenzyl alcohol | C13H12O2 | CID 26295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Chrysanthemic acid - Wikipedia [en.wikipedia.org]
• 10. Chrysanthemic acid [webbook.nist.gov]
• 11. How to Use QuEChERS for Diverse Sample Types [restek.com]
• 12. mdpi.com [mdpi.com]
• 13. A Modified QuEChERS Method for Determination of Pyrethroid Residues in Traditional Chinese Medicine Oral Liquids by High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hawach.com [hawach.com]

Selection of internal standards for phenothrin quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the selection and use of internal standards in phenothrin quantification. It is designed for researchers, scientists, and drug development professionals to address specific issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for phenothrin quantification?

For mass spectrometry-based methods (GC-MS, LC-MS), a stable isotope-labeled (SIL) phenothrin standard is considered the gold standard.[1][2][3][4][5] These standards, such as deuterated phenothrin (d-phenothrin), have nearly identical chemical and physical properties to the analyte. This allows them to co-elute and experience similar matrix effects, providing the most accurate correction for variations in sample preparation and instrument response.[2][3][6]

Q2: Are there effective non-isotopically labeled internal standards for phenothrin analysis?

Yes, several non-isotopically labeled compounds have been successfully used. The choice often depends on the detector being used.

• For GC-FID:

  • m-Terphenyl

  • Di-(2-ethylhexyl) phthalate

• For GC-MS:

  • Deuterated polycyclic aromatic hydrocarbons (PAHs) such as d10-acenaphthene, d10-phenanthrene, and d10-pyrene have been used in methods for the analysis of multiple pyrethroids, including phenothrin.[7]

  • Other compounds reported for general pyrethroid analysis include PCB-166, PCB-195, and caffeine.

It is crucial to validate the chosen internal standard for your specific matrix and analytical conditions to ensure it provides reliable quantification.

Q3: How do I choose between a deuterated and a non-deuterated internal standard?

The selection of an appropriate internal standard is a critical decision in developing a robust analytical method. The following table summarizes the key differences to consider:

Feature	Deuterated (Isotopically Labeled) Internal Standard	Non-Deuterated (e.g., Structural Analog) Internal Standard
Accuracy & Precision	Generally higher due to better correction for matrix effects and variability.[2][6][8]	Can be acceptable, but may exhibit greater variability.
Matrix Effect Correction	Superior, as it co-elutes and behaves almost identically to phenothrin.[1][2][9]	Less effective due to differences in physicochemical properties and chromatographic behavior.
Chromatographic Behavior	Nearly identical retention time to phenothrin, with a slight potential for earlier elution.[6]	Different retention time.
Cost	Generally more expensive.	More cost-effective.
Regulatory Acceptance	Widely accepted and often preferred by regulatory agencies.[3]	May require more extensive validation to demonstrate reliability.

Troubleshooting Guide

This guide addresses common problems encountered during phenothrin quantification using internal standards.

Issue 1: Poor Accuracy and Precision

Symptoms:

• High variability between replicate injections.

• Inaccurate quantification when analyzing quality control samples.

Potential Causes & Solutions:

• Inappropriate Internal Standard Selection: The chosen internal standard may not be adequately compensating for matrix effects or other sources of variability.

  • Solution: If using a non-deuterated internal standard, consider switching to a stable isotope-labeled phenothrin standard. The use of deuterated analogs is a well-established method for improving accuracy in the analysis of environmental samples.[4]

• Matrix Effects: Components of the sample matrix can interfere with the ionization of phenothrin and the internal standard, leading to ion suppression or enhancement.[1][9][10]

  • Solution 1: Matrix-Matched Calibration. Prepare calibration standards in a blank matrix extract that is free of phenothrin.[1] This ensures that the standards and samples experience similar matrix effects.

  • Solution 2: Improve Sample Cleanup. Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) to remove interfering matrix components.[1]

• Variable Extraction Recovery: The efficiency of the extraction process may be inconsistent across samples.

  • Solution: Ensure the internal standard is added at the very beginning of the sample preparation process to account for any losses during extraction.

Issue 2: Co-elution and Peak Shape Problems

Symptoms:

• Asymmetrical or broad peaks for phenothrin or the internal standard.

• Inability to resolve phenothrin isomers from each other or from the internal standard.

Potential Causes & Solutions:

• Suboptimal Chromatographic Conditions: The GC or LC method may not be optimized for the separation of phenothrin isomers and the internal standard.

  • Solution:

    • Optimize the temperature program (for GC) or gradient (for LC): A slower ramp rate or a different gradient profile can improve resolution.

    • Select an appropriate column: For GC, a mid-polarity column may be necessary to separate the isomers. For HPLC, chiral columns may be required for enantiomeric separation.

    • Adjust the carrier gas flow rate (for GC): Ensure the flow rate is optimal for the column dimensions and carrier gas being used.

• System Contamination: Active sites in the injector, column, or detector can lead to peak tailing.

  • Solution: Perform routine maintenance, including cleaning the injector, replacing the liner and septa, and baking out the column.

• Isotopic Interference (with deuterated standards): In some cases, the mass spectra of the analyte and the deuterated internal standard can have overlapping fragment ions.

  • Solution:

    • Select appropriate monitoring ions: Choose ions for quantification that are unique to phenothrin and the internal standard and are free from cross-contribution.[11]

    • Consider a different isotopically labeled standard: If significant overlap exists, a standard with a different isotopic label (e.g., ¹³C) might be necessary.

Experimental Protocols & Methodologies

Workflow for Phenothrin Quantification using an Internal Standard

The following diagram outlines a general experimental workflow.

A generalized workflow for the quantification of phenothrin.

Decision Logic for Internal Standard Selection

This diagram provides a logical approach to selecting the most appropriate internal standard for your phenothrin analysis.

A decision tree for selecting an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Quantification of pyrethroids in environmental samples using NCI-GC-MS with stable isotope analogue standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.usgs.gov [pubs.usgs.gov]
• 8. lcms.cz [lcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Toxicity of Pyrethroid Insecticides to Non-Target Organisms: A Guide for Researchers

A comprehensive analysis of the lethal and sublethal effects of common pyrethroids on aquatic and terrestrial non-target species, supported by experimental data and standardized protocols.

Pyrethroid insecticides are a widely used class of synthetic pesticides valued for their high efficacy against a broad spectrum of insect pests. However, their use raises significant concerns regarding their impact on non-target organisms, which play crucial roles in maintaining ecosystem health and biodiversity. This guide provides a comparative overview of the toxicity of several common pyrethroid insecticides to key non-target species, including aquatic invertebrates, fish, birds, and beneficial insects. The information presented is intended for researchers, scientists, and drug development professionals to facilitate informed risk assessments and the development of more ecologically compatible pest management strategies.

Quantitative Toxicity Data

The acute toxicity of pyrethroids to non-target organisms is typically evaluated using standardized laboratory bioassays that determine the median lethal concentration (LC50) or median lethal dose (LD50). The following tables summarize the available quantitative data for selected pyrethroids, highlighting their varying degrees of toxicity across different species. It is important to note that toxicity can be influenced by factors such as the specific formulation, environmental conditions, and the age and health of the organism.

Table 1: Acute Toxicity of Pyrethroid Insecticides to Aquatic Invertebrates

Pyrethroid	Species	Exposure Duration	LC50 (µg/L)	Reference(s)
Bifenthrin	Daphnia magna	48 hours	0.16	[1]
Cypermethrin	Daphnia magna	24 hours	4.81 mg/L	[2]
Cypermethrin	Daphnia magna	48 hours	0.1 - 0.3	[1]
Deltamethrin	Daphnia magna	48 hours	0.01	[1]
Permethrin	Daphnia magna	48 hours	0.2 - 0.6	[1]
Lambda-cyhalothrin	Hyalella azteca	10 days	5.6 ng/g (sediment)	[3]
Deltamethrin	Hyalella azteca	10 days	9.9 ng/g (sediment)	[3]

Table 2: Acute Toxicity of Pyrethroid Insecticides to Fish

Pyrethroid	Species	Exposure Duration	LC50 (µg/L)	Reference(s)
Bifenthrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	0.15	[1]
Cypermethrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	0.69 - 2.8	[1]
Cypermethrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	41.786	[4]
Deltamethrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	0.4 - 2.6	[1]
Deltamethrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	0.6961	[5]
Permethrin	Rainbow Trout (Oncorhynchus mykiss)	96 hours	1.1 - 10.5	[1]

Table 3: Acute Toxicity of Pyrethroid Insecticides to Birds

Pyrethroid	Species	LD50 (mg/kg)	Reference(s)
Bifenthrin	Bobwhite Quail (Colinus virginianus)	1800	[6]
Fenvalerate	Bobwhite Quail (Colinus virginianus)	>4000 (adults), 1785 (immature)	[7]
Beta-cyfluthrin	Canary (Serinus sp.)	170 ± 41	[8]
Beta-cyfluthrin	Shiny Cowbird (Molothrus bonariensis)	2234 ± 544	[8]
Beta-cyfluthrin	Eared Dove (Zenaida auriculata)	2271 ± 433	[8]

Table 4: Acute Contact Toxicity of Pyrethroid Insecticides to Beneficial Insects

Pyrethroid	Species	LD50 (µ g/bee )	Reference(s)
Bifenthrin	Honey Bee (Apis mellifera)	0.015	[9]
Beta-cypermethrin	Honey Bee (Apis mellifera)	0.1509 (A.m. ligustica)	[10]
Deltamethrin	Honey Bee (Apis mellifera)	0.0015	[9]
Esfenvalerate	Honey Bee (Apis mellifera)	0.019	[11]
Lambda-cyhalothrin	Honey Bee (Apis mellifera)	0.083	[11]
Permethrin	Honey Bee (Apis mellifera)	~0.02	[1]

Sublethal Effects on Non-Target Organisms

Beyond acute lethality, sublethal concentrations of pyrethroids can induce a range of adverse effects on the behavior, reproduction, and overall fitness of non-target organisms.

• Aquatic Organisms: In fish, sublethal exposure to pyrethroids has been shown to cause altered swimming behavior, reduced feeding, and impaired reproductive success.[12][13] These behavioral changes can increase their vulnerability to predation.[12] Endocrine disruption is another significant sublethal effect, with some pyrethroids impacting the synthesis of essential proteins for egg development.[14]

• Birds: Sublethal effects of pyrethroids on birds can include reduced reproductive success, such as lower clutch sizes and delayed egg-laying.[8] Exposure to permethrin-treated nest materials has been linked to negative impacts on the breeding success of finches.[15] Furthermore, higher levels of insecticides, including pyrethroids, in bird nests correlate with increased offspring mortality.[8]

• Beneficial Insects: Pyrethroid exposure can lead to significant reductions in populations of natural enemies and pollinators.[16] Sublethal effects on beneficial insects can disrupt their foraging behavior and ability to locate and consume pests, potentially leading to secondary pest outbreaks.[17] While some pyrethroids exhibit repellent properties that may reduce direct contact by bees, their high intrinsic toxicity remains a concern.[18]

Experimental Protocols

The toxicity data presented in this guide are primarily derived from standardized laboratory bioassays conducted according to internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD) and the American Society for Testing and Materials (ASTM). A generalized experimental protocol for an acute toxicity test with fish is outlined below.

Generalized Protocol for Fish Acute Toxicity Test (based on OECD 203 and ASTM E729)

• Test Organisms: A standardized fish species, such as the Rainbow Trout (Oncorhynchus mykiss), is selected. Fish are acclimated to laboratory conditions for a specified period before the test.[4][16]

• Test Substance and Concentrations: The pyrethroid insecticide is dissolved in a suitable solvent and then diluted in water to create a range of test concentrations. A control group (no insecticide) and a solvent control group are also included.

• Exposure Conditions: Fish are exposed to the test concentrations for a fixed period, typically 96 hours, in a static, semi-static, or flow-through system.[16] Water quality parameters such as temperature, pH, and dissolved oxygen are monitored regularly.

• Observations: Mortalities and any abnormal behavioral or physical signs are recorded at regular intervals (e.g., 24, 48, 72, and 96 hours).

• Data Analysis: The LC50 value, the concentration estimated to be lethal to 50% of the test organisms, is calculated using appropriate statistical methods (e.g., probit analysis).

Signaling Pathways and Experimental Workflows

The primary mode of action of pyrethroid insecticides involves the disruption of the nervous system. The following diagrams illustrate the key signaling pathway affected by pyrethroids and a typical experimental workflow for assessing their toxicity.

Caption: Pyrethroid insecticide mechanism of action on the nervous system.

Caption: Generalized experimental workflow for acute toxicity testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicity of cypermethrin to Daphnia magna HB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
• 7. Toxicity of fenvalerate to bobwhite quail (Colinus virginianus) including brain and liver residues associated with mortality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. beyondpesticides.org [beyondpesticides.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Toxic effects of detected pyrethroid pesticides on honeybee (Apis mellifera ligustica Spin and Apis cerana cerana Fabricius) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. austinpublishinggroup.com [austinpublishinggroup.com]
• 12. mdpi.com [mdpi.com]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. An Overview on the Potential Hazards of Pyrethroid Insecticides in Fish, with Special Emphasis on Cypermethrin Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sub-lethal effects of permethrin exposure on a passerine: implications for managing ectoparasites in wild bird nests - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijcrt.org [ijcrt.org]
• 17. Pyrethroid insecticide effects on pests and beneficials in field corn – Maryland Agronomy News [blog.umd.edu]
• 18. digitalcommons.unl.edu [digitalcommons.unl.edu]

Cross-Reactivity of Phenothrin in Pyrethroid Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of phenothrin with other pyrethroid insecticides in various immunoassay formats. The data presented is compiled from multiple studies to offer a comprehensive overview for researchers developing or utilizing immunoassays for pyrethroid detection.

Quantitative Cross-Reactivity Data

The cross-reactivity of an immunoassay is a critical parameter that defines its specificity. In the context of pyrethroid analysis, where multiple structurally similar compounds may be present, understanding the cross-reactivity profile of the antibody is essential for accurate quantification. The following table summarizes the 50% inhibitory concentration (IC50) and cross-reactivity (CR) percentages of various pyrethroids in immunoassays, with a focus on phenothrin.

Antibody/Assay	Analyte	IC50 (µg/L)	Cross-Reactivity (%)	Reference
pAb-m2/cAg-4	Phenothrin	0.017 (17)	100	[1]
Permethrin (Trans/Cis)	0.022 (22)	77.3	[1]
Permethrin (Trans)	0.048 (48)	35.4	[1]
Deltamethrin	0.023 (23)	73.9	[1]
Cypermethrin	0.019 (19)	89.5	[1]
Cyhalothrin	0.016 (16)	106.2	[1]
mAb against Cypermethrin	Cypermethrin	129.1	100.0	[2][3][4]
β-Cypermethrin	199.6	64.7	[2][3][4]
Cyfluthrin	215.5	59.9	[2][3][4]
Fenpropathrin	220.3	58.6	[2][3][4]
λ-Cyhalothrin	226.9	56.9	[2][3][4]
β-Cyfluthrin	241.7	53.4	[2][3][4]
Deltamethrin	591.2	21.8	[2][3][4]
Fenvalerate	763.1	16.9	[2][3][4]
mAb against Deltamethrin	Deltamethrin	17.0 ± 3.3 (ng/mL)	100	[5]
Other Pyrethroids	-	Little to no cross-reactivity	[5]
ELISA for Cypermethrin	Cypermethrin	13.5 ± 4.3	100	[6]
Deltamethrin	-	Low cross-reactivity	[6]
Phenothrin	-	Low cross-reactivity	[6]
Resmethrin	-	Low cross-reactivity	[6]
Fluvalinate	-	Low cross-reactivity	[6]
Permethrin	-	Low cross-reactivity	[6]

Note: Cross-reactivity is calculated as (IC50 of target analyte / IC50 of cross-reactant) x 100. Some studies may set the cross-reactivity of the primary target analyte to 100%.

Experimental Protocols

The development of a sensitive and specific immunoassay is fundamental to the reliable detection of pyrethroids. Below is a detailed methodology for a typical indirect competitive enzyme-linked immunosorbent assay (ic-ELISA), a common format for pyrethroid analysis.

Indirect Competitive ELISA (ic-ELISA) Protocol

• Coating of Microplate:

  • Microtiter plates are coated with a coating antigen (e.g., a hapten-protein conjugate).

  • The coating antigen is diluted in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • 100 µL of the diluted coating antigen is added to each well.

  • The plate is incubated overnight at 4°C.

• Washing:

  • The coating solution is discarded.

  • The plate is washed three times with a washing buffer (e.g., phosphate-buffered saline with 0.05% Tween 20, PBST).

• Blocking:

  • To prevent non-specific binding, 200 µL of a blocking buffer (e.g., PBST containing 1% bovine serum albumin, BSA) is added to each well.

  • The plate is incubated for 2 hours at 37°C.

• Competitive Reaction:

  • The plate is washed again as described in step 2.

  • 50 µL of the pyrethroid standard solution or sample extract is added to each well.

  • 50 µL of the primary antibody (e.g., a monoclonal antibody against phenothrin) diluted in the blocking buffer is then added to each well.

  • The plate is incubated for 1 hour at 37°C. During this step, the free pyrethroid in the sample competes with the coating antigen for binding to the primary antibody.

• Addition of Secondary Antibody:

  • The plate is washed.

  • 100 µL of an enzyme-conjugated secondary antibody (e.g., goat anti-mouse IgG-HRP) diluted in the blocking buffer is added to each well.

  • The plate is incubated for 1 hour at 37°C.

• Substrate Reaction and Measurement:

  • The plate is washed.

  • 100 µL of the substrate solution (e.g., TMB/H2O2) is added to each well.

  • The plate is incubated in the dark at room temperature for 15-30 minutes.

  • The enzymatic reaction is stopped by adding 50 µL of a stop solution (e.g., 2 M H2SO4).

  • The absorbance is measured at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • A standard curve is generated by plotting the absorbance against the logarithm of the pyrethroid concentration.

  • The IC50 value is determined from the standard curve.

  • The concentrations of the unknown samples are interpolated from the standard curve.

Visualizations

Experimental Workflow for Indirect Competitive ELISA

Caption: Workflow of an indirect competitive ELISA for pyrethroid detection.

Logical Relationship of Cross-Reactivity in Immunoassays

Caption: Cross-reactivity principle in a competitive immunoassay.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Broad-Spectrum Monoclonal Antibody-Based Heterologous ic-ELISA for the Detection of Multiple Pyrethroids in Water, Milk, Celery, and Leek - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a monoclonal antibody-based enzyme immunoassay for the pyrethroid insecticide deltamethrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of an enzyme-linked immunosorbent assay for the pyrethroid cypermethrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Metabolism of Phenothrin Isomers in Mammalian Systems: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic fate of phenothrin isomers in mammalian systems, supported by experimental data. Phenothrin, a synthetic pyrethroid insecticide, is a mixture of four stereoisomers. The metabolism of these isomers dictates their toxicokinetics and biological activity. Understanding the differential metabolism of these isomers is crucial for risk assessment and the development of safer alternatives.

Data Summary: Quantitative Comparison of Phenothrin Isomer Metabolism

The metabolism of phenothrin isomers has been primarily studied in rats. The quantitative data from these studies, highlighting the differences between the cis- and trans-isomers, are summarized below.

Parameter	[1R,trans]-phenothrin	[1R,cis]-phenothrin	Reference
Primary Route of Excretion	Urine	Feces	[1][2]
Urinary Excretion (% of dose)	75-70%	11-24%	[1]
Fecal Excretion (% of dose)	24-29%	72-87%	[1]
Major Metabolic Reaction	Ester Hydrolysis	Oxidation	[1][3]
Major Metabolites	Ester-cleaved metabolites	Ester-form metabolites	[1]
Hepatic Esterase Hydrolysis Rate	High	Low	[4]

Metabolic Pathways of Phenothrin Isomers

The primary metabolic pathways for phenothrin isomers in mammals are ester hydrolysis and oxidation. The prevalence of each pathway is highly dependent on the stereochemistry of the isomer.

Ester Hydrolysis

The ester linkage in phenothrin is a primary target for metabolic cleavage by carboxylesterases, primarily in the liver. This reaction is significantly more rapid for the trans-isomers compared to the cis-isomers.[3] Hydrolysis yields chrysanthemic acid and 3-phenoxybenzyl alcohol, which are further metabolized and excreted.

Oxidation

Oxidative metabolism, mediated by cytochrome P450 enzymes, occurs at several positions on both the acid and alcohol moieties of the phenothrin molecule. For the cis-isomers, which are more resistant to hydrolysis, oxidation is the more dominant metabolic pathway.[1] Key oxidative reactions include hydroxylation at the 4'-position of the alcohol moiety and on the isobutenyl group of the acid moiety.[1]

References

• 1. Phenothrin, d- (EHC 96, 1990) [inchem.org]
• 2. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 3. d-Phenothrin (UK PID) [inchem.org]
• 4. Comparative Metabolism of Stereoisomers of Cyphenothrin and Phenothrin Isomers in Rats [jstage.jst.go.jp]

A Comparative Analysis of the Insecticidal Activity of d-Phenothrin versus Racemic Phenothrin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the insecticidal efficacy of d-phenothrin and racemic phenothrin, supported by experimental data. Phenothrin, a synthetic pyrethroid insecticide, exists as a mixture of stereoisomers. Understanding the activity of these individual isomers is crucial for optimizing insecticidal formulations and developing more effective pest control strategies.

Isomeric Composition: d-Phenothrin vs. Racemic Phenothrin

Racemic phenothrin is a mixture of four stereoisomers, resulting from two chiral centers in the chrysanthemic acid moiety. These are the (1R, cis), (1R, trans), (1S, cis), and (1S, trans) isomers. In contrast, d-phenothrin is an enriched formulation containing predominantly the two most insecticidally active isomers: (1R, cis) and (1R, trans).[1] Racemic phenothrin is reportedly no longer commercially produced.[2]

The relationship between these forms is illustrated in the diagram below.

Figure 1. Isomeric relationship of phenothrin formulations.

Quantitative Comparison of Insecticidal Activity

The insecticidal activity of phenothrin isomers has been evaluated against various insect species. The following table summarizes the topical toxicity (LD50) of individual phenothrin isomers to the housefly, Musca domestica. A lower LD50 value indicates higher toxicity.

Isomer/Mixture	LD50 (ng/fly)	Synergist (PBO)	Reference
d-Phenothrin Components
1R-trans	8.0	No	Pap et al., 1996
1R-cis	120	No	Pap et al., 1996
1R-trans	1.2	Yes	Pap et al., 1996
Racemic Phenothrin	Not Directly Tested	-	-
Calculated Theoretical LD50	>8.0	-	-

Note: A direct experimental LD50 value for racemic phenothrin against Musca domestica under the same conditions was not found in the reviewed literature. The theoretical LD50 would be higher than that of the most active isomer, 1R-trans, due to the presence of less active 1S isomers.

The data clearly indicates that the 1R-trans isomer is the most potent component of phenothrin. The addition of piperonyl butoxide (PBO), a synergist that inhibits metabolic enzymes in insects, significantly enhances the toxicity of the 1R-trans isomer. As d-phenothrin is primarily composed of the highly active 1R-trans and 1R-cis isomers, it exhibits significantly greater insecticidal activity compared to the racemic mixture, which is diluted with the less effective 1S isomers.

Experimental Protocols

The following describes a typical topical application bioassay used to determine the LD50 of insecticides against houseflies, based on the methodology described in the cited literature.

1. Insect Rearing:

• A susceptible strain of Musca domestica is maintained in cages under controlled laboratory conditions (e.g., 25 ± 1°C, 60-70% relative humidity, 12:12 light:dark photoperiod).

• Larvae are reared on a standard medium (e.g., a mixture of bran, yeast, and water), and adults are provided with a diet of powdered milk, sugar, and water.

• For bioassays, 3-5 day old adult female flies are used to ensure physiological uniformity.

2. Preparation of Insecticide Solutions:

• The test compounds (phenothrin isomers) are dissolved in a volatile solvent, typically acetone, to prepare a stock solution.

• Serial dilutions of the stock solution are made to create a range of at least five concentrations expected to produce mortality between 10% and 90%.

• A control group is treated with the solvent alone.

• For synergist studies, a fixed, non-lethal concentration of piperonyl butoxide (PBO) is added to each dilution of the insecticide.

3. Topical Application:

• Flies are anesthetized briefly using carbon dioxide or by chilling.

• A precise volume (typically 0.5 to 1.0 µL) of the insecticide solution is applied to the dorsal thorax of each fly using a calibrated microapplicator.

• A minimum of 20-25 flies are treated per concentration, with the experiment replicated at least three times.

4. Post-Treatment and Mortality Assessment:

• Treated flies are placed in holding containers with access to food and water and maintained under the same conditions as the rearing colony.

• Mortality is assessed 24 hours post-treatment. A fly is considered dead if it is unable to move when gently prodded.

• If control mortality exceeds a certain threshold (e.g., 10-20%), the experiment is repeated.

5. Data Analysis:

• The observed mortality data is corrected for control mortality using Abbott's formula.

• Probit analysis is used to determine the LD50 values and their 95% confidence limits.

The workflow for a typical topical application bioassay is depicted below.

Figure 2. Experimental workflow for topical bioassay.

Conclusion

The available experimental data unequivocally demonstrates that the insecticidal activity of phenothrin resides primarily in its 1R isomers, with the 1R-trans isomer being the most potent. Consequently, d-phenothrin, an enriched mixture of these active isomers, is substantially more effective as an insecticide than racemic phenothrin. The inclusion of synergists like PBO can further enhance the efficacy of d-phenothrin by inhibiting metabolic detoxification in target insects. For researchers and professionals in drug and pesticide development, focusing on the stereochemically pure active isomers of pyrethroids like d-phenothrin offers a clear path to developing more potent and efficient insect control agents.

References

• 1. d-Phenothrin Technical Fact Sheet [npic.orst.edu]
• 2. Investigating the molecular mechanisms of deltamethrin resistance in Musca domestica populations from Saudi Arabia - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of Phenothrin Residue Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Performance of Phenothrin and Pyrethroid Residue Analysis

The following tables summarize quantitative data from various validation and collaborative studies. These tables provide a comparative look at the performance of different analytical methods in terms of recovery, precision (repeatability and reproducibility), and sensitivity (limit of detection and quantification).

Table 1: Single-Laboratory Validation Data for Phenothrin Residue Analysis

Matrix	Analytical Method	Spiking Level (mg/kg)	Mean Recovery (%)	Repeatability (RSDr %)	Limit of Quantification (LOQ) (mg/kg)	Reference
Tobacco	GC-FID/NPD	Not Specified	>85	Not Reported	0.008 (µg/mL)	[1]
Soil (d-Phenothrin)	GC-MS/MS	0.010, 0.10	95 - 101	3.2 - 4.2	0.010	EPA Method 50600160
Water (d-Phenothrin)	LC-MS/MS	0.005, 0.05 (µg/L)	82 - 93	4.8 - 6.1	0.005 (µg/L)	[2]

Table 2: Inter-Laboratory Study Data for a Multi-Residue Method Including Pyrethroids in Agricultural Products

This table is adapted from a collaborative study evaluating a multi-residue gas chromatographic method for eight synthetic pyrethroids. The data is representative of the performance that can be expected for pyrethroids in a collaborative trial setting.

Matrix	Spiking Level (mg/kg)	Mean Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	Reference
Wheat	0.105 - 1.909	91.8 - 100.2	6.34 - 10.84	6.46 - 17.74	[3]
Oranges	0.095 - 1.909	88.1 - 100.6	5.19 - 11.72	5.94 - 18.13	[3]
Tomatoes	0.105 - 0.954	88.2 - 101.5	3.20 - 8.09	5.59 - 10.48	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for the analysis of phenothrin and other pyrethroid residues.

Protocol 1: QuEChERS Sample Preparation for Agricultural Products

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[4][5]

• Sample Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is homogenized to ensure uniformity.[4]

• Extraction:

  • Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of 1% acetic acid in acetonitrile.[4]

  • Shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g anhydrous NaOAc).[4]

  • Immediately shake for 1 minute to prevent salt agglomeration.

  • Centrifuge at ≥3000 x g for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE cleanup tube. The tube contains sorbents like primary secondary amine (PSA) to remove interfering substances such as fatty acids and pigments, and anhydrous MgSO₄ to remove residual water.[4][6]

  • Vortex the tube for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.[4]

  • The resulting supernatant is ready for instrumental analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS/MS) Analysis

GC-MS/MS is a common and powerful technique for the determination of phenothrin and other pyrethroid residues due to its high sensitivity and selectivity.[7]

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for pesticide analysis, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 70 °C held for 2 minutes, then ramped to 280 °C at a rate of 10 °C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Ion Source Temperature: 230 °C.[8]

  • Transfer Line Temperature: 280 °C.[8]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Precursor and product ions are selected specifically for phenothrin.

Mandatory Visualization

The following diagrams illustrate the typical workflows for phenothrin residue analysis and the logical process of inter-laboratory method validation.

Phenothrin Residue Analysis Workflow

Inter-Laboratory Validation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 6. mdpi.com [mdpi.com]
• 7. hpst.cz [hpst.cz]
• 8. fsis.usda.gov [fsis.usda.gov]

Comparative neurotoxicity of Type I and Type II pyrethroids

A Comparative Guide to the Neurotoxicity of Type I and Type II Pyrethroids

Introduction

Pyrethroid insecticides are synthetic derivatives of naturally occurring pyrethrins from Chrysanthemum cinerariaefolium.[1] They are broadly categorized into two classes, Type I and Type II, based on their chemical structure and the distinct neurotoxicological syndromes they induce in mammals.[2][3] The primary structural difference is the absence (Type I) or presence (Type II) of an α-cyano group on the 3-phenoxybenzyl alcohol moiety.[4][5] This seemingly minor variation leads to significant differences in their neurotoxic mechanisms and potency.[6]

Type I pyrethroids, such as permethrin and bifenthrin, typically induce the "T-syndrome," which is characterized by fine tremors, aggressive sparring behavior, and hypersensitivity to external stimuli.[2][7] In contrast, Type II pyrethroids, like deltamethrin and cypermethrin, produce a more severe "CS-syndrome," involving profuse salivation, burrowing behavior, choreoathetosis (writhing movements), and clonic seizures.[2][7] This guide provides a detailed comparison of their neurotoxic effects, supported by experimental data, for researchers, scientists, and drug development professionals.

Primary Mechanism of Action: Voltage-Gated Sodium Channels

The principal molecular target for both Type I and Type II pyrethroids is the α-subunit of voltage-gated sodium channels (VGSCs) in the neuronal membrane.[8][9] By binding to these channels, pyrethroids disrupt their normal gating kinetics, specifically by slowing both the activation and inactivation processes. This leads to a prolongation of the sodium current that flows into the neuron during an action potential.[10][11] The persistent influx of Na+ ions causes a sustained membrane depolarization, leading to neuronal hyperexcitability, which is the fundamental cause of pyrethroid neurotoxicity.[4][8]

While both types share this primary target, the duration of the effect differs significantly:

• Type I pyrethroids induce a relatively short prolongation of the sodium current, which often results in repetitive firing of the neuron.[11]

• Type II pyrethroids cause a much more persistent modification of the sodium channel, keeping it open for a significantly longer duration.[6][12] This leads to a longer-lasting membrane depolarization that can ultimately lead to a complete block of nerve impulse conduction.[11]

Secondary Mechanisms and Off-Target Effects

The distinct and more severe symptoms of the CS-syndrome have led researchers to investigate secondary molecular targets for Type II pyrethroids. While the primary action on VGSCs is well-established, evidence suggests that Type II compounds may also interact with other ion channels, which could contribute to their unique toxicological profile.

• GABA-Gated Chloride Channels: Some Type II pyrethroids have been shown to antagonize the action of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) at the GABAA receptor-chloride ionophore complex.[13][14] By inhibiting this major inhibitory pathway in the central nervous system, these pyrethroids can cause further hyperexcitation, potentially contributing to the seizures characteristic of the CS-syndrome.[15] However, this action is generally observed at higher concentrations than those affecting sodium channels.[13]

• Voltage-Gated Calcium Channels (VGCCs): Pyrethroids have also been reported to affect VGCCs, which could disrupt neuroendocrine function and neurotransmitter release.[9][16]

• Other Targets: Minor effects on peripheral-type benzodiazepine receptors and various ATPases have also been noted.[17][18]

It is the combination of a profoundly prolonged sodium current and potential interactions with inhibitory channels that is thought to underlie the greater neurotoxic potency of Type II pyrethroids.[3]

Quantitative Comparison of Neurotoxic Effects

The differing potencies and mechanisms of Type I and Type II pyrethroids are reflected in quantitative toxicological and electrophysiological data.

Parameter	Type I Pyrethroids	Type II Pyrethroids	Source(s)
Chemical Structure	Lacks an α-cyano group	Contains an α-cyano group	[4][6]
Toxicological Syndrome	T-Syndrome (Tremors)	CS-Syndrome (Choreoathetosis, Salivation)	[2][7]
Acute Oral LD50 (rat)	Generally higher (less toxic)	Generally lower (more toxic)	[2][19]
Permethrin	~584 mg/kg	N/A	[2]
Deltamethrin	N/A	~30-140 mg/kg	[2]
Primary Molecular Target	Voltage-Gated Sodium Channels (VGSCs)	Voltage-Gated Sodium Channels (VGSCs)	[3][8]
Effect on VGSC Inactivation	Delays inactivation	Markedly delays inactivation	[11][12]
Duration of Na+ Tail Current	Relatively short-lived	Very long-lasting	[20]
Secondary Targets	Minimal effects reported	GABA-gated chloride channels, VGCCs	[13][14][16]
Table 1: Comparative Properties of Type I and Type II Pyrethroids.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This technique is crucial for characterizing the effects of pyrethroids on VGSCs at the molecular level.

Objective: To measure the modification of sodium channel gating kinetics by pyrethroids in single neurons or cells expressing specific sodium channel subtypes (e.g., Xenopus oocytes).

Methodology:

• Cell Preparation: Primary neurons (e.g., from rat dorsal root ganglia or cortex) are cultured, or oocytes are injected with mRNA encoding the desired sodium channel subunits.

• Recording: A glass micropipette filled with a conductive salt solution forms a high-resistance seal with the cell membrane (a "gigaseal"). The membrane patch under the pipette tip is then ruptured to gain electrical access to the cell's interior (whole-cell configuration).

• Voltage Clamp: The membrane potential is held at a negative resting potential (e.g., -80 mV) by a feedback amplifier. Depolarizing voltage steps are then applied to activate the VGSCs.

• Data Acquisition: The resulting inward sodium currents are recorded. The protocol is repeated after perfusing the cell with a solution containing the pyrethroid.

• Analysis: Key parameters are measured before and after pyrethroid application, including the peak current amplitude and the decay kinetics (time constant) of the "tail current" upon repolarization. The tail current represents the slow closing of the modified channels and is a critical parameter for distinguishing the prolonged effects of Type II pyrethroids from the shorter-acting Type I compounds.[2]

In Vivo Neurotoxicity Assessment: Functional Observational Battery (FOB)

The FOB is a standardized set of assessments used to characterize the qualitative and quantitative aspects of neurobehavioral toxicity in laboratory animals.

Objective: To identify and quantify the overt signs of neurotoxicity corresponding to the T- and CS-syndromes.

Methodology:

• Animal Dosing: Adult rodents (typically rats) are administered the pyrethroid compound via oral gavage. A vehicle control group (e.g., corn oil) is always included. Multiple dose levels are used to establish a dose-response relationship.

• Observation Period: Animals are observed at specific time points after dosing, including the time of expected peak effect.

• Assessments: A trained observer, blinded to the treatment groups, scores a range of parameters.

  • Home Cage Observations: Posture, palpebral closure, and presence of convulsions or tremors are noted.

  • Open-Field Assessment: The animal is placed in a standard arena to observe its gait, arousal level, and the presence of any abnormal behaviors like choreoathetosis. Specific signs like salivation are recorded.

  • Sensorimotor and Reflex Tests: Responses to stimuli (e.g., approach, touch, tail pinch), grip strength, and motor activity are measured quantitatively.

• Data Analysis: The incidence and severity of clinical signs are compared between treatment groups and the control group using appropriate statistical methods to characterize the toxicological syndrome.[21][22]

Visualizations

References

• 1. What is the mechanism of Pyrethrins? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. beyondpesticides.org [beyondpesticides.org]
• 5. researchgate.net [researchgate.net]
• 6. Pyrethrin and Pyrethroid Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Pyrethroids: How They Affect Human and Animal Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrethroid - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. Additivity of Pyrethroid Actions on Sodium Influx in Cerebrocortical Neurons in Primary Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of Pyrethroids on Brain Development and Behavior: Deltamethrin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pyrethroids of the most potent class antagonize GABA action at the crayfish neuromuscular junction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sodium and GABA-activated channels as the targets of pyrethroids and cyclodienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evidence for Dose-Additive Effects of Pyrethroids on Motor Activity in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Interactions of pyrethroid insecticides with GABA sub A and peripheral-type benzodiazepine receptors (Thesis/Dissertation) | OSTI.GOV [osti.gov]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. Pyrethroid neurotoxicity studies with bifenthrin indicate a mixed Type I/II mode of action - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ovid.com [ovid.com]
• 22. cuk.elsevierpure.com [cuk.elsevierpure.com]

Safety & Regulatory Compliance

Navigating the Disposal of Phenothrin: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of phenothrin is a critical aspect of laboratory operations. This guide provides essential procedural information for researchers, scientists, and drug development professionals to manage phenothrin waste streams effectively, minimizing environmental impact and ensuring workplace safety.

Phenothrin, a synthetic pyrethroid insecticide, is classified as a hazardous substance and is particularly toxic to aquatic life.[1] Improper disposal can lead to environmental contamination and may result in legal liabilities.[2] Adherence to local, state, and federal regulations is mandatory for all disposal procedures.[3]

Immediate Safety and Spill Management

In the event of a phenothrin spill, immediate action is crucial to mitigate exposure and prevent environmental contamination.

For Minor Spills:

• Restrict Access: Immediately clear the area of all personnel.

• Ensure Ventilation: Increase ventilation in the spill area.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[4] For larger spills or in poorly ventilated areas, respiratory protection may be necessary.[4]

• Containment: Use an inert absorbent material such as sand, earth, or vermiculite to contain the spill.[3][5]

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.[3][4]

• Decontamination: Wash the spill area with a soapy solution and collect the wastewater for treatment and disposal as hazardous waste. Do not allow wash water to enter drains.[3]

For Major Spills:

• Evacuate: Evacuate the area immediately and move upwind.

• Alert Authorities: Notify your institution's emergency responders and provide them with the location and nature of the hazard.[3]

• Prevent Spread: If it is safe to do so, take steps to prevent the spillage from entering drains or water courses.[3]

Phenothrin Waste Disposal Protocol

The primary recommended methods for the disposal of phenothrin waste are incineration by a licensed chemical destruction facility or burial in an authorized landfill.[3][4] It is crucial to consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all applicable regulations.

Step 1: Waste Identification and Segregation

• Identify: All materials that have come into contact with phenothrin, including unused product, contaminated labware (e.g., beakers, pipettes), contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Segregate: Do not mix phenothrin waste with non-hazardous waste.[2] Keep it separate from other chemical waste streams unless explicitly permitted by your EHS department.

Step 2: Waste Collection and Storage

• Containers: Use only approved, properly labeled hazardous waste containers for collecting phenothrin waste.[6] The containers should be in good condition, compatible with the waste, and kept securely closed except when adding waste.[6]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the name "Phenothrin," and the associated hazards (e.g., "Toxic," "Dangerous for the environment").[2]

• Storage: Store phenothrin waste in a designated and secure Satellite Accumulation Area (SAA).[6][7] This area should be away from ignition sources and incompatible materials.[3]

Step 3: Arranging for Disposal

• Contact EHS: Once the waste container is full, or before the designated accumulation time limit is reached, contact your institution's EHS department to arrange for pickup and disposal.[6]

• Documentation: Complete all necessary waste disposal forms as required by your institution and regulatory agencies.

Quantitative Data for Phenothrin Disposal

Parameter	Guideline	Source
UN Number (for transport)	3082
Hazard Class (for transport)	9 (Miscellaneous hazardous materials)
Packing Group (for transport)	III
Reportable Quantity (RQ)	Varies by jurisdiction; consult local regulations.
Container Type	UN-approved steel drums lined with epoxy-phenolic resins are recommended for storage.
Maximum Satellite Accumulation	55 gallons	[6]

Phenothrin Disposal Workflow

References

• 1. sumitomo-chem.com.au [sumitomo-chem.com.au]
• 2. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 6. odu.edu [odu.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Operational Guide for Handling Phenothrin

This guide provides comprehensive safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the handling and disposal of Phenothrin in a laboratory setting. Adherence to these guidelines is critical to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary

Phenothrin is a synthetic pyrethroid insecticide. While it has low mammalian toxicity, it can be harmful if inhaled or absorbed through the skin.[1] It is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[2]

Personal Protective Equipment (PPE)

The following table summarizes the essential PPE for handling Phenothrin. This equipment must be worn at all times when there is a risk of exposure.

Body Part	Required PPE	Specifications and Remarks
Hands	Chemical-resistant gloves	Nitrile or PVC gloves are recommended.[2] Always inspect gloves for tears or holes before use.[3] Wear sleeves outside the gloves if spraying below the shoulders.[4]
Eyes	Safety glasses with side shields or chemical goggles	Contact lenses should not be worn as they can absorb and concentrate irritants.[2] In case of splash risk, a face shield may be necessary.[5]
Body	Long-sleeved shirt, long pants, and a lab coat or coveralls	Wear appropriate clothing to prevent repeated or prolonged skin contact.[5] For mixing, loading, or cleaning equipment, a chemical-resistant apron is recommended.[4]
Feet	Chemical-resistant footwear plus socks	Leather or canvas shoes should not be worn as they can absorb the chemical.[6] Pant legs should be worn outside of boots.[6]
Respiratory	Respirator (if ventilation is inadequate)	For exposures in enclosed areas, a respirator with an organic vapor-removing cartridge with a prefilter is recommended.[4] A full-face respirator may be required if inhalation hazards exist.[5]

Experimental Workflow for Safe Handling of Phenothrin

The following diagram outlines the procedural workflow for safely handling Phenothrin, from preparation to disposal.

Caption: Workflow for the safe handling of Phenothrin.

Operational and Disposal Plans

Step-by-Step Handling Procedure

• Preparation:

  • Before handling Phenothrin, ensure you are in a well-ventilated area.[2]

  • Review the Safety Data Sheet (SDS) for specific handling instructions and emergency procedures.

  • Put on all required personal protective equipment as detailed in the table above.

  • Ensure a spill kit is readily available.

• Handling:

  • Avoid all personal contact, including inhalation.[2]

  • Do not eat, drink, or smoke when handling the chemical.[2]

  • Keep containers securely sealed when not in use.[2]

  • Avoid physical damage to containers.[2]

• Post-Handling:

  • After handling, wash hands, arms, and face thoroughly with soap and water, especially before eating, drinking, or smoking.[7]

  • Decontaminate all work surfaces.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be laundered separately.[2]

Spill Management Plan

• Immediate Actions:

  • Evacuate personnel from the immediate area and control entry.[1]

  • Eliminate all ignition sources.[1]

  • Wear appropriate PPE, including respiratory protection, during cleanup.[7]

• Containment and Cleanup:

  • For small liquid spills, apply an absorbent inert material such as sand, earth, or vermiculite.[7]

  • Sweep up the absorbed material and place it in a suitable, labeled container for disposal.[7]

  • Do not allow the material to enter sewers or bodies of water.[1][7]

  • Wash the spill area with an alkali detergent and water if necessary, and absorb the runoff.[7]

Disposal Plan

• Waste Chemical: Phenothrin and materials contaminated with it must be disposed of as hazardous waste.[1][7]

• Containers: Empty containers should be triple or pressure rinsed before disposal.[5] Rinsings should be collected and disposed of as hazardous waste.[5] If not recycling, containers should be punctured or crushed before disposal to prevent reuse.[5]

• Regulations: All disposal should be in accordance with local, state, and national regulations.[1][7] Contact your state's Department of Environmental Protection or the regional EPA office for specific recommendations.[1]

References

• 1. nj.gov [nj.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. epa.gov [epa.gov]
• 4. growingproduce.com [growingproduce.com]
• 5. sumitomo-chem.com.au [sumitomo-chem.com.au]
• 6. osha.oregon.gov [osha.oregon.gov]
• 7. caps.ceris.purdue.edu [caps.ceris.purdue.edu]